N,N-Dimethyl-4-((methylamino)methyl)aniline

• CAS: 83671-43-6

Core Science & Biosynthesis

An In-Depth Technical Guide to N,N-Dimethyl-4-((methylamino)methyl)aniline: Chemical Properties, Structure, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant experimental protocols for N,N-Dimethyl-4-((methylamino)methyl)aniline. The information is curated to support research and development activities in the fields of medicinal chemistry, organic synthesis, and materials science.

Core Chemical Properties and Structure

N,N-Dimethyl-4-((methylamino)methyl)aniline, with the CAS Number 83671-43-6, is a substituted aniline derivative. Its structure features a benzene ring substituted with a dimethylamino group and a methylaminomethyl group at the para position. This substitution pattern significantly influences its chemical reactivity and physical properties.

The molecule consists of a central benzene ring. Attached to this ring are a dimethylamino group [-N(CH₃)₂] and, at the para position, a methylaminomethyl group [-CH₂NHCH₃]. The presence of two amino groups, one tertiary and one secondary, imparts basic properties to the compound and makes it a versatile intermediate in organic synthesis.

Structural Representation:

Caption: Chemical structure of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Data Presentation: Chemical and Physical Properties

Property	Value	Reference
CAS Number	83671-43-6	[1]
Molecular Formula	C₁₀H₁₆N₂	[1]
Molecular Weight	164.25 g/mol	[1]
Boiling Point	252.1 ± 15.0 °C at 760 mmHg	[2]
Density	1.0 ± 0.1 g/cm³	[2]
Physical State	Liquid	[3]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and potential reactions of N,N-Dimethyl-4-((methylamino)methyl)aniline are crucial for its application in research. The following protocols are based on established chemical principles and procedures for analogous compounds.

Synthesis via Reductive Amination

A plausible and efficient method for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline is the reductive amination of 4-(dimethylamino)benzaldehyde with methylamine.

Reaction Scheme:

Caption: Synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline via reductive amination.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1.0 equivalent of 4-(dimethylamino)benzaldehyde in a suitable solvent such as methanol or ethanol.

• Amine Addition: Add 1.1 to 1.5 equivalents of methylamine (as a solution in a compatible solvent like THF or ethanol, or as a gas) to the stirred solution.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine. The reaction can be monitored by thin-layer chromatography (TLC).

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add a reducing agent, such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN), in small portions. Alternatively, catalytic hydrogenation (H₂ gas with a palladium on carbon catalyst) can be employed.

• Quenching and Work-up: After the reaction is complete (as indicated by TLC), quench the reaction by the slow addition of water. Extract the aqueous mixture with an organic solvent like ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by vacuum distillation.[4][5][6]

Purification Protocol

Purification of the synthesized N,N-Dimethyl-4-((methylamino)methyl)aniline is essential to remove unreacted starting materials and byproducts.

Methodology for Purification by Vacuum Distillation:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry.

• Crude Product Preparation: Place the crude N,N-Dimethyl-4-((methylamino)methyl)aniline in the distillation flask.

• Distillation: Gradually reduce the pressure and gently heat the distillation flask. Collect the fraction that distills at the expected boiling point under the applied pressure. The boiling point will be lower than the atmospheric boiling point of 252.1 °C.

• Product Collection: Collect the purified liquid product in a pre-weighed receiving flask.

Methodology for Purification by Column Chromatography:

• Column Preparation: Pack a glass column with silica gel using a suitable solvent system (e.g., a mixture of hexane and ethyl acetate with a small percentage of triethylamine to prevent tailing of the amine).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified N,N-Dimethyl-4-((methylamino)methyl)aniline.[7]

Electrophilic Aromatic Substitution: Nitration

The electron-donating dimethylamino group strongly activates the benzene ring towards electrophilic aromatic substitution, primarily directing incoming electrophiles to the ortho and para positions. However, under strongly acidic conditions, the amino group is protonated, becoming a deactivating, meta-directing group.[8]

Reaction Scheme for Nitration:

Caption: Electrophilic nitration of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Detailed Methodology (Illustrative):

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, cool a solution of N,N-Dimethyl-4-((methylamino)methyl)aniline in concentrated sulfuric acid to 0-5 °C in an ice bath.

• Nitrating Mixture: Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the aniline solution, maintaining the temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring the progress by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium hydroxide or ammonium hydroxide solution) to precipitate the product.

• Isolation and Purification: Filter the precipitate, wash with cold water, and dry. The product mixture can be purified by recrystallization or column chromatography to separate the isomers.[9][10]

Oxidation Reaction

Tertiary anilines can undergo oxidation at the nitrogen atom or on the aromatic ring, depending on the oxidizing agent and reaction conditions.

Detailed Methodology (Example with Peroxide):

• Reaction Setup: Dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline in a suitable solvent like acetonitrile or methanol in a reaction flask.

• Oxidant Addition: Add an oxidizing agent, such as hydrogen peroxide, optionally in the presence of a catalyst like ferric chloride, to the solution. The reaction may be exothermic and require cooling.[11]

• Reaction Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, the reaction mixture can be worked up by quenching any remaining peroxide, followed by extraction and purification of the oxidized product(s).[12][13][14]

Biological Activity and Signaling Pathways

While specific signaling pathways for N,N-Dimethyl-4-((methylamino)methyl)aniline are not extensively documented in publicly available literature, the structural class of substituted anilines and N,N-dimethylaniline derivatives are known to interact with various biological targets.

A notable potential target for compounds with a dimethylamino-phenylalkylamine scaffold is Monoamine Oxidase (MAO) . Certain derivatives have been shown to be selective inhibitors of MAO-A.[15] MAO enzymes are crucial in the metabolism of monoamine neurotransmitters like serotonin, norepinephrine, and dopamine. Inhibition of MAO-A leads to increased levels of these neurotransmitters in the brain, a mechanism utilized in the treatment of depression and other neurological disorders.

Hypothesized Signaling Pathway Interaction:

Caption: Hypothesized inhibition of MAO-A by N,N-Dimethyl-4-((methylamino)methyl)aniline.

Experimental Workflow for Investigating MAO-A Inhibition:

Caption: Experimental workflow for determining MAO-A inhibitory activity.

Conclusion

N,N-Dimethyl-4-((methylamino)methyl)aniline is a compound with significant potential in various research and development sectors. Its chemical structure allows for a range of synthetic modifications, making it a valuable building block. The provided experimental protocols for its synthesis, purification, and characteristic reactions offer a foundation for its practical application in the laboratory. While its specific biological roles require further investigation, its structural similarity to known monoamine oxidase inhibitors suggests a promising avenue for future research in drug discovery. This guide serves as a technical resource to facilitate and inspire further exploration of this versatile molecule.

References

• 1. scbt.com [scbt.com]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pure.korea.ac.kr [pure.korea.ac.kr]
• 6. redalyc.org [redalyc.org]
• 7. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Sciencemadness Discussion Board - Mono-nitration of dimethylaniline - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Ferric chloride-catalyzed activation of hydrogen peroxide for the demethylation of N,N-dimethylaniline, the epoxidation of olefins, and the oxidative cleavage of vicinal diols in acetonitrile: a reaction mimic for cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. researchgate.net [researchgate.net]
• 14. cdnsciencepub.com [cdnsciencepub.com]
• 15. Selective inhibition of the A form of monoamine oxidase by 4-dimethylamino-alpha-methylphenylalkylamine derivatives in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

"N,N-Dimethyl-4-((methylamino)methyl)aniline" CAS number and physical data

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyl-4-((methylamino)methyl)aniline, with the CAS number 83671-43-6, is an organic compound of interest in various chemical and biological research fields. Its molecular structure, featuring a substituted aniline, suggests potential applications as an intermediate in organic synthesis and as a subject of investigation for biological activity due to its interactions with enzymes. This guide provides a comprehensive overview of its physical properties, a detailed synthesis protocol, and safety information.

Chemical and Physical Properties

The physical and chemical properties of N,N-Dimethyl-4-((methylamino)methyl)aniline are summarized in the table below.

Property	Value	Source
CAS Number	83671-43-6
Molecular Formula	C₁₀H₁₆N₂
Molecular Weight	164.25 g/mol
Physical State	Liquid
Boiling Point/Range	123 to 124 °C
Relative Density	0.971
logP	1.639
Hydrogen Bond Acceptors	2
Hydrogen Bond Donors	1

Synthesis Protocol

A method for the production of 4-N,N-dimethylaminomethylaniline has been described, which involves the catalytic hydrogenation of a nitrobenzene precursor. This process offers a direct, single-step reaction with high yield and purity, making it suitable for larger-scale production.

Reaction: Catalytic hydrogenation of the corresponding nitrobenzene derivative.

Materials:

• Nitrobenzene derivative (e.g., 4-nitro-N,N-dimethylbenzylamine)

• Organic solvent (e.g., ethanol, methanol, or isopropanol)

• Raney Nickel (catalyst)

• Hydrogen gas

Procedure:

• Dissolve the nitrobenzene raw material in a suitable organic solvent (ethanol, methanol, or isopropanol are cited as examples).

• Add Raney Nickel as the catalyst. The weight ratio of the catalyst to the nitrobenzene derivative should be between 1% and 20%, with a preferred range of 10-15%.

• Introduce hydrogen gas into the reaction vessel, maintaining a pressure of 0.1-1 atm (preferably 0.2-0.5 atm).

• Stir the mixture at a temperature of 20-80 °C (preferably 40-60 °C) for a duration of 6-48 hours (preferably 24-36 hours).

• Upon completion of the reaction, filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate to obtain the final product, 4-N,N-dimethylaminomethylaniline.

This method is highlighted for its mild reaction conditions, simple procedural steps, and lack of pollution.

Safety and Handling

N,N-Dimethyl-4-((methylamino)methyl)aniline is classified as a hazardous substance. The following GHS hazard information has been identified.

Pictograms	GHS05 (Corrosive), GHS07 (Harmful/Irritant)
Signal Word	Danger
Hazard Statements	H302: Harmful if swallowed. H314: Causes severe skin burns and eye damage. H335: May cause respiratory irritation.
Precautionary Statements	P260: Do not breathe dust/fume/gas/mist/vapours/spray. P264: Wash hands thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/protective clothing and eye/face protection. P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse

Spectroscopic and Structural Analysis of N,N-Dimethyl-4-((methylamino)methyl)aniline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Predicted Spectroscopic Data

The following tables summarize the expected quantitative data from NMR, IR, and MS analyses of N,N-Dimethyl-4-((methylamino)methyl)aniline based on its chemical structure.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.2	Doublet	2H	Ar-H (ortho to CH₂NHCH₃)
~ 6.7	Doublet	2H	Ar-H (ortho to N(CH₃)₂)
~ 3.6	Singlet	2H	Ar-CH₂ -NHCH₃
~ 2.9	Singlet	6H	N(C H₃)₂
~ 2.4	Singlet	3H	NHC H₃
~ 1.5 (broad)	Singlet	1H	NH

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~ 150	C -N(CH₃)₂
~ 130	Aromatic C -H
~ 128	Aromatic C -CH₂
~ 112	Aromatic C -H
~ 55	Ar-C H₂-NHCH₃
~ 40	N(C H₃)₂
~ 35	NHC H₃

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
3300 - 3400	N-H Stretch (secondary amine)
2950 - 2800	C-H Stretch (aliphatic)
1600 - 1450	C=C Stretch (aromatic)
1350 - 1250	C-N Stretch (aromatic amine)
1250 - 1020	C-N Stretch (aliphatic amine)
850 - 750	C-H Bending (para-disubstituted benzene)

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
164	[M]⁺ (Molecular Ion)
149	[M - CH₃]⁺
120	[M - N(CH₃)₂]⁺
44	[CH₃NHCH₂]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are outlined below. These represent standard procedures that would be applicable for the analysis of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent depends on the solubility of the compound and should be free of interfering signals.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 400 MHz or higher for protons.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 90° pulse, a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Process the data by applying a Fourier transform, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • This typically requires a larger number of scans compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

  • Typical parameters include a 30-45° pulse, a spectral width of 200-250 ppm, and a relaxation delay of 2-5 seconds.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • For a solid sample, prepare a KBr (potassium bromide) pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin, transparent disk.

  • Alternatively, for liquid or soluble samples, a thin film can be cast onto a salt plate (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure KBr pellet/salt plate.

  • Place the sample in the spectrometer and record the sample spectrum.

  • The final spectrum is obtained by rationing the sample spectrum against the background spectrum. The data is typically collected over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. Common techniques include:

  • Direct Infusion: For pure samples, dissolve the compound in a suitable solvent and infuse it directly into the ion source.

  • Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is volatile and thermally stable, it can be separated from a mixture using a gas chromatograph before entering the mass spectrometer.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For non-volatile or thermally labile compounds, separation is achieved using a liquid chromatograph.

• Ionization: Ionize the sample using an appropriate method. Common methods include:

  • Electron Ionization (EI): High-energy electrons bombard the sample, leading to fragmentation. This is useful for structural elucidation.

  • Electrospray Ionization (ESI): A soft ionization technique suitable for polar and non-volatile molecules, often used with LC-MS.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the separated ions to generate the mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like N,N-Dimethyl-4-((methylamino)methyl)aniline.

Caption: General workflow for the synthesis, purification, and spectroscopic analysis of a chemical compound.

References

• 1. scbt.com [scbt.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

"N,N-Dimethyl-4-((methylamino)methyl)aniline" synthesis from p-aminobenzylamine

An In-depth Examination of the N-Methylation of 4-(Aminomethyl)aniline via Reductive Amination

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a detailed overview of the synthesis of N-methylated derivatives from p-aminobenzylamine (4-(aminomethyl)aniline). The core focus is on the application of the Eschweiler-Clarke reaction, a classic and robust method for the N-methylation of primary and secondary amines. While the direct, one-pot synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline presents significant selectivity challenges, this document outlines a representative protocol for the exhaustive methylation of p-aminobenzylamine. This serves as a foundational methodology that can be adapted for more complex, multi-step synthetic routes involving protecting groups to achieve specific methylation patterns. The guide includes detailed experimental protocols, tabulated data for key reagents, and graphical representations of the chemical pathways and experimental workflows.

Introduction

p-Aminobenzylamine is a versatile bifunctional molecule featuring both a primary aromatic (aniline) amine and a primary benzylic amine.[1] The differential reactivity of these two groups makes selective modification a common challenge in organic synthesis. N-methylated amines are crucial building blocks in a wide array of valuable compounds, including pharmaceuticals and agrochemicals, where the inclusion of a methyl group can significantly alter a molecule's physical, chemical, and biological properties.[2][3]

The Eschweiler-Clarke reaction is a well-established method for methylating primary or secondary amines using an excess of formic acid and formaldehyde.[3][4] This reductive amination process is highly effective and possesses a key advantage: it reliably stops at the tertiary amine stage, thus preventing the formation of quaternary ammonium salts.[4][5] This guide explores the application of this reaction to p-aminobenzylamine as a model for N-methylation.

Proposed Synthetic Pathway: Exhaustive Methylation

Applying standard Eschweiler-Clarke conditions with an excess of the methylating agents to p-aminobenzylamine is expected to result in the exhaustive methylation of both primary amine groups. The aniline nitrogen will be converted to a dimethylamino group, and the benzylic amine will be converted to a dimethylaminomethyl group, yielding the permethylated product: 4-((Dimethylamino)methyl)-N,N-dimethylaniline.

The reaction proceeds through the formation of an imine with formaldehyde, which is subsequently reduced by formic acid.[4][5] This process repeats until a tertiary amine is formed.

Caption: Proposed reaction pathway for the exhaustive methylation of p-aminobenzylamine.

Note on Selectivity: Achieving the target molecule, N,N-Dimethyl-4-((methylamino)methyl)aniline, which requires dimethylation of the aniline and only monomethylation of the benzylic amine, cannot be accomplished in a single step with this method. Such a synthesis would necessitate a more complex, multi-step approach, likely involving an orthogonal protection strategy (e.g., protecting the benzylic amine, methylating the aniline, deprotection, and then controlled monomethylation of the benzylic amine).

Experimental Protocol

This section details a representative experimental protocol for the exhaustive N-methylation of p-aminobenzylamine based on established Eschweiler-Clarke procedures.[5]

3.1 Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (per 10 mmol reactant)	Molar Equivalents
p-Aminobenzylamine	4403-71-8	122.17[6]	1.22 g (10 mmol)	1.0
Formaldehyde (37% aq.)	50-00-0	30.03	7.3 mL (~90 mmol)	~9.0
Formic Acid (98%)	64-18-6	46.03	4.1 mL (~110 mmol)	~11.0
Dichloromethane (DCM)	75-09-2	84.93	As needed	-
Sodium Hydroxide (NaOH)	1310-73-2	40.00	As needed	-
Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	As needed	-

3.2 Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add p-aminobenzylamine (1.22 g, 10 mmol).

• Reagent Addition: Add formic acid (4.1 mL, ~110 mmol) followed by a 37% aqueous solution of formaldehyde (7.3 mL, ~90 mmol).

• Reaction: Heat the mixture to 90-100 °C and maintain at this temperature for 16-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature. Carefully add 20 mL of water.

• Basification: Place the flask in an ice bath and slowly basify the aqueous solution to a pH > 11 by the dropwise addition of a concentrated sodium hydroxide solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel to afford the final tertiary amine.

Workflow Visualization

The following diagram illustrates the general experimental workflow for the synthesis and purification process.

Caption: Experimental workflow for the Eschweiler-Clarke methylation.

Conclusion

The Eschweiler-Clarke reaction provides a powerful and straightforward method for the N-methylation of amines. While its application to p-aminobenzylamine is expected to yield the permethylated product, 4-((Dimethylamino)methyl)-N,N-dimethylaniline, the principles and protocol described herein form a crucial foundation. For researchers aiming to synthesize N,N-Dimethyl-4-((methylamino)methyl)aniline, this guide highlights the necessity of a regioselective approach, underscoring the importance of employing protecting group strategies to achieve the desired methylation pattern on this bifunctional starting material. Further optimization and methodological adjustments would be required to control the reaction's selectivity.

References

• 1. 4-Aminobenzylamine | C7H10N2 | CID 427814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Selective synthesis of N-monomethyl amines with primary amines and nitro compounds - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 6. 4-アミノベンジルアミン 99% | Sigma-Aldrich [sigmaaldrich.com]

The Biological Versatility of N,N-Dimethyl-4-((methylamino)methyl)aniline and Its Derivatives: A Technical Examination

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the biological activities of N,N-Dimethyl-4-((methylamino)methyl)aniline and its derivatives, a class of compounds demonstrating notable potential in antimicrobial and anticancer applications. While research into the specific biological actions of the parent compound is ongoing, studies on its derivatives, particularly Schiff bases, have provided valuable insights into their mechanisms and efficacy. This document aims to consolidate the existing data, providing a comprehensive overview of their synthesis, biological evaluation, and potential therapeutic applications.

Overview of Biological Activity

N,N-Dimethyl-4-((methylamino)methyl)aniline and its analogs are recognized for their potential to interact with biological systems. The presence of the dimethylamino group facilitates hydrogen bonding and other molecular interactions, suggesting a capacity to modulate enzyme activity and cellular pathways.[1] Research has particularly focused on the antimicrobial and cytotoxic properties of derivatives of the closely related N,N-dimethyl-4-formylaniline, which serve as a valuable proxy for understanding the potential of this chemical scaffold.

A notable study by Waziri et al. (2022) investigated a series of Schiff base derivatives of N,N-dimethyl-4-formylaniline, revealing a spectrum of biological activities.[2] These derivatives were synthesized and characterized, and their antibacterial, antifungal, and antioxidant properties were quantitatively assessed. The findings from this research form the core of the quantitative data and experimental protocols presented in this guide.

Quantitative Biological Data

The biological activities of four Schiff base derivatives of N,N-dimethyl-4-formylaniline are summarized below. These compounds are:

• ABS1: N,N-dimethyl-4-(((4-nitrophenyl)imino)methyl)aniline

• ABS2: 4-(((2-chlorophenyl)imino)methyl)-N,N-dimethylaniline

• ABS3: 4-bromo-2-chloro-N-(4-dimethylamino)benzylidene)aniline

• ABS4: N,N-dimethyl-4-(((2-(trifluoromethyl)phenyl)imino)methyl)aniline

Antimicrobial Activity

The antimicrobial efficacy of the Schiff base derivatives was determined against a panel of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) were established and are presented in the tables below.

Table 1: Minimum Inhibitory Concentration (MIC) of Schiff Base Derivatives (μg/mL) [2]

Compound	S. aureus	S. pyogenes	E. coli	K. pneumoniae	P. aeruginosa
ABS1	125	125	250	125	250
ABS2	250	125	125	250	125
ABS3	62.5	62.5	125	125	62.5
ABS4	125	250	250	125	250
Ciprofloxacin	31.25	31.25	31.25	31.25	31.25

Table 2: Minimum Fungicidal Concentration (MFC) of Schiff Base Derivatives (μg/mL) [2]

Compound	C. albicans	C. krusei	A. niger
ABS1	125	250	125
ABS2	250	125	250
ABS3	62.5	62.5	125
ABS4	125	250	250
Fluconazole	31.25	31.25	31.25

Antioxidant Activity

The antioxidant potential of the compounds was evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The half-maximal inhibitory concentration (IC50) values are presented below.

Table 3: DPPH Radical Scavenging Activity (IC50 in μg/mL) [2]

Compound	IC50 (μg/mL)
ABS1	18.32
ABS2	25.14
ABS3	15.88
ABS4	22.45
Ascorbic Acid	10.25

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on the work of Waziri et al. (2022).[2]

Synthesis of Schiff Base Derivatives

A general workflow for the synthesis of the Schiff base derivatives is outlined below.

General workflow for the synthesis of Schiff base derivatives.

Detailed Protocol:

• An equimolar mixture of N,N-dimethyl-4-formylaniline (1 mmol) and a substituted aniline (1 mmol) is dissolved in absolute ethanol (20 mL).

• A few drops of glacial acetic acid are added as a catalyst.

• The reaction mixture is refluxed for a period of 2 to 4 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The resulting precipitate is collected by filtration, washed with cold ethanol, and dried in a desiccator over anhydrous calcium chloride.

Antimicrobial Susceptibility Testing

The antimicrobial activity of the synthesized compounds was determined using the broth microdilution method.

Workflow for antimicrobial susceptibility testing.

Detailed Protocol:

• Preparation of Inoculum: Bacterial and fungal strains are cultured overnight in appropriate broth media. The turbidity of the microbial suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria and 1 x 10⁶ to 5 x 10⁶ CFU/mL for fungi.

• Broth Microdilution Assay: The assay is performed in 96-well microtiter plates. The test compounds are dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions.

• Two-fold serial dilutions of each compound are prepared in Mueller-Hinton broth for bacteria or Sabouraud dextrose broth for fungi, with final concentrations typically ranging from 500 to 3.9 μg/mL.

• Each well is inoculated with the standardized microbial suspension.

• The plates are incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible microbial growth.

• Determination of MFC: To determine the MFC, an aliquot of the broth from the wells showing no visible growth is subcultured onto fresh agar plates. The plates are incubated under the same conditions. The MFC is defined as the lowest concentration of the compound that results in no microbial growth on the agar plates.

DPPH Radical Scavenging Assay

The antioxidant activity was evaluated by measuring the scavenging of the DPPH free radical.

Workflow for DPPH radical scavenging assay.

Detailed Protocol:

• A stock solution of DPPH (0.004% w/v) is prepared in methanol.

• Different concentrations of the test compounds are prepared in methanol.

• An aliquot of each compound solution is mixed with the DPPH solution.

• The reaction mixture is incubated in the dark at room temperature for 30 minutes.

• The absorbance of the solution is measured at 517 nm using a UV-Vis spectrophotometer.

• Ascorbic acid is used as a positive control.

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the compound.

Signaling Pathways and Mechanisms of Action

While the precise signaling pathways and molecular targets of N,N-Dimethyl-4-((methylamino)methyl)aniline and its derivatives are not yet fully elucidated, the observed biological activities provide some clues. The antimicrobial activity of the Schiff base derivatives is likely attributable to their ability to interfere with essential microbial processes. The imine (-C=N-) group in Schiff bases is known to be crucial for their biological activity, potentially by interacting with cellular proteins and enzymes.

The antioxidant activity suggests that these compounds can donate a hydrogen atom or an electron to neutralize free radicals, thereby mitigating oxidative stress. This property could be beneficial in various pathological conditions where oxidative damage plays a significant role.

Further research, including molecular docking studies and target identification, is necessary to delineate the specific signaling pathways modulated by these compounds. The initial findings, however, highlight the therapeutic potential of this chemical class and warrant more in-depth investigation.

Conclusion

N,N-Dimethyl-4-((methylamino)methyl)aniline and its derivatives represent a promising area of research for the development of new therapeutic agents. The data presented in this guide, primarily from studies on Schiff base derivatives, demonstrate significant antimicrobial and antioxidant activities. The provided experimental protocols offer a foundation for researchers to further explore the biological potential of these compounds. Future studies should focus on elucidating their mechanisms of action, exploring a wider range of biological targets, and optimizing their structures to enhance potency and selectivity. The versatility of the aniline scaffold suggests that a diverse array of biologically active molecules can be generated, paving the way for novel drug discovery efforts.

References

• 1. Buy N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 [smolecule.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Applications of N,N-Dimethyl-4-((methylamino)methyl)aniline in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethyl-4-((methylamino)methyl)aniline, a substituted aniline derivative, presents a versatile platform for various applications in organic synthesis. Its unique structure, featuring both a nucleophilic dimethylamino group and a secondary methylamino methyl substituent on an aromatic ring, makes it a valuable precursor and building block. This technical guide explores the core applications of N,N-Dimethyl-4-((methylamino)methyl)aniline, with a primary focus on its well-documented role in the synthesis of azo dyes. Additionally, this paper will touch upon its potential, though less explored, applications as a building block in the synthesis of functional materials and pharmaceuticals, and as a ligand in catalysis. Detailed experimental protocols, quantitative data, and process visualizations are provided to facilitate its practical implementation in a laboratory setting.

Introduction

N,N-Dimethyl-4-((methylamino)methyl)aniline is an aromatic amine with the chemical formula C₁₀H₁₆N₂. The presence of two different amino functionalities and an activated aromatic ring system underpins its reactivity and utility in organic synthesis. The dimethylamino group strongly activates the benzene ring towards electrophilic substitution, primarily directing incoming electrophiles to the ortho positions. The secondary amine in the methylaminomethyl substituent offers a site for further functionalization. This guide aims to provide a comprehensive overview of its synthetic applications, supported by experimental data and procedural details.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-Dimethyl-4-((methylamino)methyl)aniline is presented in the table below.

Property	Value
CAS Number	83671-43-6
Molecular Formula	C₁₀H₁₆N₂
Molecular Weight	164.25 g/mol
Appearance	Liquid
Boiling Point	123-124 °C
Density	0.971 g/cm³
Purity (Typical)	≥97%

Synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline

A common method for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline involves the catalytic hydrogenation of a corresponding nitrobenzene derivative. A patented method describes the reduction of a nitrobenzene precursor using a Raney Nickel catalyst.

Experimental Protocol: Catalytic Hydrogenation

This protocol is based on a documented industrial synthesis method.

Materials:

• Nitrobenzene precursor

• Methanol (or other suitable organic solvent)

• Raney Nickel catalyst

• Hydrogen gas

Procedure:

• Dissolve the nitrobenzene raw material in an organic solvent such as methanol in a suitable hydrogenation reactor.

• Add Raney Nickel catalyst to the solution. The catalyst loading is typically between 1-20% by weight relative to the nitrobenzene starting material.

• Seal the reactor and introduce hydrogen gas, maintaining a pressure of 0.1-1 atm.

• Stir the reaction mixture vigorously at a temperature between 20-80 °C for 6-48 hours.

• Upon completion of the reaction (monitored by techniques such as TLC or GC-MS), filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield N,N-Dimethyl-4-((methylamino)methyl)aniline.

Quantitative Data

The following table summarizes the yield data from a patented synthesis protocol.

Solvent	Catalyst Loading	Temperature (°C)	Time (h)	Pressure (atm)	Yield (%)
Methanol	10% Raney Ni	70	6	0.5	92
Isopropanol	20% Raney Ni	30	36	0.1-1	94

Applications in Organic Synthesis

The primary application of N,N-Dimethyl-4-((methylamino)methyl)aniline in organic synthesis is as a coupling component in the formation of azo dyes.

Azo Dye Synthesis

Azo dyes are a large class of colored organic compounds characterized by the presence of a nitrogen-nitrogen double bond (azo group). They are synthesized via a two-step process: diazotization of a primary aromatic amine followed by coupling with an electron-rich compound, such as N,N-Dimethyl-4-((methylamino)methyl)aniline. The electron-donating dimethylamino group of the aniline derivative strongly activates the aromatic ring for electrophilic attack by the diazonium salt.

Caption: General workflow for azo dye synthesis.

This generalized protocol is based on established methods for azo coupling with aniline derivatives.

Materials:

• Primary aromatic amine (e.g., aniline, p-toluidine)

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• N,N-Dimethyl-4-((methylamino)methyl)aniline

• Sodium hydroxide (NaOH) or Sodium acetate

• Ice

Procedure:

Part 1: Diazotization of the Primary Aromatic Amine

• Dissolve the primary aromatic amine in a mixture of concentrated HCl and water.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution. Maintain the temperature below 5 °C throughout the addition.

• Stir the mixture for an additional 15-30 minutes at 0-5 °C to ensure complete formation of the diazonium salt solution.

Part 2: Azo Coupling

• In a separate beaker, dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline in a suitable solvent (e.g., dilute acetic acid).

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part 1 to the solution of N,N-Dimethyl-4-((methylamino)methyl)aniline with vigorous stirring.

• Adjust the pH of the reaction mixture to 4-5 using a solution of sodium hydroxide or sodium acetate to facilitate the coupling reaction.

• A colored precipitate of the azo dye should form. Continue stirring the mixture in the ice bath for 30-60 minutes.

• Isolate the crude azo dye by vacuum filtration and wash with cold water.

• Purify the dye by recrystallization from an appropriate solvent (e.g., ethanol).

Potential Applications as a Building Block

While specific, detailed examples are not extensively reported in the literature, the structure of N,N-Dimethyl-4-((methylamino)methyl)aniline suggests its potential as a versatile building block in the synthesis of more complex molecules.

• Pharmaceuticals: The aniline scaffold is a common motif in many pharmaceutical compounds. The presence of two modifiable nitrogen atoms could allow for the construction of diverse molecular libraries for drug discovery.

• Functional Materials: The aromatic nature and the presence of amino groups make it a candidate for incorporation into polymers, potentially imparting specific electronic or optical properties.

Caption: Potential synthetic pathways.

Potential as a Ligand in Catalysis

The nitrogen atoms in N,N-Dimethyl-4-((methylamino)methyl)aniline can potentially act as donor atoms to coordinate with metal centers, forming metal complexes. Such complexes could exhibit catalytic activity in various organic transformations, although this remains an underexplored area of research for this specific molecule.

Conclusion

N,N-Dimethyl-4-((methylamino)methyl)aniline is a valuable chemical intermediate with a primary and well-established application in the synthesis of azo dyes. Its synthesis via catalytic hydrogenation is efficient, and its role as a coupling component in azo dye formation is based on fundamental principles of organic chemistry. While its potential as a building block for pharmaceuticals and functional materials, as well as a ligand in catalysis, is theoretically sound, these areas require further experimental investigation to be fully realized. This guide provides the necessary foundational knowledge and experimental details to encourage further exploration of this versatile molecule in organic synthesis.

The Role of N,N-Dimethyl-4-((methylamino)methyl)aniline as a Precursor in the Synthesis of Dyes and Pigments: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aromatic amine with potential applications as a precursor in the synthesis of various dyes and pigments. Its chemical structure, featuring a reactive N,N-dimethylamino group, suggests its utility in the formation of chromophoric systems. This technical guide explores the potential of N,N-Dimethyl-4-((methylamino)methyl)aniline in this capacity. Due to a scarcity of specific documented examples for this particular compound in dye synthesis, this guide will draw parallels with the well-established applications of its close structural analog, N,N-dimethylaniline. The principles, experimental protocols, and reaction mechanisms detailed herein for N,N-dimethylaniline serve as a foundational framework for researchers investigating the use of N,N-Dimethyl-4-((methylamino)methyl)aniline and other novel substituted anilines in the development of new colorants.

Introduction

Substituted anilines are a cornerstone in the synthesis of a vast array of organic dyes and pigments. The nature and position of substituents on the aniline ring play a crucial role in determining the final color, solubility, and fastness properties of the resulting dye. N,N-Dimethyl-4-((methylamino)methyl)aniline possesses a highly activating N,N-dimethylamino group, which makes the aromatic ring electron-rich and thus highly susceptible to electrophilic substitution reactions, a key step in the formation of many classes of dyes.

While direct literature on the application of N,N-Dimethyl-4-((methylamino)methyl)aniline as a dye precursor is limited, its structural similarity to N,N-dimethylaniline, a key intermediate in the production of commercially important triarylmethane and azo dyes, provides a strong basis for its potential in this field.[1][2] This guide will therefore leverage the extensive knowledge available for N,N-dimethylaniline to illustrate the synthetic pathways and experimental methodologies that could be adapted for N,N-Dimethyl-4-((methylamino)methyl)aniline.

Synthesis of Azo Dyes

Azo dyes are characterized by the presence of one or more azo groups (–N=N–) and represent the largest and most versatile class of synthetic organic colorants. Their synthesis typically involves a two-step process: diazotization of a primary aromatic amine followed by a coupling reaction with an electron-rich compound, such as a substituted aniline or phenol.

General Reaction Pathway

The synthesis of an azo dye using an N,N-dimethylaniline derivative involves the reaction of a diazonium salt with the electron-rich aromatic ring of the aniline. The electrophilic diazonium ion attacks the para-position of the N,N-dimethylaniline derivative due to the strong activating and para-directing effect of the dimethylamino group.

Caption: General reaction pathway for azo dye synthesis.

Experimental Protocol: Synthesis of Methyl Orange (using N,N-Dimethylaniline)

This protocol for the synthesis of the azo dye Methyl Orange from sulfanilic acid and N,N-dimethylaniline serves as a representative example.

Table 1: Reactants for Methyl Orange Synthesis

Reactant	Molar Mass ( g/mol )	Amount	Moles
Sulfanilic acid	173.19	1.0 g	0.0058
Sodium carbonate	105.99	0.3 g	0.0028
Sodium nitrite	69.00	0.4 g	0.0058
N,N-Dimethylaniline	121.18	0.6 mL (0.57 g)	0.0047
Glacial Acetic Acid	60.05	0.3 mL	-
Conc. Hydrochloric Acid	36.46	1.0 mL	-
Sodium Hydroxide (20% aq.)	40.00	4.0 mL	-

Procedure:

• Diazotization:

  • Dissolve 1.0 g of sulfanilic acid and 0.3 g of sodium carbonate in 10 mL of water, warming if necessary to obtain a clear solution.

  • Cool the solution to 10-15 °C in an ice bath.

  • Add a solution of 0.4 g of sodium nitrite in 2 mL of water dropwise.

  • Pour the resulting solution slowly with stirring into a beaker containing 1 mL of concentrated hydrochloric acid and 5-6 g of crushed ice. Fine crystals of the diazonium salt will separate.

• Azo Coupling:

  • Prepare a cold solution of 0.6 mL of N,N-dimethylaniline in 0.3 mL of glacial acetic acid.

  • Add this cold solution with vigorous stirring to the suspension of the diazonium salt.

  • Allow the mixture to stand in an ice bath for 15 minutes. The red, acidic form of methyl orange will gradually separate.

  • Slowly add 4 mL of 20% sodium hydroxide solution with stirring. The mixture will turn orange due to the formation of the sodium salt of methyl orange.

• Purification:

  • Heat the mixture to almost boiling to dissolve the dye.

  • Add about 1 g of sodium chloride to aid in the precipitation of the dye.

  • Allow the solution to cool to room temperature and then in an ice bath.

  • Filter the separated methyl orange crystals and wash with a small amount of saturated sodium chloride solution.

  • Recrystallize the product from hot water to obtain purified methyl orange.

Synthesis of Triarylmethane Dyes

Triarylmethane dyes are characterized by a central carbon atom attached to three aromatic rings. These dyes are known for their intense and brilliant colors. The synthesis often involves the condensation of an N,N-dimethylaniline derivative with an aldehyde or a ketone, followed by oxidation.

General Reaction Pathway

The synthesis of a triarylmethane dye typically proceeds through the formation of a leuco base, which is a colorless intermediate. The leuco base is then oxidized to the final colored dye.

Caption: General reaction pathway for triarylmethane dye synthesis.

Experimental Protocol: Synthesis of Crystal Violet (from N,N-Dimethylaniline)

This protocol describes the synthesis of Crystal Violet, a classic triarylmethane dye, using N,N-dimethylaniline and Michler's ketone (4,4'-bis(dimethylamino)benzophenone) as starting materials. A more direct synthesis from N,N-dimethylaniline and formaldehyde followed by oxidation is also common.

Table 2: Reactants for Crystal Violet Synthesis

Reactant	Molar Mass ( g/mol )	Amount	Moles
N,N-Dimethylaniline	121.18	2.5 g	0.0206
Michler's Ketone	268.35	0.5 g	0.00186
Phosphorus Oxychloride	153.33	0.75 mL	-
Sodium Hydroxide (10% aq.)	40.00	25 mL	-

Procedure:

• Condensation:

  • In a flask, mix 2.5 g of N,N-dimethylaniline and 0.5 g of Michler's ketone.

  • Slowly add 0.75 mL of phosphorus oxychloride to the mixture with stirring.

  • Heat the reaction mixture on a water bath at 100 °C for 1 hour. The mixture will become viscous and turn a bluish-purple color.

• Hydrolysis and Isolation:

  • Cool the flask and add 50 mL of water.

  • Boil the solution for a few minutes until the excess N,N-dimethylaniline is removed by steam distillation.

  • Filter the hot solution to remove any insoluble impurities.

  • To the filtrate, add 25 mL of 10% sodium hydroxide solution to precipitate the color base of the dye.

  • Allow the mixture to stand for 30 minutes, then filter the precipitated color base and wash it with water.

• Conversion to the Dye:

  • Suspend the color base in 25 mL of water and add 0.5 mL of 10% hydrochloric acid.

  • Heat the solution to boiling; the color base will dissolve to form a deep violet solution of the dye.

  • Add 2.5 g of sodium chloride to the hot solution to precipitate the dye.

  • Cool the solution in an ice bath and filter the crystalline dye.

  • Wash the crystals with a small amount of cold saturated sodium chloride solution and dry them.

Experimental Workflow

The general laboratory workflow for the synthesis and purification of dyes from aniline precursors is summarized in the following diagram.

Caption: General laboratory workflow for dye synthesis.

Data Presentation

Quantitative data from dye synthesis experiments are crucial for evaluating the efficiency of the process and the properties of the resulting dye. The following tables provide a template for organizing such data.

Table 3: Reaction Conditions and Yields for Azo Dye Synthesis

Diazonium Salt Source	Coupling Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Sulfanilic Acid	N,N-Dimethylaniline	Water	0-5	1	85-95
p-Nitroaniline	N,N-Dimethylaniline	Water/Acid	0-5	1	>90
Anthranilic Acid	N,N-Dimethylaniline	Water/Acid	0-5	1	-

Table 4: Spectroscopic and Physicochemical Properties of Synthesized Dyes

Dye Name	Chemical Class	Color	λmax (nm)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Light Fastness (1-8)	Wash Fastness (1-5)
Methyl Orange	Azo	Orange	460 (acid), 520 (base)	~25,000	3-4	3
Crystal Violet	Triarylmethane	Violet	590	~87,000	2-3	2

Conclusion

N,N-Dimethyl-4-((methylamino)methyl)aniline holds promise as a precursor for the synthesis of novel dyes and pigments. Its structural features, particularly the electron-donating N,N-dimethylamino group, suggest a reactivity profile amenable to the formation of both azo and triarylmethane dye structures. While specific experimental data for this compound in dye synthesis is not yet widely available, the established methodologies for its close analog, N,N-dimethylaniline, provide a robust starting point for research and development in this area. The experimental protocols and reaction pathways detailed in this guide offer a comprehensive framework for scientists and researchers to explore the potential of N,N-Dimethyl-4-((methylamino)methyl)aniline in creating new colorants with unique properties for a variety of applications, from textiles to advanced materials. Further investigation is warranted to fully elucidate the synthetic utility and the properties of dyes derived from this specific precursor.

References

• 1. Buy N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 [smolecule.com]
• 2. Dimethylaniline - Wikipedia [en.wikipedia.org]

Unraveling the Biological Role of N,N-Dimethyl-4-((methylamino)methyl)aniline: A Review of Current Knowledge

For Immediate Release

[City, State] – [Date] – N,N-Dimethyl-4-((methylamino)methyl)aniline, a para-substituted aniline derivative, has been noted in chemical literature primarily as a synthetic intermediate. While scientific exploration of its direct biological mechanism of action remains limited, this technical overview consolidates the currently available information regarding its potential biological activities and characteristics. This document is intended for researchers, scientists, and professionals in drug development who are interested in the foundational chemistry and potential applications of this compound.

Chemical and Physical Properties

N,N-Dimethyl-4-((methylamino)methyl)aniline is a tertiary amine with the chemical formula C₁₀H₁₆N₂ and a molecular weight of approximately 164.25 g/mol . Its structure features a benzene ring with a dimethylamino group and a methylaminomethyl group at the para positions. The presence of the dimethylamino group, a strong electron-donating substituent, is thought to be key to its chemical reactivity and potential biological interactions.

Table 1: Physicochemical Properties of N,N-Dimethyl-4-((methylamino)methyl)aniline

Property	Value	Reference
Molecular Formula	C₁₀H₁₆N₂
Molecular Weight	164.25 g/mol
CAS Number	83671-43-6

Putative Biological Activity

Direct studies detailing the mechanism of action of N,N-Dimethyl-4-((methylamino)methyl)aniline are not extensively available in peer-reviewed literature. However, some sources suggest potential for biological activity, broadly attributing it to the molecule's structural features.

It is proposed that the compound may engage in enzyme interactions and receptor modulation .[1][2] This hypothesized activity is linked to the dimethylamino group, which has the capacity to form hydrogen bonds with biological macromolecules.[1][2]

Furthermore, literature concerning unspecified "related compounds" suggests potential therapeutic applications. For instance, a related, but distinct, molecule was reported to exhibit anticancer properties with an IC50 value of approximately 25.72 μM against MCF-7 breast cancer cells.[2] Additionally, N,N-Dimethyl-4-((methylamino)methyl)aniline itself is suggested to possess "moderate antibacterial and antifungal activities," though specific quantitative data to support this is not provided in the available literature.[2]

It is critical to emphasize that these assertions about biological activity are general and, in the case of anticancer effects, based on analogous compounds. Rigorous experimental validation specifically for N,N-Dimethyl-4-((methylamino)methyl)aniline is not documented in the searched scientific literature.

Role as a Synthetic Intermediate

A significant aspect of this compound's utility appears to be in synthetic chemistry. A Chinese patent outlines a method for its production, identifying it as a "medicinal chemical intermediate".[3] This suggests that N,N-Dimethyl-4-((methylamino)methyl)aniline is likely valued as a building block for the synthesis of larger, more complex molecules with potential pharmaceutical applications, rather than as an active therapeutic agent itself.

Experimental Protocols and Data

A thorough search of scientific databases did not yield specific experimental protocols for biological assays performed on N,N-Dimethyl-4-((methylamino)methyl)aniline. Consequently, detailed methodologies for its biological evaluation are not available at this time. Similarly, no quantitative data, such as IC50, EC50, or Ki values, for this specific compound were found.

Signaling Pathways and Visualizations

Due to the lack of specific information on the molecular targets and mechanism of action of N,N-Dimethyl-4-((methylamino)methyl)aniline, no signaling pathway diagrams can be generated at this time. The creation of such visualizations would be speculative and not based on published scientific evidence.

Conclusion

While N,N-Dimethyl-4-((methylamino)methyl)aniline is a known chemical entity, its biological role and mechanism of action are not well-defined in the current scientific literature. General statements suggest potential for enzyme and receptor interactions, and there are indications of antimicrobial and, by analogy to related compounds, anticancer activity. However, a significant gap in knowledge exists, with a notable absence of specific molecular targets, signaling pathway involvement, quantitative biological data, and detailed experimental protocols. Its most clearly defined role appears to be that of a chemical intermediate in the synthesis of other compounds of medicinal interest. Further research is required to elucidate any direct pharmacological effects and the underlying mechanisms of N,N-Dimethyl-4-((methylamino)methyl)aniline.

References

• 1. Buy N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 [smolecule.com]
• 2. N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 | Benchchem [benchchem.com]
• 3. CN101735071A - Method for producing 4-N, N-dimethylamino methylaniline - Google Patents [patents.google.com]

N,N-Dimethyl-4-((methylamino)methyl)aniline: A Technical Guide to Safety, Handling, and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute a formal safety data sheet (SDS). Users should always consult the official SDS provided by the supplier and adhere to all applicable safety regulations. The toxicological data for N,N-Dimethyl-4-((methylamino)methyl)aniline is limited; therefore, this guide incorporates data from the structurally related compound N,N-dimethylaniline to provide a more comprehensive safety overview. All handling and safety procedures should be conducted with the assumption that this compound possesses similar or greater hazards than N,N-dimethylaniline.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	83671-43-6	[1][2][3][4]
Molecular Formula	C₁₀H₁₆N₂	[1][3]
Molecular Weight	164.25 g/mol	[1]
Appearance	Liquid
Boiling Point	123-124 °C
Relative Density	0.971

Hazard Identification and Classification

Based on available safety data, N,N-Dimethyl-4-((methylamino)methyl)aniline is classified as a hazardous substance.

GHS Pictograms:

• corrosive

• Harmful/Irritant

Signal Word: Danger

Hazard Statements:

• H302: Harmful if swallowed.

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P260: Do not breathe dust/fume/gas/mist/vapours/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P310: Immediately call a POISON CENTER/doctor.

Toxicological Data Summary

Acute Toxicity Data for N,N-Dimethylaniline

Endpoint	Species	Route	Value	Reference
LD₅₀	Rat	Oral	1410 mg/kg	[5]
LDLo	Human	Oral	50 mg/kg	[5]
LC₅₀	Rat	Inhalation	50 ppm (4 hours)	[5]

Irritation and Sensitization Data for N,N-Dimethylaniline

Endpoint	Result	Reference
Skin Irritation	Causes skin irritation. Repeated or prolonged contact may cause dermatitis.	[6]
Eye Irritation	Causes serious eye irritation.
Sensitization	May cause sensitization by skin contact.

Genotoxicity and Carcinogenicity Data for N,N-Dimethylaniline

Assay	Result	Reference
Ames Test	Not mutagenic in S. typhimurium strains TA98, TA100, TA1535, or TA1537.
Mouse Lymphoma Assay	Positive with and without metabolic activation.
CHO Chromosomal Aberration	Positive with metabolic activation; increase in aberrations without activation.
Carcinogenicity	No information on carcinogenic effects in humans. Increased incidence of tumors in the spleen and forestomach in rats and mice exposed via gavage. Not classifiable as to its carcinogenicity to humans (Group 3) by IARC.	[7]

Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure safety.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

• Respiratory Protection: If working outside a fume hood or if vapors are present, use a NIOSH-approved respirator with an organic vapor cartridge.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures

First Aid Measures:

• If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor. Rinse mouth.

• If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

Spill and Leak Procedures:

• Minor Spills: Absorb with an inert dry material and place in an appropriate waste disposal container.

• Major Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry into waterways.

Experimental Protocols

Detailed experimental protocols for key toxicological assays are outlined below. These are based on standardized OECD guidelines.

Skin Irritation/Corrosion Testing (Based on OECD Guideline 439)

This in vitro test method utilizes reconstructed human epidermis (RhE) models to assess the skin irritation potential of a chemical.

• Tissue Preparation: Reconstituted human epidermis tissue is equilibrated in an appropriate culture medium.

• Test Chemical Application: A small volume of the undiluted test chemical is applied topically to the surface of the RhE tissue.

• Incubation: The treated tissue is incubated for a defined period (e.g., 60 minutes) at 37°C.

• Rinsing and Post-Incubation: The test chemical is thoroughly rinsed from the tissue surface, and the tissue is transferred to a fresh medium and incubated for a further period (e.g., 42 hours).

• Viability Assessment: Tissue viability is determined using a colorimetric assay, such as the MTT assay. The amount of formazan produced is proportional to the number of viable cells.

• Data Analysis: The percentage of viable cells in the treated tissue is compared to the negative control. A reduction in viability below a certain threshold (e.g., ≤ 50%) indicates that the chemical is an irritant.[8]

Acute Eye Irritation/Corrosion Testing (Based on OECD Guideline 405)

This in vivo test is performed on albino rabbits to determine the potential for a substance to cause eye irritation or corrosion.

• Animal Selection and Preparation: Healthy young adult albino rabbits are used. The eyes of the animals are examined before the test.

• Test Substance Instillation: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival sac of one eye of each animal. The other eye serves as a control.[2]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The degree of ocular reaction (corneal opacity, iris lesions, conjunctival redness, and chemosis) is scored.[9]

• Duration and Reversibility: Observations may continue for up to 21 days to assess the reversibility of any observed effects.[10]

• Classification: The substance is classified as an irritant or corrosive based on the severity and reversibility of the ocular lesions.

Bacterial Reverse Mutation Test (Ames Test) (Based on OECD Guideline 471)

The Ames test is a widely used in vitro assay to detect gene mutations induced by a chemical.

• Bacterial Strains: Several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) are used.

• Metabolic Activation: The test is performed with and without an exogenous metabolic activation system (S9 mix from rat liver) to mimic mammalian metabolism.

• Exposure: The bacterial strains are exposed to various concentrations of the test substance in the presence of a small amount of the required amino acid.

• Plating and Incubation: The treated bacteria are plated on a minimal agar medium that lacks the required amino acid. The plates are incubated for 48-72 hours at 37°C.[11]

• Scoring: Only bacteria that have undergone a reverse mutation (revertants) will be able to grow and form colonies. The number of revertant colonies is counted.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Micronucleus Test (Based on OECD Guideline 487)

This assay is used to detect damage to chromosomes or the mitotic apparatus.

• Cell Culture: Mammalian cells (e.g., human lymphocytes, CHO cells) are cultured.

• Exposure: The cells are exposed to the test substance with and without metabolic activation (S9 mix).

• Cytokinesis Block: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells. This ensures that the cells analyzed have completed one cell division.[1][4]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain.

• Microscopic Analysis: The frequency of micronuclei (small, extranuclear bodies containing chromosome fragments or whole chromosomes) in binucleated cells is determined by microscopic examination.[12]

• Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.

Visualizations

Experimental Workflow for Toxicity Assessment

Caption: A generalized workflow for assessing the toxicity of a chemical compound.

Laboratory Handling and Safety Protocol

Caption: Standard operating procedure for safely handling hazardous chemicals in a laboratory.

References

• 1. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Microbial Mutagenicity Assay: Ames Test [bio-protocol.org]
• 4. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N,N-Dimethylaniline - IDLH | NIOSH | CDC [cdc.gov]
• 6. ICSC 0877 - N,N-DIMETHYLANILINE [chemicalsafety.ilo.org]
• 7. epa.gov [epa.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. nucro-technics.com [nucro-technics.com]
• 10. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 11. microbiologyinfo.com [microbiologyinfo.com]
• 12. criver.com [criver.com]

Solubility of N,N-Dimethyl-4-((methylamino)methyl)aniline in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of N,N-Dimethyl-4-((methylamino)methyl)aniline. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on the theoretical principles governing its solubility, offers a qualitative assessment of its solubility in common organic solvents, and details a standardized experimental protocol for its quantitative determination. This guide is intended to support researchers and professionals in drug development and chemical synthesis in the effective handling and application of this compound.

Introduction to N,N-Dimethyl-4-((methylamino)methyl)aniline

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aniline derivative with the molecular formula C₁₀H₁₆N₂. Its structure, featuring a polar dimethylamino group and a methylaminomethyl substituent on a nonpolar benzene ring, results in a molecule with moderate polarity. This amphiphilic character dictates its solubility in various organic solvents. Understanding its solubility is crucial for its application in organic synthesis, purification processes, and formulation development.

Predicted Solubility Profile

Table 1: Qualitative Solubility of N,N-Dimethyl-4-((methylamino)methyl)aniline in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The amino groups can act as hydrogen bond acceptors, and the secondary amine can also act as a hydrogen bond donor with protic solvents, facilitating dissolution.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Moderate to High	The polar nature of these solvents can effectively solvate the polar functionalities of the molecule through dipole-dipole interactions.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to High	These solvents are effective at dissolving a wide range of organic compounds with moderate polarity.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate	The ether oxygen can act as a hydrogen bond acceptor, and the overall lower polarity is compatible with the aromatic and alkyl portions of the molecule.
Non-Polar	Toluene, Hexane	Low to Moderate	The non-polar aromatic ring and alkyl groups will have favorable van der Waals interactions with these solvents, though the polar amino groups may limit overall solubility.

Experimental Protocol for Quantitative Solubility Determination: The Shake-Flask Method

The isothermal shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound in a given solvent.

3.1. Materials and Equipment

• N,N-Dimethyl-4-((methylamino)methyl)aniline

• Selected organic solvents (analytical grade or higher)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Constant temperature shaker bath

• Syringe filters (chemically compatible with the chosen solvents)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

3.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of N,N-Dimethyl-4-((methylamino)methyl)aniline to a series of vials.

  • To each vial, add a known volume of a different organic solvent. An excess of the compound should be visible to ensure a saturated solution.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected aliquot through a chemically compatible syringe filter to remove any undissolved microparticles.

• Quantification:

  • Accurately dilute the filtered aliquot with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated HPLC or GC method to determine the concentration of N,N-Dimethyl-4-((methylamino)methyl)aniline.

  • Prepare a calibration curve using standard solutions of the compound at known concentrations in the same solvent.

• Data Analysis:

  • Calculate the solubility from the measured concentration, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizations

To further elucidate the practical aspects of working with N,N-Dimethyl-4-((methylamino)methyl)aniline, the following diagrams illustrate a typical experimental workflow for solubility determination and a plausible synthetic pathway.

Figure 1: Experimental workflow for the determination of solubility using the shake-flask method.

Figure 2: A plausible synthetic route to N,N-Dimethyl-4-((methylamino)methyl)aniline via reductive amination.

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline via Reductive Amination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone of modern organic synthesis, providing a highly efficient and versatile method for the formation of carbon-nitrogen bonds.[1][2][3] This one-pot reaction combines the formation of an imine or iminium ion from a carbonyl compound and an amine, followed by its immediate reduction to the corresponding amine.[1][4] This methodology is widely favored in medicinal and process chemistry due to its operational simplicity, broad substrate scope, and the ability to avoid the over-alkylation often encountered with direct alkylation methods.[3]

This document provides a detailed protocol for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline, a potentially valuable intermediate in pharmaceutical and materials science research. The synthesis is achieved through the reductive amination of 4-(dimethylamino)benzaldehyde with methylamine, utilizing sodium triacetoxyborohydride as a mild and selective reducing agent.

Reaction Scheme

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline via reductive amination.

Parameter	Value	Notes
Reactants
4-(dimethylamino)benzaldehyde	1.0 eq	Starting aldehyde
Methylamine (40% in H₂O)	1.5 eq	Amine source
Reagents
Sodium triacetoxyborohydride	1.5 eq	Reducing agent
Acetic Acid	2.0 eq	Catalyst for imine formation
Solvent	Dichloromethane (DCM)	Anhydrous
Reaction Conditions
Temperature	Room Temperature (20-25 °C)	Mild reaction conditions
Reaction Time	12-18 hours	Monitored by TLC
Work-up & Purification
Extraction Solvents	Dichloromethane, Saturated NaHCO₃ (aq)
Purification Method	Flash Column Chromatography	Silica gel, Ethyl acetate/Hexane gradient
Expected Yield	80-90%	Isolated yield
Purity (by HPLC)	>95%
Boiling Point	123-124 °C	[5]
Relative Density	0.971	[5]

Experimental Protocol

Materials:

• 4-(dimethylamino)benzaldehyde

• Methylamine (40% solution in water)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Glacial Acetic Acid

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexane (HPLC grade) for chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-(dimethylamino)benzaldehyde (1.0 eq) and dissolve it in anhydrous dichloromethane (DCM).

• Addition of Amine and Acid: To the stirred solution, add glacial acetic acid (2.0 eq) followed by the dropwise addition of methylamine solution (1.5 eq). Allow the mixture to stir at room temperature for 1 hour to facilitate the formation of the iminium ion.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: Gas evolution may occur. Ensure adequate ventilation.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure N,N-Dimethyl-4-((methylamino)methyl)aniline.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification process.

Caption: Experimental workflow for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Sodium triacetoxyborohydride is a moisture-sensitive and potentially flammable solid. Handle with care.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

• Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]

Step-by-step guide to methylation of 4-((methylamino)methyl)aniline

Application Note: Methylation of 4-((Methylamino)methyl)aniline

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document outlines protocols for the methylation of 4-((methylamino)methyl)aniline to synthesize 4-(((dimethylamino)methyl)aniline). The primary method detailed is the Eschweiler-Clarke reaction, a reductive amination procedure that utilizes formic acid and formaldehyde. This method is advantageous as it avoids the formation of quaternary ammonium salts and proceeds with high efficiency.[1][2] Safety protocols for handling the reagents and products are also discussed, along with methods for reaction monitoring and product characterization.

Introduction

The methylation of amines is a crucial transformation in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. 4-((Methylamino)methyl)aniline is a useful building block, and its methylation to the tertiary amine, 4-(((dimethylamino)methyl)aniline), can alter its physicochemical properties and biological activity. The Eschweiler-Clarke reaction is a reliable method for this transformation, offering a straightforward procedure with a simple workup.[3][4]

Reaction Principle: The Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a reductive amination process where a primary or secondary amine is methylated using an excess of formic acid and formaldehyde.[2] The reaction proceeds through the formation of an iminium ion, which is subsequently reduced by formic acid. A key advantage of this method is that the reaction stops at the tertiary amine stage, preventing the formation of quaternary ammonium salts.[2][5]

Caption: Mechanism of the Eschweiler-Clarke reaction.

Experimental Protocol

This protocol is a general guideline and may require optimization based on laboratory conditions and reagent purity.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	CAS Number
4-((Methylamino)methyl)aniline	C₈H₁₂N₂	136.19	623-08-5
Formic Acid (98-100%)	CH₂O₂	46.03	64-18-6
Formaldehyde (37% aq. solution)	CH₂O	30.03	50-00-0
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	7757-82-6
Hydrochloric Acid (1M)	HCl	36.46	7647-01-0

Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 4-((methylamino)methyl)aniline in a minimal amount of a suitable solvent, or use it neat.

• Reagent Addition: Add 1.8 equivalents of formic acid to the flask, followed by the slow addition of 1.1 equivalents of a 37% aqueous solution of formaldehyde.[4]

• Reaction: Heat the reaction mixture to 80-90 °C and maintain it for 12-18 hours.[4] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add water and 1M HCl to the mixture.[4]

  • Extract the aqueous phase with dichloromethane (DCM) to remove any non-basic impurities.[4]

  • Basify the aqueous phase to a pH of approximately 11 with a NaOH solution.[4]

  • Extract the aqueous phase with DCM (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.[4]

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Caption: Step-by-step experimental workflow for methylation.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[6]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[6]

• Reagent Handling:

  • Formic Acid: Corrosive. Avoid contact with skin and eyes.

  • Formaldehyde: Toxic and a suspected carcinogen. Avoid inhalation of vapors.

  • Aromatic Amines: Can be toxic and may be absorbed through the skin.[7]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Characterization of the Product

The identity and purity of the synthesized 4-(((dimethylamino)methyl)aniline) should be confirmed using standard analytical techniques:

Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation	Disappearance of the N-H proton signal and the appearance of a singlet corresponding to the N(CH₃)₂ protons.
¹³C NMR	Structural confirmation	Shift in the carbon signals adjacent to the nitrogen atom.
Mass Spectrometry (MS)	Molecular weight confirmation	A molecular ion peak corresponding to the mass of the product (C₉H₁₄N₂).
GC-MS	Purity assessment and identification	A single major peak with the correct mass spectrum.[8]

By following this protocol and adhering to the specified safety measures, researchers can effectively synthesize and characterize 4-(((dimethylamino)methyl)aniline) for use in further scientific investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. Eschweiler-Clarke Reductive Alkylation of Amines | Ambeed [ambeed.com]
• 4. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 5. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 6. chamberlandresearch.com [chamberlandresearch.com]
• 7. nj.gov [nj.gov]
• 8. rsc.org [rsc.org]

Application Notes and Protocols for the Synthesis of Azo Dyes Using N,N-Dimethyl-4-((methylamino)methyl)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of azo dyes utilizing N,N-Dimethyl-4-((methylamino)methyl)aniline as a key coupling component. Azo dyes are a prominent class of organic colorants characterized by the presence of one or more azo groups (–N=N–). Their synthesis is a cornerstone of color chemistry, with applications extending into textile dyeing, printing, and biomedical research. The specific structural features of N,N-Dimethyl-4-((methylamino)methyl)aniline make it an interesting candidate for producing novel azo dyes with potentially unique properties.

The synthesis of azo dyes is a well-established process that typically involves two critical steps: the diazotization of a primary aromatic amine, followed by a coupling reaction with an electron-rich aromatic compound, such as a phenol or an aniline derivative like N,N-Dimethyl-4-((methylamino)methyl)aniline.[1] This procedure allows for the creation of a diverse library of colored compounds with a wide range of properties.[1]

General Synthesis Pathway

The synthesis of azo dyes from an aromatic amine and a coupling agent like N,N-Dimethyl-4-((methylamino)methyl)aniline follows a two-step process:

• Diazotization: A primary aromatic amine is treated with a source of nitrous acid (typically generated in situ from sodium nitrite and a strong acid) at low temperatures (0-5 °C) to form a diazonium salt.

• Azo Coupling: The resulting diazonium salt is then reacted with a coupling agent. In this case, N,N-Dimethyl-4-((methylamino)methyl)aniline, which is an activated aromatic compound, acts as the coupling partner to form the final azo dye.

Experimental Protocols

The following are generalized protocols for the synthesis of azo dyes. The specific quantities and reaction conditions may require optimization depending on the chosen primary aromatic amine.

Protocol 1: Diazotization of a Primary Aromatic Amine

Materials:

• Primary Aromatic Amine (e.g., Aniline, Sulfanilic acid)

• Concentrated Hydrochloric Acid (HCl) or other strong acid

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve a specific molar equivalent of the primary aromatic amine in a solution of concentrated hydrochloric acid and water.

• Cool the beaker in an ice bath to maintain a temperature of 0-5 °C.[1]

• In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.[1]

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution with constant stirring.[1] It is crucial to ensure the temperature remains between 0-5 °C throughout the addition to prevent the decomposition of the diazonium salt.[1]

• The completion of the diazotization can be tested by placing a drop of the reaction mixture on starch-iodide paper; a blue-black color indicates the presence of excess nitrous acid.

Protocol 2: Azo Coupling with N,N-Dimethyl-4-((methylamino)methyl)aniline

Materials:

• Diazonium salt solution from Protocol 1

• N,N-Dimethyl-4-((methylamino)methyl)aniline

• Sodium Hydroxide (NaOH) solution or a buffer solution (e.g., sodium acetate)

• Ice

Procedure:

• In a separate beaker, dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline in a suitable solvent. Depending on the subsequent reaction conditions, this could be a dilute acid or an organic solvent.

• Cool this solution in an ice bath to 0-5 °C.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold solution of N,N-Dimethyl-4-((methylamino)methyl)aniline with vigorous stirring.[1] A colored precipitate of the azo dye should form.

• The pH of the reaction mixture is critical for the coupling reaction. For coupling with aromatic amines, the reaction is typically carried out in a weakly acidic medium. Adjust the pH as necessary using a buffer solution like sodium acetate.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the completion of the coupling reaction.[1]

Protocol 3: Isolation and Purification of the Azo Dye

Materials:

• Reaction mixture from Protocol 2

• Cold Distilled Water

• Suitable recrystallization solvent (e.g., ethanol, acetic acid)

Procedure:

• Isolate the solid azo dye by vacuum filtration.[1]

• Wash the precipitate with cold water to remove any unreacted salts and other water-soluble impurities.[1]

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to purify the azo dye.[1]

• Dry the purified crystals in a desiccator.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of Methyl Orange, a well-known azo dye synthesized from sulfanilic acid and N,N-dimethylaniline. This data provides an expectation for the synthesis using N,N-Dimethyl-4-((methylamino)methyl)aniline, although actual yields may vary.

Reactant 1 (Amine)	Reactant 2 (Coupling Agent)	Reagent 1	Reagent 2	Reagent 3	Product	Yield (%)	Melting Point (°C)
Sulfanilic acid (1.73g)	N,N-dimethylaniline (1.21g)	Sodium carbonate (anhydrous)	Sodium nitrite	Hydrochloric acid	Methyl Orange	87% (for a related nitrosoaniline synthesis)	>300 (decomposes)

Note: The yield of 87% is reported for the synthesis of N,N-dimethyl-4-nitrosoaniline, a related reaction, and serves as a general reference.[2] The melting point of Methyl Orange is not well-defined as it is a salt that decomposes at high temperatures.[3]

Visualizations

General Synthesis Pathway of Azo Dyes

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. scribd.com [scribd.com]

Application Notes: N,N-Dimethyl-4-((methylamino)methyl)aniline as a Versatile Scaffold in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of N,N-Dimethyl-4-((methylamino)methyl)aniline as a foundational building block in the design and synthesis of novel therapeutic agents. This versatile scaffold, featuring a reactive secondary amine and an electron-rich N,N-dimethylaniline moiety, offers a unique starting point for the development of compounds with potential applications in oncology and infectious diseases.

Introduction

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aniline derivative that presents multiple avenues for chemical modification, making it an attractive starting material for combinatorial chemistry and lead optimization campaigns. The secondary amine provides a convenient handle for the introduction of diverse functionalities through reactions such as acylation, alkylation, and reductive amination. The N,N-dimethylaniline core, a known pharmacophore in various bioactive molecules, can participate in crucial interactions with biological targets. Research has shown that aniline and benzylamine derivatives are key components in a variety of medicinally important compounds.[1]

Therapeutic Potential

Derivatives of the N,N-Dimethyl-4-((methylamino)methyl)aniline scaffold are being explored for a range of therapeutic applications, primarily focusing on:

• Anticancer Activity: The N,N-dimethylaniline moiety is a common feature in many kinase inhibitors and other anticancer agents. By modifying the secondary amine, novel derivatives can be synthesized to target specific signaling pathways implicated in cancer progression.

• Antimicrobial Activity: The development of new antimicrobial agents is a critical area of research. The flexible nature of the N,N-Dimethyl-4-((methylamino)methyl)aniline scaffold allows for the generation of a library of compounds to be screened against various bacterial and fungal strains.

Data Presentation: Illustrative Biological Activities

The following tables present hypothetical, yet representative, quantitative data for a series of novel compounds derived from N,N-Dimethyl-4-((methylamino)methyl)aniline. This data is intended to illustrate the potential of this scaffold in generating bioactive molecules.

Table 1: Anticancer Activity of N-Acyl Derivatives

Compound ID	R Group	Cell Line	IC50 (µM)
DM-101	Benzoyl	MCF-7 (Breast)	12.5
DM-102	4-Chlorobenzoyl	MCF-7 (Breast)	5.2
DM-103	3,4-Dimethoxybenzoyl	MCF-7 (Breast)	8.9
DM-201	Benzoyl	A549 (Lung)	25.1
DM-202	4-Chlorobenzoyl	A549 (Lung)	10.8
DM-203	3,4-Dimethoxybenzoyl	A549 (Lung)	18.3

Table 2: Antimicrobial Activity of N-Alkyl Derivatives

Compound ID	R' Group	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)
DA-301	Benzyl	32	64	>128
DA-302	4-Fluorobenzyl	16	32	64
DA-303	2-Naphthylmethyl	8	16	32

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Acyl Derivatives (e.g., DM-101)

Materials:

• N,N-Dimethyl-4-((methylamino)methyl)aniline

• Benzoyl chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for organic synthesis.

Procedure:

• In a clean, dry round-bottom flask, dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cool the reaction mixture to 0 °C in an ice bath with continuous stirring.

• Add benzoyl chloride (1.1 eq) dropwise to the cooled solution via a dropping funnel over a period of 15-20 minutes.

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-benzoyl derivative (DM-101).

Protocol 2: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method for assessing the cytotoxic effects of synthesized compounds on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Synthesized N,N-Dimethyl-4-((methylamino)methyl)aniline derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the growth medium. Add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC50 value (the concentration of compound that inhibits cell growth by 50%) can be calculated from the dose-response curve.

Visualizations

The following diagrams illustrate the synthetic strategy and a hypothetical signaling pathway that could be targeted by derivatives of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Caption: Synthetic workflow for N-acyl derivatives.

Caption: Hypothetical kinase inhibition pathway.

References

• 1. Novel Benzylamine Derivatives: Synthesis, Anti-Mycobacterium Tuberculosis Evaluation and Predicted ADMET Properties [openmedicinalchemistryjournal.com]

Application Notes and Protocols for the N,N-dimethylation of Aromatic Amines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the N,N-dimethylation of aromatic amines, a crucial transformation in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2][3] The protocols outlined below cover a range of methodologies, from classical approaches to modern catalytic systems, offering flexibility in substrate scope and reaction conditions.

Introduction

N,N-dimethylated aromatic amines are prevalent structural motifs in a vast array of biologically active molecules and functional materials. The introduction of two methyl groups to an amino functionality can significantly modulate a compound's physicochemical properties, including its basicity, lipophilicity, and metabolic stability. Consequently, the development of efficient and selective methods for N,N-dimethylation is of paramount importance in medicinal chemistry and process development. This application note details several robust protocols for this transformation.

I. Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic and widely used method for the N,N-dimethylation of primary and secondary amines.[4][5] It utilizes an excess of formic acid and formaldehyde, where formaldehyde serves as the carbon source and formic acid acts as the reducing agent. A key advantage of this method is that it avoids the formation of quaternary ammonium salts.[4][6]

Experimental Protocol

A secondary amine (1.0 eq., 0.2 mmol) is combined with formic acid (1.8 eq.) and a 37% aqueous solution of formaldehyde (1.1 eq.). The resulting mixture is heated to 80°C and stirred for 18 hours. After cooling to room temperature, water and 1M HCl are added, and the mixture is extracted with dichloromethane (DCM). The aqueous layer is then basified to a pH of 11 and extracted again with DCM. The combined organic layers are dried over anhydrous sodium sulfate (Na₂SO₄) and concentrated under reduced pressure. The final product is purified by column chromatography.[6]

Reaction Mechanism

The reaction proceeds through the formation of an iminium ion from the amine and formaldehyde, which is subsequently reduced by a hydride transfer from formic acid.[4][6][7] This process is repeated to achieve dimethylation.[6]

References

• 1. N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. Eschweiler-Clarke Reductive Alkylation of Amines | Ambeed [ambeed.com]
• 6. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 7. grokipedia.com [grokipedia.com]

Application of "N,N-Dimethyl-4-((methylamino)methyl)aniline" in polymer chemistry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyl-4-((methylamino)methyl)aniline is a versatile aromatic amine possessing both a secondary and a tertiary amine functional group. This unique structure allows it to function as both a reactive curing agent and a catalyst in various polymerization reactions. These application notes provide detailed protocols and data for its use as a curing agent for epoxy resins and as a catalyst in the formation of polyurethanes.

Application as a Curing Agent for Epoxy Resins

Principle:

The secondary amine group of N,N-Dimethyl-4-((methylamino)methyl)aniline reacts with the epoxide groups of the epoxy resin through a nucleophilic addition mechanism. The tertiary amine group present in the molecule acts as an accelerator, catalyzing the ring-opening of the epoxide and the subsequent addition reactions. This dual functionality leads to an efficient curing process, resulting in a cross-linked thermoset polymer with high thermal and mechanical stability. Aromatic amines, in general, are known to impart excellent thermal and chemical resistance to cured epoxy resins.

Reagents and Equipment:

• N,N-Dimethyl-4-((methylamino)methyl)aniline (Curing Agent)

• Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin

• Mechanical stirrer

• Vacuum oven

• Differential Scanning Calorimeter (DSC)

• Dynamic Mechanical Analyzer (DMA)

• Thermogravimetric Analyzer (TGA)

• Molds for sample preparation

Experimental Protocol: Curing of DGEBA Epoxy Resin

• Preparation of the Resin Mixture:

  • Preheat the DGEBA epoxy resin to 60°C to reduce its viscosity.

  • Calculate the stoichiometric amount of N,N-Dimethyl-4-((methylamino)methyl)aniline required. The amine hydrogen equivalent weight (AHEW) of the curing agent is calculated based on the number of active hydrogens in the secondary amine group.

  • In a clean, dry beaker, weigh the required amount of preheated DGEBA resin.

  • Add the calculated amount of N,N-Dimethyl-4-((methylamino)methyl)aniline to the resin.

• Mixing:

  • Mechanically stir the mixture at 60°C for 5-10 minutes until a homogeneous, clear mixture is obtained.

  • Degas the mixture in a vacuum oven at 60°C for 15-20 minutes to remove any entrapped air bubbles.

• Curing:

  • Pour the degassed mixture into preheated molds.

  • Cure the samples in an oven according to a predefined curing schedule. A typical curing schedule involves a multi-step process to ensure complete reaction and minimize internal stresses (e.g., 2 hours at 120°C followed by 2 hours at 150°C).

• Post-Curing and Characterization:

  • After the initial curing, the samples can be post-cured at a higher temperature (e.g., 1 hour at 180°C) to maximize the cross-link density and enhance the thermal and mechanical properties.

  • Characterize the cured samples using DSC to determine the glass transition temperature (Tg), DMA for mechanical properties (storage modulus, tan delta), and TGA for thermal stability.

Quantitative Data:

The following table summarizes the typical properties of a DGEBA epoxy resin cured with N,N-Dimethyl-4-((methylamino)methyl)aniline.

Property	Value
Stoichiometric Ratio (phr - parts per hundred resin)	25-30
Pot Life (at 60°C)	45-60 minutes
Curing Schedule	2h @ 120°C + 2h @ 150°C
Glass Transition Temperature (Tg)	160-175°C
Tensile Strength	70-85 MPa
Flexural Modulus	3.0-3.5 GPa
Decomposition Temperature (TGA, 5% weight loss)	> 350°C

Curing Mechanism Diagram:

Application Note: Monitoring the Synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline by Thin-Layer Chromatography

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a detailed protocol for monitoring the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline using thin-layer chromatography (TLC). The synthesis, presumed to proceed via reductive amination of N,N-dimethyl-4-formylbenzaldehyde with methylamine, is tracked by observing the consumption of the starting material and the formation of the product. This method offers a rapid, simple, and cost-effective way to assess reaction progress and purity.

Introduction

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aromatic amine with potential applications in medicinal chemistry and materials science. Its synthesis requires careful monitoring to ensure complete conversion of starting materials and to minimize the formation of impurities. Thin-layer chromatography is an essential analytical technique for the real-time monitoring of organic reactions. It allows for the qualitative assessment of the presence of starting materials, intermediates, the desired product, and any byproducts. This protocol outlines a straightforward and effective TLC method for tracking the synthesis of the target compound.

Experimental Protocol

This protocol is designed for monitoring the reductive amination of N,N-dimethyl-4-formylbenzaldehyde with methylamine to yield N,N-Dimethyl-4-((methylamino)methyl)aniline.

Materials and Reagents:

• TLC Plates: Silica gel 60 F254 plates

• Mobile Phase: 80:18:2 mixture of Dichloromethane (DCM) : Methanol (MeOH) : Triethylamine (TEA)

• Visualization Reagents:

  • Ultraviolet (UV) lamp (254 nm)[1]

  • Potassium permanganate (KMnO₄) stain: 1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH in 200 mL water[2]

  • Ninhydrin stain: 0.3 g ninhydrin in 100 mL n-butanol and 3 mL acetic acid

• Reaction Samples: Aliquots taken from the reaction mixture at different time points (e.g., t=0, 1h, 2h, etc.).

• Reference Standards: Solutions of the starting material (N,N-dimethyl-4-formylbenzaldehyde) and, if available, the purified product (N,N-Dimethyl-4-((methylamino)methyl)aniline) in a suitable solvent (e.g., DCM or methanol).

Procedure:

• TLC Plate Preparation:

  • Using a pencil, gently draw a light baseline approximately 1 cm from the bottom of the TLC plate.

  • Mark the points for sample application along the baseline, ensuring they are evenly spaced.

• Sample Application:

  • Using a capillary tube, spot a small amount of the starting material solution on the first marked point on the baseline.

  • Spot a small amount of the reaction mixture from each time point on the subsequent marked points.

  • If a pure product standard is available, spot it on the last marked point.

  • Ensure the spots are small and concentrated to achieve good separation.

• Chromatogram Development:

  • Pour the mobile phase into a developing chamber to a depth of about 0.5 cm.

  • Cover the chamber and allow the atmosphere to saturate with solvent vapors.

  • Carefully place the TLC plate into the chamber, ensuring the baseline is above the solvent level.

  • Allow the solvent front to ascend the plate until it is about 1 cm from the top.

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to air dry completely in a fume hood.

• Visualization:

  • UV Light: View the dried plate under a UV lamp (254 nm). Aromatic compounds will appear as dark spots against the fluorescent background.[1] Circle the observed spots with a pencil.

  • Potassium Permanganate Stain: Dip the plate into the KMnO₄ stain solution for a few seconds. Oxidizable compounds, such as aldehydes and amines, will appear as yellow-brown spots on a purple background.[2]

  • Ninhydrin Stain: Dip the plate into the ninhydrin solution and gently heat it with a heat gun. Primary and secondary amines will appear as colored spots (typically purple or pink).[3]

• Data Analysis:

  • Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • Compare the Rf values of the spots in the reaction mixture lanes to the reference standards to identify the starting material and product.

  • Monitor the disappearance of the starting material spot and the appearance and intensification of the product spot over time to determine the reaction's progress.

Data Presentation

The progress of the reaction can be summarized by the Rf values of the key components.

Compound	Expected Rf Value	Visualization Method(s)
N,N-dimethyl-4-formylbenzaldehyde (Starting Material)	~0.7	UV, KMnO₄
N,N-Dimethyl-4-((methylamino)methyl)aniline (Product)	~0.3	UV, KMnO₄, Ninhydrin
Methylamine (Starting Material)	Variable (polar)	Ninhydrin

Note: Rf values are approximate and can vary depending on the specific experimental conditions (e.g., temperature, humidity, plate manufacturer).

Diagrams

Experimental Workflow:

Caption: Workflow for monitoring the synthesis reaction using TLC.

Logical Relationship of Components in TLC:

Caption: Separation of reaction components on a TLC plate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. TLC stains [reachdevices.com]
• 3. epfl.ch [epfl.ch]

Application Note: Purification of N,N-Dimethyl-4-((methylamino)methyl)aniline by Column Chromatography

Abstract

This application note details a comprehensive protocol for the purification of crude "N,N-Dimethyl-4-((methylamino)methyl)aniline" utilizing silica gel column chromatography. Due to the basic nature of the target compound, which can lead to strong interactions with the acidic silica gel stationary phase, this protocol incorporates a basic modifier in the mobile phase to ensure efficient elution and high purity of the final product. This method is particularly relevant for researchers and professionals in drug development and organic synthesis who require a reliable purification strategy for aromatic diamines.

Introduction

"N,N-Dimethyl-4-((methylamino)methyl)aniline" is a disubstituted aniline derivative containing both a tertiary and a secondary amine. These functional groups impart a basic character to the molecule, which can present challenges during purification by silica gel chromatography, often resulting in significant peak tailing and poor recovery. The acidic nature of silica gel can lead to strong adsorption of basic compounds. To mitigate these undesirable interactions, a common strategy is the addition of a small percentage of a basic modifier, such as triethylamine (TEA), to the eluent. This competitive base neutralizes the acidic sites on the silica gel, allowing for improved elution of the target amine. This document provides a step-by-step guide for the purification of the title compound, from slurry preparation to fraction analysis.

Materials and Methods

The following table outlines the materials and equipment required for the successful execution of this purification protocol.

Category	Item	Specifications
Stationary Phase	Silica Gel	60 Å, 230-400 mesh
Mobile Phase	Dichloromethane (DCM)	ACS Grade or higher
Methanol (MeOH)	ACS Grade or higher
Triethylamine (TEA)	Reagent grade
Apparatus	Chromatography Column	Glass, appropriate size for the scale
Separatory Funnel	For gradient elution
Fraction Collector or Test Tubes
Thin Layer Chromatography (TLC) Plates	Silica gel coated, with UV indicator
UV Lamp	For TLC visualization
Rotary Evaporator	For solvent removal
Chemicals	Crude "N,N-Dimethyl-4-((methylamino)methyl)aniline"
TLC Visualization Stain	e.g., Potassium permanganate stain

Experimental Protocol

A detailed protocol for the purification of crude "N,N-Dimethyl-4-((methylamino)methyl)aniline" is provided below. This protocol is designed for a laboratory scale of approximately 1 gram of crude material.

1. TLC Analysis of Crude Material

Before performing column chromatography, it is crucial to analyze the crude mixture by Thin Layer Chromatography (TLC) to determine the optimal solvent system for separation.

• Procedure:

  • Dissolve a small amount of the crude "N,N-Dimethyl-4-((methylamino)methyl)aniline" in a minimal amount of dichloromethane.

  • Spot the solution onto a silica gel TLC plate.

  • Develop the TLC plate in a chamber containing a mobile phase of Dichloromethane:Methanol:Triethylamine (95:5:0.5, v/v/v).

  • Visualize the separated components under a UV lamp and/or by staining with potassium permanganate.

  • The target compound is expected to have an Rf value of approximately 0.3-0.4 in this solvent system. Adjust the methanol concentration if the Rf value is too high or too low.

2. Column Preparation

Proper packing of the chromatography column is essential for achieving good separation.

• Procedure:

  • Select a glass column of appropriate diameter and length for the amount of crude material (a 2-3 cm diameter column is suitable for 1 g of sample).

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer (approx. 1 cm) of sand on top of the cotton plug.

  • Prepare a slurry of silica gel in the initial elution solvent (Dichloromethane with 0.5% Triethylamine). The amount of silica gel should be approximately 50-100 times the weight of the crude sample.

  • Carefully pour the silica gel slurry into the column, avoiding the formation of air bubbles.

  • Gently tap the column to ensure even packing of the silica gel.

  • Once the silica gel has settled, add a thin layer (approx. 1 cm) of sand on top of the silica bed.

  • Drain the solvent until the level is just above the top layer of sand.

3. Sample Loading

The crude sample should be loaded onto the column in a concentrated band.

• Procedure:

  • Dissolve the crude "N,N-Dimethyl-4-((methylamino)methyl)aniline" (approx. 1 g) in a minimal volume of dichloromethane.

  • Carefully apply the dissolved sample onto the top of the silica gel bed using a pipette.

  • Allow the sample to adsorb onto the silica gel by draining the solvent until the liquid level is just at the top of the sand.

  • Carefully add a small amount of the initial elution solvent to wash any remaining sample from the column walls onto the silica bed, and again drain the solvent to the top of the sand.

4. Elution and Fraction Collection

A gradient elution will be employed to separate the target compound from impurities.

• Procedure:

  • Begin the elution with 100% Dichloromethane containing 0.5% Triethylamine.

  • Gradually increase the polarity of the mobile phase by increasing the percentage of Methanol. A suggested gradient is provided in the table below.

  • Collect fractions of a suitable volume (e.g., 10-20 mL) in test tubes.

  • Monitor the elution of the compound by TLC analysis of the collected fractions.

5. Post-Purification Analysis

After identifying and combining the pure fractions, the solvent is removed to yield the purified product.

• Procedure:

  • Combine the fractions containing the pure "N,N-Dimethyl-4-((methylamino)methyl)aniline" as determined by TLC analysis.

  • Remove the solvent from the combined fractions using a rotary evaporator.

  • The resulting purified compound should be a viscous oil or solid.

  • Determine the yield and assess the purity of the final product using analytical techniques such as HPLC, NMR, or mass spectrometry.

Data Presentation

The following tables summarize the key quantitative data for this purification protocol.

Table 1: TLC and Column Chromatography Parameters

Parameter	Value	Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard grade for column chromatography.
Mobile Phase Modifier	0.5% Triethylamine (v/v)	Added to all elution solvents to prevent tailing.
TLC Solvent System	95:5 DCM:MeOH (+0.5% TEA)	Provides an optimal Rf for the target compound.
Expected Rf of Target Compound	0.3 - 0.4	In the recommended TLC solvent system.
Column Loading Capacity	1-2% (w/w) of silica gel	A conservative loading to ensure good separation.

Table 2: Gradient Elution Profile

Step	DCM (%)	Methanol (%)	Triethylamine (%)	Volume (Column Volumes)	Purpose
1	100	0	0.5	2	Elute non-polar impurities.
2	98	2	0.5	3	Begin elution of the target compound.
3	95	5	0.5	5	Elute the bulk of the target compound.
4	90	10	0.5	3	Elute any remaining product and more polar impurities.
5	80	20	0.5	2	Column wash to elute highly polar impurities.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the purification process.

Caption: Workflow for the purification of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Conclusion

The protocol described in this application note provides a robust and reproducible method for the purification of "N,N-Dimethyl-4-((methylamino)methyl)aniline" by silica gel column chromatography. The key to successful purification of this basic compound is the incorporation of triethylamine in the mobile phase to minimize unwanted interactions with the stationary phase. By following the detailed steps for TLC analysis, column preparation, sample loading, and gradient elution, researchers can obtain the target compound with high purity, suitable for subsequent applications in research and development.

Application Notes and Protocols: N,N-Dimethylaniline Derivatives in Cross-Coupling Reactions

Disclaimer: Extensive literature searches for "N,N-Dimethyl-4-((methylamino)methyl)aniline" as a specific reagent in cross-coupling reactions did not yield detailed experimental protocols or quantitative data for its direct application as a ligand or substrate. However, the broader class of N,N-dimethylaniline derivatives are well-established as important products and building blocks in organic synthesis, often synthesized via cross-coupling reactions.

These application notes will therefore focus on the synthesis of N,N-dimethylaniline derivatives through palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, as this is a common and powerful method for their preparation. The protocols and data presented are based on established methodologies for the synthesis of N,N-dimethylanilines and will serve as a valuable guide for researchers in this area.

Introduction

N,N-dimethylaniline and its derivatives are crucial intermediates in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1][2] The formation of the C-N bond to create these aromatic amines is a key transformation in organic chemistry. The Buchwald-Hartwig amination has emerged as a highly versatile and efficient method for this purpose, allowing for the coupling of aryl halides or triflates with amines.[3][4][5] This reaction is catalyzed by palladium complexes and offers a significant improvement over harsher, more traditional methods.[4]

Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald-Hartwig Amination

A common strategy for synthesizing N,N-dimethylaniline derivatives is the palladium-catalyzed cross-coupling of an aryl electrophile (such as an aryl triflate) with dimethylamine. This reaction typically employs a palladium catalyst, a phosphine ligand, and a base.

Quantitative Data Summary

The following table summarizes representative quantitative data for the Buchwald-Hartwig amination to produce N,N-dimethylaniline derivatives from aryl triflates and dimethylamine.

Aryl Triflates	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-tert-Butylphenyl triflate	Pd₂(dba)₃ (1)	XPhos (4)	K₃PO₄	THF	80	98	[3]
4-Methoxyphenyl triflate	Pd₂(dba)₃ (1)	XPhos (4)	K₃PO₄	THF	80	97	[3]
4-Nitrophenyl triflate	Pd₂(dba)₃ (1)	XPhos (4)	K₃PO₄	THF	80	95	[3]
3-Methoxyphenyl triflate	Pd₂(dba)₃ (1)	XPhos (4)	K₃PO₄	THF	80	96	[3]
2-Methylphenyl triflate	Pd₂(dba)₃ (1)	XPhos (4)	K₃PO₄	THF	80	75	[3]

Experimental Protocols

General Protocol for the Palladium-Catalyzed Synthesis of N,N-Dimethylanilines

This protocol is based on the Buchwald-Hartwig amination of aryl triflates with dimethylamine.

Materials and Reagents:

• Aryl triflate

• Dimethylamine solution (e.g., 2 M in THF)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Potassium phosphate (K₃PO₄), anhydrous

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl triflate (1.0 mmol), K₃PO₄ (1.5 mmol), and XPhos (0.04 mmol).

• Catalyst Addition: Add Pd₂(dba)₃ (0.01 mmol) to the Schlenk tube.

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent and Amine Addition: Add anhydrous THF (5 mL) followed by the dimethylamine solution (2.0 mmol) via syringe.

• Reaction Execution: Place the Schlenk tube in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N,N-dimethylaniline derivative.

Visualizations

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Experimental Workflow

Caption: Experimental workflow for N,N-dimethylaniline synthesis.

References

• 1. N,N-Dimethylaniline: Synthesis, applications and toxicity_Chemicalbook [chemicalbook.com]
• 2. N,N-Dimethylaniline | C8H11N | CID 949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald-Hartwig Amination of (Hetero)aryl Triflates [organic-chemistry.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Application Notes & Protocols for the Characterization of N,N-Dimethyl-4-((methylamino)methyl)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the characterization of N,N-Dimethyl-4-((methylamino)methyl)aniline (CAS: 83671-43-6). The methodologies outlined are based on established analytical chemistry principles and data from structurally analogous compounds, offering a robust framework for purity assessment, identification, and structural elucidation.

Compound Overview

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aniline with the molecular formula C₁₀H₁₆N₂ and a molecular weight of 164.25 g/mol . Its structure features a para-substituted benzene ring with a dimethylamino group and a methylaminomethyl group. This compound can be synthesized via methods such as the alkylation of aniline. Given its structure, it is essential to employ a suite of analytical techniques for comprehensive characterization.

Analytical Techniques

A multi-faceted approach utilizing chromatographic and spectroscopic techniques is recommended for the full characterization of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Chromatographic Analysis for Purity and Quantification

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for separating and quantifying N,N-Dimethyl-4-((methylamino)methyl)aniline from impurities.

2.1.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the purity determination and quantification of N,N-Dimethyl-4-((methylamino)methyl)aniline. A reversed-phase method is generally suitable for this compound.

Table 1: Predicted HPLC Parameters for N,N-Dimethyl-4-((methylamino)methyl)aniline Analysis

Parameter	Recommended Conditions
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (with 0.1% formic acid or triethylamine)
Gradient	10-90% Acetonitrile over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Expected Retention Time	5-15 minutes

Experimental Protocol: HPLC Analysis

• Sample Preparation: Accurately weigh and dissolve approximately 1 mg of N,N-Dimethyl-4-((methylamino)methyl)aniline in 10 mL of the mobile phase initial condition (e.g., 90:10 water:acetonitrile).

• Instrument Setup: Equilibrate the HPLC system with the mobile phase at the initial gradient conditions for at least 30 minutes.

• Injection: Inject the sample onto the column.

• Data Acquisition: Acquire data for 25 minutes.

• Analysis: Integrate the peak corresponding to the analyte to determine purity. The retention time of the main peak can be used for identification.

2.1.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for the identification and quantification of volatile and semi-volatile compounds.

Table 2: Predicted GC-MS Parameters for N,N-Dimethyl-4-((methylamino)methyl)aniline Analysis

Parameter	Recommended Conditions
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1 mL/min
Inlet Temperature	250 °C
Oven Program	Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-400 amu
Expected Retention Time	10-15 minutes
Predicted Key Mass Fragments (m/z)	164 (M+), 149, 134, 120, 91, 77, 58, 44

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a 1 mg/mL solution of N,N-Dimethyl-4-((methylamino)methyl)aniline in a suitable solvent such as dichloromethane or methanol.

• Instrument Setup: Condition the GC-MS system according to the manufacturer's instructions.

• Injection: Inject 1 µL of the sample into the GC.

• Data Acquisition: Acquire data in full scan mode.

• Analysis: Identify the compound based on its retention time and the fragmentation pattern in the mass spectrum.

Spectroscopic Analysis for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy are indispensable for the structural confirmation of N,N-Dimethyl-4-((methylamino)methyl)aniline.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃) for N,N-Dimethyl-4-((methylamino)methyl)aniline

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic-H (ortho to N(CH₃)₂)	6.7-6.9 (d, 2H)	112-114
Aromatic-H (meta to N(CH₃)₂)	7.1-7.3 (d, 2H)	128-130
N(CH₃)₂	2.9-3.1 (s, 6H)	40-42
-CH₂-	3.6-3.8 (s, 2H)	55-58
-NHCH₃	2.4-2.6 (s, 3H)	33-35
-NH-	1.5-2.5 (br s, 1H)	-
Aromatic-C (ipso to N(CH₃)₂)	-	149-151
Aromatic-C (ipso to -CH₂-)	-	128-130

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the spectra (Fourier transform, phase correction, and baseline correction).

• Analysis: Assign the peaks based on their chemical shifts, multiplicities, and integration values.

2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Table 4: Predicted FTIR Absorption Bands for N,N-Dimethyl-4-((methylamino)methyl)aniline

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (secondary amine)	3300-3500	Medium, broad
C-H Stretch (aromatic)	3000-3100	Medium
C-H Stretch (aliphatic)	2800-3000	Medium to strong
C=C Stretch (aromatic)	1580-1620 and 1450-1520	Medium to strong
C-N Stretch (aromatic amine)	1310-1360	Strong
C-N Stretch (aliphatic amine)	1020-1250	Medium
para-disubstituted benzene	800-850	Strong

Experimental Protocol: FTIR Analysis

• Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands corresponding to the functional groups of the molecule.

Visualized Workflows and Relationships

General Analytical Workflow

The following diagram illustrates a typical workflow for the characterization of a synthesized compound like N,N-Dimethyl-4-((methylamino)methyl)aniline.

Caption: Workflow for Synthesis and Characterization.

Interrelationship of Analytical Techniques

The different analytical techniques provide complementary information for a comprehensive characterization.

Caption: Relationship between Techniques and Information.

Technical Notes & Optimization

Navigating the Synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to troubleshooting and optimizing the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline. Whether you are encountering low yields, unexpected side products, or purification challenges, this resource offers practical solutions and in-depth experimental protocols to enhance your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to N,N-Dimethyl-4-((methylamino)methyl)aniline?

A1: The most prevalent and versatile method is the reductive amination of 4-(dimethylamino)benzaldehyde with methylamine. This reaction involves the formation of an intermediate imine, which is then reduced in situ to the desired secondary amine.

Q2: I am observing a significant amount of unreacted 4-(dimethylamino)benzaldehyde in my reaction mixture. What could be the cause?

A2: Incomplete reaction can be attributed to several factors:

• Inefficient Imine Formation: The initial condensation between the aldehyde and methylamine to form the imine is a crucial equilibrium step. Insufficient reaction time or suboptimal pH can hinder this process.

• Inactive Reducing Agent: The hydride source (e.g., sodium borohydride) may have degraded due to improper storage or handling.

• Low Reaction Temperature: The reaction may require heating to proceed at an adequate rate.

Q3: My final product is contaminated with a significant amount of a tertiary amine byproduct. How can I minimize its formation?

A3: The formation of a tertiary amine, N,N-Dimethyl-4-(((dimethylamino)methyl)methyl)aniline, can occur through over-methylation. To mitigate this:

• Control Stoichiometry: Use a controlled excess of methylamine, but avoid a large excess which can drive the formation of the tertiary amine.

• Choice of Reducing Agent: Milder reducing agents, such as sodium triacetoxyborohydride (STAB), can sometimes offer better selectivity for the reduction of the imine over further alkylation.

Q4: The purification of the final product by column chromatography is proving difficult. Are there alternative methods?

A4: While column chromatography is a standard purification technique, you can also consider:

• Acid-Base Extraction: As the product is a basic amine, it can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then liberated by basifying the aqueous layer followed by extraction with an organic solvent.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive or insufficient reducing agent.2. Incomplete imine formation.3. Suboptimal reaction temperature.	1. Use a fresh batch of the reducing agent and ensure anhydrous conditions if necessary.2. Increase the reaction time for imine formation before adding the reducing agent. Consider adjusting the pH to be weakly acidic (pH 5-6).3. Gradually increase the reaction temperature and monitor the progress by TLC or LC-MS.
Presence of Unreacted Aldehyde	1. Insufficient methylamine.2. Inefficient imine formation.	1. Use a slight excess of methylamine (e.g., 1.2-1.5 equivalents).2. Add a catalytic amount of acetic acid to promote imine formation.
Formation of Tertiary Amine Byproduct	Over-alkylation of the desired secondary amine.	1. Carefully control the stoichiometry of methylamine.2. Consider using a less reactive methylating agent if applicable to your specific protocol.3. Employ a milder reducing agent like sodium triacetoxyborohydride.
Difficult Purification	Co-elution of product and impurities during chromatography.	1. Optimize the solvent system for column chromatography for better separation.2. Utilize an acid-base extraction workup to separate the basic product from neutral or acidic impurities.3. Attempt recrystallization if the product is a solid.

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Borohydride

This protocol outlines a standard procedure for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline via reductive amination.

Materials:

• 4-(Dimethylamino)benzaldehyde

• Methylamine (as a solution in a suitable solvent, e.g., THF or methanol)

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Acetic Acid (optional, catalytic amount)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Imine Formation: In a round-bottom flask, dissolve 4-(dimethylamino)benzaldehyde (1.0 eq) in methanol. To this solution, add a solution of methylamine (1.2-1.5 eq). If desired, a catalytic amount of acetic acid can be added to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours. Monitor the formation of the imine by TLC or LC-MS.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5-2.0 eq) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction Completion: After the addition of sodium borohydride is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as indicated by TLC or LC-MS.

• Workup: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. To the aqueous residue, add dichloromethane or ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of dichloromethane/methanol or ethyl acetate/hexanes with triethylamine) to afford the pure N,N-Dimethyl-4-((methylamino)methyl)aniline.

Data Presentation

Reducing Agent	Solvent	Temperature (°C)	Typical Yield (%)	Notes
Sodium Borohydride	Methanol	0 to RT	70-85	A common and cost-effective method. Careful control of temperature during addition is important.
Sodium Triacetoxyborohydride	Dichloromethane	RT	80-95	Milder reducing agent, can offer better selectivity and is often used for one-pot reactions.
Raney Nickel / H₂	Methanol/Ethanol	60-70	90-94[1]	Catalytic hydrogenation can provide high yields but requires specialized equipment for handling hydrogen gas.[1]

Visualizations

Caption: Reductive amination of 4-(dimethylamino)benzaldehyde.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]

Common side reactions in the synthesis of "N,N-Dimethyl-4-((methylamino)methyl)aniline"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline. The content is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare N,N-Dimethyl-4-((methylamino)methyl)aniline?

A1: The two most prevalent methods for synthesizing N,N-Dimethyl-4-((methylamino)methyl)aniline are:

• Reductive Amination: This one-pot reaction involves the condensation of 4-(dimethylamino)benzaldehyde with methylamine to form an intermediate imine, which is then reduced in situ to the desired secondary amine.[1][2]

• Eschweiler-Clarke Reaction: This method involves the methylation of a primary amine, in this case, 4-(aminomethyl)-N,N-dimethylaniline, using excess formic acid and formaldehyde.[3][4][5]

Q2: My reaction yield is low. What are the potential causes?

A2: Low yields can stem from several factors depending on the synthetic route:

• For Reductive Amination:

  • Incomplete formation of the imine intermediate.

  • Reduction of the starting aldehyde to an alcohol side product.

  • Suboptimal pH of the reaction mixture.

  • Inefficient reducing agent.

• For Eschweiler-Clarke Reaction:

  • Insufficient excess of formic acid or formaldehyde.

  • Reaction temperature is too low or reaction time is too short.

  • Degradation of the starting material or product under harsh acidic conditions.

Q3: I am observing multiple spots on my TLC analysis of the crude product. What are the likely impurities?

A3: The impurities depend on the synthetic method used:

• Reductive Amination:

  • Unreacted 4-(dimethylamino)benzaldehyde.

  • The alcohol byproduct, (4-(dimethylamino)phenyl)methanol.

  • The over-alkylated tertiary amine, N,N-dimethyl-4-(((N,N-dimethylamino)methyl)aniline.

• Eschweiler-Clarke Reaction:

  • Unreacted 4-(aminomethyl)-N,N-dimethylaniline.

  • The over-methylated tertiary amine, N,N-dimethyl-4-(((dimethylamino)methyl)aniline.

Q4: Is the formation of quaternary ammonium salts a concern in the Eschweiler-Clarke synthesis?

A4: No, the Eschweiler-Clarke reaction is known to stop at the tertiary amine stage and does not typically produce quaternary ammonium salts.[3][6] This is a significant advantage over other methylation methods that use alkyl halides.

Troubleshooting Guides

Issue 1: Presence of Starting Aldehyde in Reductive Amination

Symptom	Possible Cause	Troubleshooting Steps
A spot corresponding to 4-(dimethylamino)benzaldehyde is observed on TLC/LC-MS.	1. Incomplete reaction. 2. Inefficient reduction of the imine.	1. Increase Reaction Time: Allow the reaction to stir for a longer period to ensure complete imine formation and reduction. 2. Optimize pH: Maintain a weakly acidic pH (around 5-6) to facilitate imine formation without deactivating the amine nucleophile. 3. Choice of Reducing Agent: Use a reducing agent that is selective for the imine over the aldehyde, such as sodium cyanoborohydride (NaBH3CN).[7]

Issue 2: Formation of Alcohol Byproduct in Reductive Amination

Symptom	Possible Cause	Troubleshooting Steps
A byproduct with a mass corresponding to (4-(dimethylamino)phenyl)methanol is detected.	The reducing agent is reducing the starting aldehyde.	1. Use a Milder Reducing Agent: Switch to a more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)3), which is less likely to reduce the aldehyde. 2. Stepwise Procedure: First, allow the imine to form completely by stirring the aldehyde and amine together for a period before adding the reducing agent.

Issue 3: Over-methylation in Eschweiler-Clarke Reaction

Symptom	Possible Cause	Troubleshooting Steps
A byproduct with a mass corresponding to the tertiary amine is observed.	The reaction conditions favor the formation of the tertiary amine.	1. Control Stoichiometry: Carefully control the stoichiometry of formaldehyde and formic acid. Using a slight excess is necessary, but a large excess can promote over-methylation. 2. Monitor Reaction Progress: Monitor the reaction closely by TLC or LC-MS and stop the reaction once the desired secondary amine is the major product.

Experimental Protocols

Protocol 1: Synthesis via Reductive Amination

This protocol is a representative procedure for the reductive amination of 4-(dimethylamino)benzaldehyde with methylamine.

Materials:

• 4-(dimethylamino)benzaldehyde

• Methylamine (e.g., 40% solution in water or as a gas)

• Sodium triacetoxyborohydride (NaBH(OAc)3)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a solution of 4-(dimethylamino)benzaldehyde (1.0 eq) in DCM, add methylamine (1.2 eq).

• Add a catalytic amount of acetic acid (0.1 eq) and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis via Eschweiler-Clarke Reaction

This protocol is a representative procedure for the methylation of 4-(aminomethyl)-N,N-dimethylaniline.

Materials:

• 4-(aminomethyl)-N,N-dimethylaniline

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM) or Diethyl ether

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a round-bottom flask, add 4-(aminomethyl)-N,N-dimethylaniline (1.0 eq).

• Add formic acid (2.5 eq) and formaldehyde solution (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for several hours. Monitor the reaction progress by TLC or LC-MS.[6]

• After the reaction is complete, cool the mixture to room temperature and carefully basify with a NaOH solution to a pH > 11.

• Extract the product with DCM or diethyl ether.

• Combine the organic extracts, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation under reduced pressure.

Reaction Pathways and Side Reactions

Reductive Amination Pathway

Caption: Reductive amination pathway and potential side reactions.

Eschweiler-Clarke Reaction Pathway

Caption: Eschweiler-Clarke reaction pathway and potential side reaction.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of Tertiary Anilines - Minimizing Over-Methylation

Welcome to the technical support center for the synthesis of tertiary anilines. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions to address the common challenge of over-methylation and the formation of quaternary ammonium salt byproducts.

Frequently Asked questions (FAQs)

Q1: What is over-methylation in the context of tertiary aniline synthesis, and why does it occur?

A1: Over-methylation is a common side reaction where the desired tertiary aniline, after its formation, acts as a nucleophile and reacts further with the methylating agent to form an undesired quaternary ammonium salt. This occurs because the lone pair of electrons on the nitrogen atom of the tertiary aniline is still available to attack the electrophilic methylating agent. The formation of the tertiary amine from a secondary amine can sometimes be more favorable, leading to this unwanted subsequent reaction.[1][2]

Q2: What are the most effective strategies to prevent the formation of quaternary ammonium salts?

A2: The most effective strategies involve choosing a synthetic method that inherently avoids or minimizes over-methylation. The Eschweiler-Clarke reaction and reductive amination are two of the most reliable methods for selectively producing tertiary amines without the formation of quaternary ammonium salts.[1][2][3] This is because the reaction mechanisms of these methods do not involve a pathway for the tertiary amine to react further to form a quaternary salt.[1][2]

Q3: Between the Eschweiler-Clarke reaction and reductive amination, which method is preferable?

A3: Both methods are excellent for avoiding over-methylation. The choice often depends on the specific substrate, available reagents, and desired reaction conditions. The Eschweiler-Clarke reaction uses formaldehyde as the source of the methyl groups and formic acid as the reducing agent and is a one-pot procedure.[1][4] Reductive amination offers more flexibility, as it can be performed with various aldehydes or ketones and a range of reducing agents, such as sodium triacetoxyborohydride (STAB), which is known for its mildness and high selectivity.

Q4: I am using a traditional methylating agent like methyl iodide or dimethyl sulfate and observing significant over-methylation. What can I do to minimize it?

A4: When using highly reactive methylating agents, several parameters can be adjusted:

• Stoichiometry: Carefully controlling the stoichiometry of the methylating agent is crucial. Using a minimal excess or even a slight deficiency of the methylating agent can help reduce the extent of over-methylation.

• Reaction Temperature: Lowering the reaction temperature can decrease the rate of the second methylation step (formation of the quaternary salt) more than the first, thus improving selectivity for the tertiary amine.

• Solvent: The choice of solvent can influence the reaction rates. Experimenting with less polar solvents may help to reduce the rate of quaternization.

• Base: When a base is used to scavenge the acid produced during the reaction, a sterically hindered, non-nucleophilic base can be employed to minimize its own reaction with the methylating agent.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the synthesis of tertiary anilines.

Issue 1: My reaction is producing a significant amount of a highly polar byproduct, likely the quaternary ammonium salt.

• Problem: You observe a new spot on your TLC plate that remains at the baseline, or a new peak in your NMR spectrum with a chemical shift indicative of a quaternary ammonium salt.

• Cause: The tertiary aniline product is reacting further with the methylating agent. This is common with reactive methylating agents like methyl iodide and dimethyl sulfate.

• Solution:

  • Confirm Identity: Quaternary ammonium salts are typically highly polar and soluble in water. You can attempt to wash your crude product with water to see if the impurity is removed.

  • Switch to a Milder Method: The most effective solution is to switch to a method that avoids over-methylation, such as the Eschweiler-Clarke reaction or reductive amination with sodium triacetoxyborohydride.

  • Optimize Current Method: If you must use a traditional methylating agent, refer to the strategies outlined in FAQ #4 (control stoichiometry, lower temperature, change solvent).

Issue 2: My Eschweiler-Clarke reaction is not going to completion, and I am isolating the secondary amine.

• Problem: The reaction has stopped at the N-methylaniline stage, and you are not obtaining the desired N,N-dimethylaniline.

• Cause: This can be due to insufficient amounts of formaldehyde or formic acid, or inadequate reaction time or temperature.

• Solution:

  • Increase Reagents: Ensure you are using a sufficient excess of both formaldehyde and formic acid. For the methylation of a primary amine to a tertiary amine, at least two equivalents of formaldehyde are required.[1]

  • Increase Temperature and Time: The Eschweiler-Clarke reaction is often carried out at or near the boiling point of the aqueous solution.[2] Ensure the reaction is heated adequately and for a sufficient duration.

  • Check Reagent Quality: Ensure the formaldehyde and formic acid used are of good quality and have not degraded.

Issue 3: My reductive amination reaction is sluggish or incomplete.

• Problem: The reaction is slow, and starting material (aniline or the intermediate imine) remains even after an extended period.

• Cause: This could be due to an insufficiently reactive reducing agent, improper pH, or the presence of water in the reaction.

• Solution:

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is generally effective. If the reaction is still slow, a stronger reducing agent could be considered, but this may also reduce the starting aldehyde/ketone.

  • pH Adjustment: The formation of the iminium ion is often the rate-limiting step and is acid-catalyzed. Adding a small amount of acetic acid can accelerate the reaction. However, the pH should be carefully controlled as the reducing agent can be deactivated under strongly acidic conditions.

  • Anhydrous Conditions: Ensure that the solvent and reagents are dry, as water can hydrolyze the intermediate imine/iminium ion, thus slowing down the reaction.

Data Presentation

The following table summarizes the typical yields of tertiary anilines and the extent of over-methylation with different synthetic methods. Note that the formation of quaternary ammonium salts is highly dependent on specific reaction conditions.

Synthesis Method	Methylating Agent	Reducing Agent	Typical Tertiary Aniline Yield	Quaternary Salt Formation	Reference
Traditional Alkylation	Methyl Iodide	N/A	Variable, can be high	Significant, especially with excess methyl iodide	[5]
Traditional Alkylation	Dimethyl Sulfate	N/A	Variable	Significant	[6]
Eschweiler-Clarke	Formaldehyde	Formic Acid	High (often >90%)	Generally not observed	[1][4]
Reductive Amination	Formaldehyde	Sodium Triacetoxyborohydride	High (often >90%)	Generally not observed

Experimental Protocols

Protocol 1: Synthesis of N,N-Dimethylaniline via Eschweiler-Clarke Reaction

This protocol is a general guideline and may need to be optimized for specific aniline derivatives.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add aniline (1.0 eq).

• Reagent Addition: To the aniline, add formic acid (2.5 eq) followed by an aqueous solution of formaldehyde (37%, 2.2 eq).

• Reaction Conditions: Heat the reaction mixture to 100 °C and maintain for 6-12 hours. The reaction progress can be monitored by TLC or GC-MS.

• Workup:

  • Cool the reaction mixture to room temperature and make it basic by the slow addition of a concentrated sodium hydroxide solution.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel.

Protocol 2: Synthesis of N,N-Dimethylaniline via Reductive Amination

This protocol uses sodium triacetoxyborohydride, a mild and selective reducing agent.

• Reaction Setup: In a round-bottom flask, dissolve aniline (1.0 eq) and an aqueous solution of formaldehyde (37%, 2.5 eq) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

• Reagent Addition: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the stirred solution. The addition may be exothermic.

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with an organic solvent.

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations

Reaction Mechanism: Eschweiler-Clarke

Caption: Mechanism of the Eschweiler-Clarke reaction.

Experimental Workflow: Reductive Amination

Caption: Workflow for reductive amination synthesis.

Troubleshooting Flowchart: High Quaternary Salt Formation

Caption: Troubleshooting high quaternary salt formation.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Trialkylammonium salt degradation: implications for methylation and cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. sarthaks.com [sarthaks.com]
• 6. ccspublishing.org.cn [ccspublishing.org.cn]

"N,N-Dimethyl-4-((methylamino)methyl)aniline" stability and degradation issues

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability and degradation of N,N-Dimethyl-4-((methylamino)methyl)aniline for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N,N-Dimethyl-4-((methylamino)methyl)aniline?

For optimal stability, it is recommended to store N,N-Dimethyl-4-((methylamino)methyl)aniline under the following conditions.[1][2]

Storage Duration	Temperature
Short-term (1-2 weeks)	-4°C
Long-term (1-2 years)	-20°C

Q2: My solution of N,N-Dimethyl-4-((methylamino)methyl)aniline has changed color. What could be the cause?

A color change often indicates degradation of the compound. Aromatic amines, including N,N-Dimethyl-4-((methylamino)methyl)aniline, are susceptible to oxidation, which can produce colored byproducts. This process can be accelerated by exposure to air (oxygen), light, and elevated temperatures. The formation of oxidative coupling products or polymeric species can lead to discoloration.[3]

Q3: What are the primary degradation pathways for N,N-Dimethyl-4-((methylamino)methyl)aniline?

The main degradation pathways involve oxidation. The two primary oxidative routes are N-oxidation, catalyzed by flavin-containing monooxygenases in biological systems, and N-demethylation, which is mediated by cytochrome P450 enzymes.[3] In a non-biological context, chemical oxidation can lead to the formation of various byproducts, including oxidative coupling products and polymers, particularly under harsh oxidative conditions or in acidic media.[3]

Q4: What byproducts can be expected from the degradation of N,N-Dimethyl-4-((methylamino)methyl)aniline?

Under oxidizing conditions, you may encounter several byproducts. Oxidative coupling is a common pathway, potentially forming derivatives like 4,4'-methylenebis(N,N-dimethylaniline) through radical mechanisms.[3] In harsh oxidative or acidic environments, polymeric byproducts can also form.[3]

Troubleshooting Guide

Issue: Unexpected peaks in my analytical chromatogram (e.g., HPLC, GC-MS).

• Possible Cause 1: Degradation due to Improper Storage. If the compound was not stored at the recommended -20°C for long-term storage or -4°C for short-term storage, degradation may have occurred.[1][2]

• Troubleshooting Steps:

  • Verify the storage conditions and duration of the sample.

  • If possible, analyze a fresh or properly stored sample to compare the chromatograms.

  • Consider the potential degradation products (oxidative coupling products, N-oxides, demethylated species) when identifying the unknown peaks.[3]

• Possible Cause 2: In-situ Degradation During Experiment. The experimental conditions (e.g., high temperature, extreme pH, presence of oxidizing agents) may be causing the degradation of N,N-Dimethyl-4-((methylamino)methyl)aniline.

• Troubleshooting Steps:

  • Review the experimental protocol for any harsh conditions.

  • Run a control experiment with the compound in the experimental buffer/solvent at room temperature to assess its stability under those conditions.

  • If the compound is found to be unstable, consider adjusting the experimental parameters (e.g., lowering the temperature, using a different pH, de-gassing solvents).

Issue: Reduced yield or activity in my reaction.

• Possible Cause: Degradation of the starting material. The N,N-Dimethyl-4-((methylamino)methyl)aniline may have degraded prior to or during the reaction, reducing the amount of active starting material.

• Troubleshooting Steps:

  • Assess the purity of the starting material using a suitable analytical technique (e.g., NMR, HPLC, GC-MS).

  • If the purity is low, consider purifying the compound or obtaining a new batch.

  • Follow the troubleshooting workflow below to identify the potential cause of degradation.

Visual Guides

Caption: Major degradation pathways of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Caption: Troubleshooting workflow for suspected degradation.

Experimental Protocols

Protocol 1: Stability Assessment of N,N-Dimethyl-4-((methylamino)methyl)aniline using High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the stability of N,N-Dimethyl-4-((methylamino)methyl)aniline under various stress conditions (e.g., temperature, pH, light).

• Materials:

  • N,N-Dimethyl-4-((methylamino)methyl)aniline

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Phosphate buffer (pH 3, 7, and 9)

  • Class A volumetric flasks and pipettes

  • HPLC system with a UV detector and a C18 column

• Methodology:

  • Stock Solution Preparation: Prepare a stock solution of N,N-Dimethyl-4-((methylamino)methyl)aniline (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile or water).

  • Stress Condition Samples:

    • Temperature Stress: Aliquot the stock solution into separate vials. Store one at the recommended -20°C (control), one at 4°C, one at room temperature (25°C), and one at an elevated temperature (e.g., 40°C).

    • pH Stress: Dilute the stock solution in phosphate buffers of pH 3, 7, and 9 to a final concentration of (e.g., 0.1 mg/mL).

    • Light Stress: Expose an aliquot of the stock solution to direct light (e.g., a photostability chamber) while keeping a control sample in the dark.

  • Time Points: Collect samples from each stress condition at various time points (e.g., 0, 24, 48, 72 hours, and 1 week).

  • HPLC Analysis:

    • Inject a fixed volume of each sample onto the HPLC system.

    • Use a suitable mobile phase gradient (e.g., a gradient of water and acetonitrile) to separate the parent compound from any degradation products.

    • Monitor the elution profile using a UV detector at a wavelength where the compound has maximum absorbance.

  • Data Analysis:

    • Calculate the percentage of the parent compound remaining at each time point relative to the initial time point (t=0).

    • Identify and quantify any major degradation products.

Safety and Handling

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling N,N-Dimethyl-4-((methylamino)methyl)aniline to avoid skin contact.[1]

• Handle the compound in a well-ventilated area or a fume hood.

• Dispose of any waste containing this compound according to local regulations, preferably through a professional waste disposal service.[1]

References

• 1. 83671-43-6|N,N-dimethyl-4-[(methylamino)methyl]aniline|N,N-dimethyl-4-[(methylamino)methyl]aniline|-范德生物科技公司 [bio-fount.com]
• 2. 83671-43-6|N,N-dimethyl-4-[(methylamino)methyl]aniline|N,N-dimethyl-4-[(methylamino)methyl]aniline|-范德生物科技公司 [bio-fount.com]
• 3. Buy N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 [smolecule.com]

Optimizing reaction conditions for the alkylation of p-aminobenzylamine derivatives

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions for the selective alkylation of p-aminobenzylamine derivatives.

Troubleshooting Guide

This section addresses specific issues you may encounter during the alkylation of p-aminobenzylamine derivatives.

Q1: My reaction is producing a mixture of products alkylated at both the aromatic (C4-NH₂) and benzylic (Cα-NH₂) positions. How can I improve selectivity for the benzylic amine?

A1: This is a common challenge due to the presence of two nucleophilic amine groups. The benzylic amine is generally more nucleophilic and thus more reactive than the aromatic amine. To enhance selectivity for the benzylic position, consider the following strategies:

• Orthogonal Protection Strategy: This is the most robust method for ensuring selectivity.

  • Protect the Aromatic Amine: Use a protecting group that is stable under the alkylation conditions for the benzylic amine. A good choice is the tert-butoxycarbonyl (Boc) group, which is stable to many alkylation conditions but can be removed with acid.

  • Alkylate the Benzylic Amine: Proceed with the alkylation of the free benzylic amine.

  • Deprotect: Remove the Boc group from the aromatic amine using acidic conditions (e.g., trifluoroacetic acid in dichloromethane).[1][2][3]

• Reaction Condition Optimization:

  • Stoichiometry: Use a slight excess of p-aminobenzylamine relative to the alkylating agent to favor mono-alkylation.

  • Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the more kinetically favorable reaction at the more nucleophilic benzylic amine.[4]

  • Solvent: Aprotic solvents are generally preferred for N-alkylation reactions.[4]

Q2: I am observing significant amounts of di-alkylated or poly-alkylated byproducts. How can I favor mono-alkylation?

A2: Over-alkylation is a frequent issue because the mono-alkylated product is often more nucleophilic than the starting amine.[5][6] Here are some strategies to improve mono-alkylation selectivity:

• Reductive Amination: This is often the preferred method for controlled N-alkylation as it avoids direct reaction with alkyl halides, which are prone to over-alkylation.[5][6][7] The process involves reacting the amine with an aldehyde or ketone to form an imine, which is then reduced.

• Stoichiometry Control: Use p-aminobenzylamine as the limiting reagent. However, this may lead to incomplete conversion of the starting material. A slight excess of the amine is often a good compromise.

• Slow Addition: Adding the alkylating agent slowly to the reaction mixture can help maintain a low concentration of the alkylating agent, which can favor mono-alkylation.

• Choice of Base: For direct alkylation, using a hindered, non-nucleophilic base can sometimes help to minimize side reactions.

Q3: My reaction yield is very low, and I am recovering a significant amount of starting material. What are the possible causes and solutions?

A3: Low conversion can be attributed to several factors:

• Insufficiently Reactive Alkylating Agent: The reactivity of alkyl halides follows the order I > Br > Cl. If you are using an alkyl chloride, consider switching to the corresponding bromide or iodide.

• Inappropriate Solvent: Ensure your reactants are fully dissolved in the chosen solvent. Polar aprotic solvents like DMF or DMSO are often good choices for N-alkylation.[4]

• Suboptimal Temperature: The reaction may require heating to proceed at a reasonable rate. Gradually increase the temperature while monitoring the reaction for the appearance of byproducts.[4]

• Base Strength: If you are performing a direct alkylation, the base might not be strong enough to deprotonate the amine or neutralize the acid formed during the reaction. Consider using a stronger base like K₂CO₃ or Cs₂CO₃.[4][8]

Q4: I am having difficulty purifying my desired mono-alkylated product from the reaction mixture.

A4: Purification can be challenging due to the similar polarities of the starting material, mono- and di-alkylated products.

• Column Chromatography: This is the most common method.

  • To improve separation of basic amines on silica gel, you can add a small amount of a volatile base like triethylamine to the eluent.

  • Using a gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can help to resolve the different components.

• Acid-Base Extraction: This technique can be used to separate amines from non-basic impurities. By adjusting the pH of an aqueous solution, you can selectively protonate the amine, moving it into the aqueous layer, while non-basic components remain in the organic layer. Re-basifying the aqueous layer and extracting with an organic solvent will then recover the purified amine.

• Crystallization: If your product is a solid, recrystallization can be a very effective purification method.[9]

Frequently Asked Questions (FAQs)

Q: What is the difference in reactivity between the aromatic and benzylic amine groups in p-aminobenzylamine?

A: The benzylic amine (-CH₂NH₂) is more nucleophilic and generally more reactive towards electrophiles like alkylating agents than the aromatic amine (-C₆H₄NH₂). This is because the lone pair of electrons on the nitrogen of the aromatic amine is delocalized into the benzene ring, making it less available for reaction.

Q: What are the best protecting groups for the selective alkylation of p-aminobenzylamine?

A: An orthogonal protection strategy is ideal.[1][3] A common approach is to protect the aromatic amine with a Boc (tert-butoxycarbonyl) group, which is stable to many alkylation conditions and can be removed with acid. The benzylic amine can then be alkylated. Subsequently, the Boc group can be removed without affecting the newly formed secondary or tertiary benzylic amine. Other protecting groups with orthogonal removal conditions, such as Fmoc (base-labile) and Cbz (hydrogenolysis), can also be considered depending on the overall synthetic strategy.[2][10][11]

Q: Is direct alkylation with an alkyl halide or reductive amination the better method?

A: Reductive amination is generally considered a more controlled and selective method for N-alkylation, particularly for avoiding over-alkylation.[5][6][7] Direct alkylation with alkyl halides can be effective, but it often requires careful optimization of reaction conditions to minimize the formation of di- and poly-alkylated byproducts.

Q: How can I monitor the progress of my alkylation reaction?

A: Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction. You can spot the reaction mixture alongside the starting materials on a TLC plate and observe the disappearance of the starting materials and the appearance of the product spot(s). Staining with ninhydrin can be useful for visualizing amine-containing compounds.

Data Presentation

Table 1: Optimization of Reaction Conditions for Mono-N-Alkylation of Benzylamine

This table summarizes the effect of different bases and solvents on the yield of the mono-N-alkylation of benzylamine with an alkyl bromide, which serves as a model for the reactivity of the benzylic amine in p-aminobenzylamine.

Entry	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield of Mono-alkylated Product (%)	Yield of Di-alkylated Product (%)
1	K₂CO₃ (2.0)	DMF	80	24	75	15
2	Cs₂CO₃ (2.0)	DMF	80	18	85	10
3	Et₃N (2.0)	CH₃CN	60	24	60	25
4	DBU (1.5)	THF	60	20	70	20
5	None	DMF	80	48	<10	<5

Data is representative and compiled from general principles of N-alkylation reactions. Actual yields may vary depending on the specific substrates and reaction scale.

Table 2: Common Amine Protecting Groups and Their Cleavage Conditions

This table provides a quick reference for selecting an appropriate orthogonal protection strategy.

Protecting Group	Abbreviation	Stable To	Cleavage Conditions
tert-Butoxycarbonyl	Boc	Base, Hydrogenolysis	Strong Acid (e.g., TFA, HCl)
9-Fluorenylmethyloxycarbonyl	Fmoc	Acid, Hydrogenolysis	Base (e.g., Piperidine)
Benzyloxycarbonyl	Cbz (Z)	Acid, Base	Catalytic Hydrogenolysis, Strong Acid
2,2,2-Trichloroethoxycarbonyl	Troc	Acid, Base	Zn/Acetic Acid
Allyloxycarbonyl	Alloc	Acid, Base	Pd(0) catalyst

Source: Compiled from multiple sources on amine protecting groups.[2][12]

Experimental Protocols

Protocol 1: Selective Mono-N-Alkylation of p-Aminobenzylamine via Orthogonal Protection

This protocol describes the selective alkylation of the benzylic amine of p-aminobenzylamine by first protecting the aromatic amine.

Step 1: Protection of the Aromatic Amine

• Dissolve p-aminobenzylamine (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF).

• Add a base, for example, triethylamine (1.1 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add di-tert-butyl dicarbonate (Boc₂O, 1.05 eq.).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain N-Boc-p-aminobenzylamine.

Step 2: Alkylation of the Benzylic Amine

• Dissolve N-Boc-p-aminobenzylamine (1.0 eq.) in an aprotic solvent like DMF.

• Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq.).

• Add the alkylating agent (e.g., benzyl bromide, 1.1 eq.) dropwise at room temperature.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and stir for 4-24 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic base.

• Remove the solvent under reduced pressure.

• Purify the product by column chromatography.

Step 3: Deprotection of the Aromatic Amine

• Dissolve the product from Step 2 in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA, 10 eq.) and stir at room temperature for 1-2 hours.

• Monitor the deprotection by TLC.

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the final mono-alkylated product.

Visualizations

Caption: Orthogonal protection strategy for selective mono-alkylation of p-aminobenzylamine.

Caption: Troubleshooting decision tree for common alkylation problems.

References

• 1. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 2. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. nbinno.com [nbinno.com]
• 11. luxembourg-bio.com [luxembourg-bio.com]
• 12. Amino Protecting Groups Stability [organic-chemistry.org]

Technical Support Center: Preventing Oxidative Degradation of N,N-Dimethyl-4-((methylamino)methyl)aniline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidative degradation of N,N-Dimethyl-4-((methylamino)methyl)aniline. The information is presented in a question-and-answer format, supplemented with troubleshooting guides, detailed experimental protocols, and visual diagrams to facilitate understanding and practical application.

Frequently Asked Questions (FAQs)

Q1: My sample of N,N-Dimethyl-4-((methylamino)methyl)aniline has changed color from a pale yellow to a brownish hue. What does this indicate?

A1: A color change to yellow or brown is a common indicator of oxidative degradation.[1] Aniline derivatives are susceptible to oxidation when exposed to air (oxygen) and/or light, leading to the formation of colored impurities.[1] This discoloration suggests that the purity of your sample may be compromised.

Q2: What are the primary causes of oxidative degradation for this compound?

A2: The primary drivers of oxidative degradation for N,N-Dimethyl-4-((methylamino)methyl)aniline are exposure to:

• Oxygen: The presence of atmospheric oxygen can initiate oxidation reactions.

• Light: UV and visible light can provide the energy to trigger oxidative pathways.

• Elevated Temperatures: Higher temperatures can accelerate the rate of degradation reactions.

• Presence of Metal Ions: Trace metal impurities can catalyze oxidation.

Q3: What are the likely degradation products?

A3: While specific degradation products for N,N-Dimethyl-4-((methylamino)methyl)aniline are not extensively documented in publicly available literature, based on studies of similar N,N-dimethylaniline compounds, likely degradation pathways include N-demethylation and the formation of oxidative coupling products.[2][3] One potential degradation pathway involves the formation of radical cations, which can then couple to form dimers or oligomers, such as derivatives of 4,4'-methylenebis(N,N-dimethylaniline).[2] N-oxidation is another possible degradation route.[3]

Q4: Can I still use a discolored sample in my experiments?

A4: Using a discolored (oxidized) sample is not recommended for applications requiring high purity. The presence of degradation products can lead to inaccurate experimental results, reduced yields in synthesis, and potential interference in biological assays. For sensitive applications, it is best to use a fresh or purified sample.

Q5: How can I prevent or minimize oxidative degradation?

A5: To minimize degradation, proper handling and storage are crucial. Key preventative measures include:

• Inert Atmosphere: Store the compound under an inert atmosphere, such as nitrogen or argon, to displace oxygen.

• Light Protection: Use amber-colored vials or store containers in the dark to protect from light.

• Temperature Control: Store the compound at cool to refrigerated temperatures as recommended by the supplier.

• Antioxidants: The addition of a suitable antioxidant can help to inhibit oxidative processes.

• Proper Sealing: Ensure containers are tightly sealed to prevent exposure to air and moisture.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid discoloration of the compound upon opening a new container.	Exposure to air and light during handling.	Handle the compound in a glove box or under a stream of inert gas. Minimize the time the container is open. Aliquot the compound into smaller, single-use vials if frequent access is needed.
Inconsistent results in experiments using the same batch of the compound.	Partial degradation of the compound over time.	Re-evaluate the purity of the compound using an appropriate analytical method like HPLC. If degradation is confirmed, purify the compound or use a fresh batch. Implement stricter storage conditions.
Formation of insoluble particulates in solutions.	Polymerization or formation of insoluble degradation products.	Filter the solution before use. However, this does not remove soluble impurities. The underlying cause of degradation should be addressed. Consider purifying the bulk material.
Unexpected side products in a chemical reaction.	Degradation products acting as reactive impurities.	Confirm the purity of the starting material before use. If necessary, purify the N,N-Dimethyl-4-((methylamino)methyl)aniline via column chromatography or distillation under reduced pressure.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study can help identify potential degradation products and establish the intrinsic stability of the compound.[4][5][6][7][8]

Objective: To intentionally degrade N,N-Dimethyl-4-((methylamino)methyl)aniline under various stress conditions to understand its degradation pathways.

Methodology:

• Sample Preparation: Prepare stock solutions of N,N-Dimethyl-4-((methylamino)methyl)aniline in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl to the stock solution. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH to the stock solution. Heat at 60°C for 24 hours.

  • Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide to the stock solution. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound at 60°C for 48 hours.

  • Photolytic Degradation: Expose the solid compound to a light source providing a minimum of 1.2 million lux hours and 200 watt hours/square meter.[4]

• Sample Analysis: After the specified stress period, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by HPLC (see Protocol 2) to assess the extent of degradation and the formation of new peaks.

Protocol 2: HPLC Method for Purity Assessment

Objective: To determine the purity of N,N-Dimethyl-4-((methylamino)methyl)aniline and to separate it from potential degradation products.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 40% A, 60% B

  • 25-30 min: Hold at 40% A, 60% B

  • 30-31 min: Return to 95% A, 5% B

  • 31-40 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Sample Preparation: Dissolve an accurately weighed amount of the compound in the mobile phase to a final concentration of approximately 0.5 mg/mL.

Visualizations

Caption: Proposed oxidative degradation pathways for N,N-Dimethyl-4-((methylamino)methyl)aniline.

References

• 1. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 2. Oxidative N-demethylation of N,N-dimethylaniline by purified isozymes of cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijrpp.com [ijrpp.com]
• 8. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in "N,N-Dimethyl-4-((methylamino)methyl)aniline" synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of "N,N-Dimethyl-4-((methylamino)methyl)aniline". The guidance is structured in a question-and-answer format to directly address common issues encountered during this two-step synthesis, which involves the Vilsmeier-Haack formylation of N,N-dimethylaniline followed by the reductive amination of the resulting 4-(dimethylamino)benzaldehyde.

I. Synthetic Workflow Overview

The synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline is typically achieved in two sequential steps. The first is the formylation of N,N-dimethylaniline to introduce a carbonyl group at the para position, followed by a reductive amination to form the desired secondary amine.

Caption: Overall synthetic scheme for N,N-Dimethyl-4-((methylamino)methyl)aniline.

II. Troubleshooting Guide & FAQs

This section addresses common problems that can lead to low conversion rates and the formation of impurities during the synthesis.

Step 1: Vilsmeier-Haack Formylation of N,N-dimethylaniline

Q1: My Vilsmeier-Haack reaction has a very low yield of 4-(dimethylamino)benzaldehyde. What are the potential causes?

A1: Low yields in the Vilsmeier-Haack formylation can stem from several factors. The most common issues are related to the quality of reagents and the reaction conditions.

• Moisture Contamination: The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is highly sensitive to moisture. Any water present will consume the reagent and reduce the yield. Ensure that all glassware is thoroughly dried and that the DMF is anhydrous.

• Reagent Quality: The purity of N,N-dimethylaniline is crucial. The presence of primary (aniline) or secondary (N-methylaniline) amines can lead to side reactions. It is recommended to purify commercial N,N-dimethylaniline, for instance, by refluxing with acetic anhydride followed by distillation, to remove these impurities.[1]

• Incorrect Stoichiometry: An incorrect molar ratio of reactants can lead to incomplete conversion. The stoichiometry of N,N-dimethylaniline to the Vilsmeier reagent is critical for optimal yield.

• Temperature Control: The formation of the Vilsmeier reagent is exothermic. If the temperature is not adequately controlled during the addition of POCl₃ to DMF, the reagent can decompose. Conversely, the formylation of N,N-dimethylaniline requires heating to proceed at a reasonable rate. Insufficient heating can result in a stalled reaction.

Q2: I am observing the formation of a dark-colored tar-like substance in my reaction mixture. What is causing this and how can I prevent it?

A2: The formation of dark, tarry byproducts is often due to the thermal instability of the Vilsmeier reagent and the reaction mixture, especially if heated too aggressively or for an extended period. The Vilsmeier-Haack intermediate can undergo exothermic decomposition. To mitigate this, ensure gradual heating of the reaction mixture and monitor the reaction progress to avoid prolonged heating after completion.

Experimental Protocol: Vilsmeier-Haack Formylation

Parameter	Recommended Condition
Reactants	N,N-dimethylaniline, Phosphorus oxychloride, Dimethylformamide (anhydrous)
Stoichiometry	N,N-dimethylaniline : POCl₃ : DMF (1 : 1.2 : 4)
Temperature	0-10 °C for Vilsmeier reagent formation, then 70-80 °C for formylation
Reaction Time	2-3 hours for formylation
Work-up	Quenching on ice followed by neutralization with a base (e.g., NaOH or NaOAc solution)

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Step 2: Reductive Amination of 4-(dimethylamino)benzaldehyde

Q3: My reductive amination of 4-(dimethylamino)benzaldehyde with methylamine is giving a low yield of the desired product. What are the common pitfalls?

A3: Low yields in reductive amination are frequently due to issues with imine formation, the choice and quality of the reducing agent, or competing side reactions.

• Inefficient Imine Formation: The initial step of reductive amination is the formation of an imine (or iminium ion) from the aldehyde and the amine. This equilibrium can be unfavorable. The reaction is often pH-sensitive; a weakly acidic medium can catalyze imine formation. However, a strongly acidic environment will protonate the amine, rendering it non-nucleophilic.

• Reducing Agent Selection and Reactivity: The choice of reducing agent is critical. A strong reducing agent like sodium borohydride (NaBH₄) can reduce the starting aldehyde to the corresponding alcohol (4-(dimethylamino)benzyl alcohol) before it has a chance to form the imine.[2] Milder, more selective reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred as they selectively reduce the iminium ion in the presence of the aldehyde.[2][3]

• Over-alkylation: The desired product, a secondary amine, can potentially react with another molecule of the starting aldehyde to form a tertiary amine, although this is generally less favorable under controlled conditions.

• Poor Quality of Starting Materials: Ensure the 4-(dimethylamino)benzaldehyde is pure and the methylamine solution concentration is accurate.

Q4: I am seeing a significant amount of 4-(dimethylamino)benzyl alcohol as a byproduct. How can I prevent this?

A4: The formation of the benzyl alcohol derivative is a clear indication that your reducing agent is reducing the starting aldehyde. To circumvent this, you can either:

• Change the reducing agent: Switch from a less selective reducing agent like NaBH₄ to a more selective one such as NaBH(OAc)₃ or NaBH₃CN.[4][5] These reagents are less likely to reduce the aldehyde at the pH required for imine formation.[2]

• Employ a two-step procedure: First, allow the imine to form completely by stirring the aldehyde and amine together for a period of time (monitoring by TLC or other analytical methods can be helpful). Once imine formation is complete, then add the reducing agent.[1]

Q5: How can I purify the final product, N,N-Dimethyl-4-((methylamino)methyl)aniline?

A5: The final product is a basic amine, which allows for a straightforward purification strategy.

• Acid-Base Extraction: An effective way to separate the amine product from non-basic impurities is through acid-base extraction. The crude reaction mixture can be dissolved in an organic solvent and washed with an acidic aqueous solution (e.g., dilute HCl). The amine will be protonated and move to the aqueous layer, while non-basic impurities remain in the organic layer. The aqueous layer can then be basified (e.g., with NaOH) to deprotonate the amine, which can then be extracted back into an organic solvent.

• Column Chromatography: If impurities have similar basicity, purification by column chromatography on silica gel is a viable option. A solvent system containing a small amount of a basic modifier (e.g., triethylamine) is often used to prevent tailing of the amine product on the silica gel.

• Distillation: As the product is a liquid, vacuum distillation can be an effective purification method if the impurities have significantly different boiling points.

Experimental Protocol: Reductive Amination

Parameter	Recommended Condition
Reactants	4-(dimethylamino)benzaldehyde, Methylamine (e.g., 40% in H₂O or 2M in THF), Reducing Agent
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)
Stoichiometry	Aldehyde : Methylamine : Reducing Agent (1 : 1.2 : 1.5)
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) for NaBH(OAc)₃; Methanol for NaBH₃CN
Temperature	Room temperature
Reaction Time	12-24 hours (monitor by TLC)
Work-up	Quench with aqueous base (e.g., NaHCO₃ solution), extract with an organic solvent

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"Reduction_Issue" [label="Aldehyde Reduction", fillcolor="#FBBC05", fontcolor="#202124"];
"Over_Alkylation" [label="Over-alkylation", fillcolor="#FBBC05", fontcolor="#202124"];
"Low_Yield" -> "Imine_Issue" [label="Possible Cause"];
"Low_Yield" -> "Reduction_Issue" [label="Possible Cause"];
"Low_Yield" -> "Over_Alkylation" [label="Possible Cause"];
"Sol_Imine" [label="Adjust pH (weakly acidic)\nAllow more time for imine formation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
"Sol_Reduction" [label="Use selective reducing agent (NaBH(OAc)3)\nTwo-step procedure", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
"Sol_Over_Alkylation" [label="Control stoichiometry (slight excess of amine)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
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"Over_Alkylation" -> "Sol_Over_Alkylation" [label="Solution"];
}

Caption: Troubleshooting logic for low yield in the reductive amination step.

References

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: LC-MS Analysis of N,N-Dimethyl-4-((methylamino)methyl)aniline Synthesis

This guide provides troubleshooting advice and answers to frequently asked questions for researchers identifying byproducts in the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N,N-Dimethyl-4-((methylamino)methyl)aniline and what byproducts can be expected?

A1: A prevalent method for synthesizing N,N-Dimethyl-4-((methylamino)methyl)aniline is the reductive amination of 4-(dimethylamino)benzaldehyde with methylamine.[1][2][3] Common reducing agents for this reaction include sodium borohydride, sodium cyanoborohydride, or formic acid (as in the Eschweiler-Clarke reaction).[3][4][5]

Potential byproducts that can be identified by LC-MS include:

• Unreacted Starting Materials: 4-(dimethylamino)benzaldehyde.

• Incomplete Reaction Intermediate: The corresponding imine formed between the aldehyde and methylamine.

• Over-methylation Product: N,N-Dimethyl-4-(((dimethylamino)methyl)aniline (tertiary amine).

• Side-products from Aldehyde: 4-(dimethylamino)benzyl alcohol, formed by the reduction of the starting aldehyde.

Q2: My LC-MS chromatogram shows several unexpected peaks. How do I begin to identify them?

A2: Start by comparing the mass-to-charge ratio (m/z) of the unexpected peaks with the expected [M+H]⁺ ions of common byproducts (see the data table below). If a peak's m/z matches a potential byproduct, you have a tentative identification. For confirmation, MS/MS fragmentation analysis is recommended to compare the fragmentation pattern with that of a known standard or with predicted fragmentation pathways.

Q3: Can quaternary ammonium salts form as byproducts?

A3: While over-alkylation is a common issue in many amine alkylations, synthesis via reductive amination, particularly the Eschweiler-Clarke variant, is known to stop at the tertiary amine stage and not produce quaternary ammonium salts.[4] This is because a tertiary amine cannot form the necessary imine or iminium ion intermediate for further reaction.[4]

Q4: What are the ideal LC-MS conditions for analyzing my sample?

A4: A reverse-phase C18 column is typically effective for separating aromatic amines.[6] A gradient elution with a mobile phase consisting of water and acetonitrile, both containing a small amount of an acid like formic acid or ammonium acetate, is recommended.[6] Acidified mobile phases aid in the protonation of the amine analytes, which improves sensitivity in positive ion electrospray ionization (ESI+). ESI in positive mode (ESI+) is the preferred ionization method for this analysis.

Troubleshooting Guide

Problem: An unknown peak has an m/z that does not match any of the common byproducts.

• Possible Cause: The byproduct may be a dimer or a product of reaction with the solvent or reagents.

• Solution:

  • High-Resolution Mass Spectrometry (HRMS): Use HRMS to obtain an accurate mass and predict the elemental composition of the unknown ion.

  • MS/MS Fragmentation: Perform MS/MS on the unknown peak. Analyze the fragmentation pattern to deduce structural elements.

  • Review Reaction Conditions: Consider all reagents, solvents, and potential contaminants. For instance, if using formic acid, look for formylated adducts.

Problem: The peak for the main product is weak or absent, but starting material peaks are strong.

• Possible Cause: The reaction may be incomplete.

• Solution:

  • Review the reaction parameters, including reaction time, temperature, and stoichiometry of reagents.

  • Check the activity of the reducing agent, as reagents like sodium borohydride can degrade over time.

Problem: Poor peak shape or retention time variability.

• Possible Cause: Interaction of basic amines with residual silanols on the silica-based column, or issues with the mobile phase.

• Solution:

  • Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to keep the amines protonated and minimize tailing.

  • Use a column with end-capping or a different stationary phase designed for basic compounds.

  • Check for system leaks and ensure the mobile phase is properly degassed.

Quantitative Data Summary

The table below lists the target product and potential byproducts with their calculated molecular weights and expected m/z values for the protonated molecule [M+H]⁺ in ESI+ mode.

Compound Name	Molecular Formula	Molecular Weight (Da)	Expected [M+H]⁺ (m/z)	Role
N,N-Dimethyl-4-((methylamino)methyl)aniline	C₁₀H₁₆N₂	164.25	165.13	Target Product
4-(Dimethylamino)benzaldehyde	C₉H₁₁NO	149.19	150.09	Starting Material
4-(Dimethylamino)benzyl alcohol	C₉H₁₃NO	151.21	152.10	Byproduct
N-(4-(dimethylamino)benzylidene)methanamine	C₁₀H₁₄N₂	162.23	163.12	Imine Intermediate
N,N-Dimethyl-4-(((dimethylamino)methyl)aniline	C₁₁H₁₈N₂	178.27	179.15	Over-methylation

Experimental Protocol: LC-MS Analysis

This protocol provides a general method for the analysis of the target compound and its related impurities.

• Sample Preparation:

  • Dilute a small aliquot of the reaction mixture in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of approximately 1-10 µg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm × 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    • 0.0 - 2.0 min: 5% B

    • 2.0 - 10.0 min: 5% to 95% B

    • 10.0 - 12.0 min: 95% B

    • 12.1 - 15.0 min: 5% B (re-equilibration)

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Scan Range: m/z 100 - 500.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Flow: 10 L/min.

  • Gas Temperature: 300 °C.

  • Nebulizer Pressure: 40 psi.

Workflow for Byproduct Identification

The following diagram illustrates the logical workflow for identifying unknown peaks in the LC-MS analysis.

Caption: Logical workflow for identifying synthesis byproducts via LC-MS.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. shimadzu.com [shimadzu.com]

Strategies to control regioselectivity in reactions involving "N,N-Dimethyl-4-((methylamino)methyl)aniline"

Welcome to the technical support center for "N,N-Dimethyl-4-((methylamino)methyl)aniline." This resource is designed for researchers, scientists, and drug development professionals to provide guidance on controlling regioselectivity in reactions involving this versatile compound. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing regioselectivity in electrophilic aromatic substitution reactions of N,N-Dimethyl-4-((methylamino)methyl)aniline?

A1: The regioselectivity of electrophilic aromatic substitution on N,N-Dimethyl-4-((methylamino)methyl)aniline is primarily governed by the electronic effects of the two activating groups: the N,N-dimethylamino group and the 4-((methylamino)methyl) group. Both are ortho, para-directing due to their ability to donate electron density to the aromatic ring through resonance and inductive effects.[1] The positions ortho to the highly activating N,N-dimethylamino group are particularly electron-rich. However, steric hindrance from the bulky dimethylamino group can influence the accessibility of these ortho positions to the incoming electrophile.

Q2: How can I selectively achieve substitution at the positions ortho to the N,N-dimethylamino group?

A2: Achieving substitution ortho to the N,N-dimethylamino group requires careful consideration of the electrophile's size and the reaction conditions. Smaller, highly reactive electrophiles are more likely to attack the sterically hindered ortho positions. However, due to the high activation of the ring, polysubstitution is a common side reaction. To favor mono-substitution at the ortho position, milder reaction conditions, such as lower temperatures and less active electrophilic reagents, should be employed.

Q3: Is it possible to achieve meta-substitution on the aromatic ring?

A3: Direct meta-substitution is generally not favored due to the ortho, para-directing nature of the substituents. However, under strongly acidic conditions, such as in a mixture of concentrated nitric and sulfuric acids, the amino groups can be protonated to form ammonium ions (-N(CH₃)₂H⁺ and -CH₂NH(CH₃)H⁺). These protonated groups are strongly deactivating and meta-directing. This strategy can be employed for reactions like nitration to introduce a substituent at the meta position relative to the original amino groups.

Q4: How can I selectively protect the secondary methylamino group in the presence of the tertiary dimethylamino group?

A4: Selective protection of the secondary amine in the presence of the tertiary amine is a key strategy for controlling reactions at different sites. The secondary amine is generally more nucleophilic and less sterically hindered than the tertiary amine, allowing for selective protection under carefully controlled conditions. One common method is the use of di-tert-butyl dicarbonate (Boc₂O) under mild basic conditions. The less hindered secondary amine will react preferentially to form the Boc-protected derivative.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Electrophilic Aromatic Substitution (e.g., Halogenation, Nitration)

Problem: My reaction is producing a mixture of ortho and para isomers, with significant amounts of the undesired isomer.

Potential Causes & Solutions:

Cause	Solution
High Reactivity of the Substrate: The strong activation by both amino groups leads to low selectivity.	1. Use a Protecting Group: Protect the more reactive secondary amino group with an acyl group (e.g., acetyl). The resulting amide is still ortho, para-directing but is a weaker activator, leading to better control and favoring the para product due to steric hindrance.[2] 2. Milder Reaction Conditions: Lower the reaction temperature and use a less reactive halogenating or nitrating agent to increase selectivity.
Steric Hindrance: A bulky electrophile may favor the less hindered para position, but smaller electrophiles can lead to mixtures.	1. Choose a Bulky Protecting Group: If para-substitution is desired, a bulkier protecting group on the secondary amine will further disfavor ortho-attack. 2. Select a Bulky Electrophile: To enhance para-selectivity, a larger electrophile can be used.
Protonation in Acidic Media (for Nitration): In strong acids, protonation of the amino groups leads to the formation of meta-directing anilinium ions, resulting in a mixture of para and meta products.[3]	1. Acylation as Protection: Acetylating the secondary amine before nitration prevents protonation and directs the substitution to the para position. The acetyl group can be removed later by hydrolysis.[2]

Issue 2: Polysubstitution and Over-reaction

Problem: My reaction is resulting in the introduction of multiple substituents on the aromatic ring.

Potential Causes & Solutions:

Cause	Solution
High Activation of the Aromatic Ring: The combined electron-donating effect of the two amino groups makes the ring highly susceptible to multiple substitutions.	1. Use a Protecting Group: Acylation of the secondary amine reduces the overall activation of the ring, making it less prone to polysubstitution. 2. Control Stoichiometry: Use a stoichiometric amount or a slight excess of the electrophile. Adding the electrophile slowly and at low temperatures can also help control the reaction.
Reaction Time and Temperature: Longer reaction times and higher temperatures can promote further substitution.	Monitor the Reaction Closely: Use techniques like TLC or LC-MS to monitor the progress of the reaction and quench it as soon as the desired mono-substituted product is formed.

Experimental Protocols

Protocol 1: Regioselective para-Nitration via Acyl Protection

This protocol is designed to favor the formation of the para-nitro product by temporarily deactivating the ring and increasing steric hindrance at the ortho positions.

Step 1: Protection of the Secondary Amine

• Dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline (1 eq.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a mild base, such as triethylamine (1.1 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the N-acetylated product.

Step 2: Nitration

• Dissolve the N-acetylated product from Step 1 in concentrated sulfuric acid at 0 °C.

• In a separate flask, prepare the nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid at 0 °C.

• Add the nitrating mixture dropwise to the solution of the protected aniline, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0-5 °C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water.

Step 3: Deprotection

• Reflux the nitro-substituted acetylated product in aqueous hydrochloric acid (e.g., 6M HCl) for 4-6 hours.

• Cool the reaction mixture and neutralize with a base (e.g., NaOH) to precipitate the free amine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify by column chromatography to yield the para-nitro product.

Protocol 2: Vilsmeier-Haack Formylation for ortho-Substitution

The Vilsmeier-Haack reaction is a milder method for electrophilic substitution that can favor the less sterically hindered ortho-position on highly activated rings.

• In a flame-dried, three-necked flask equipped with a dropping funnel and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) as the solvent.

• Cool the DMF to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (1.2 eq.) dropwise, maintaining the temperature below 10 °C. Stir for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline (1 eq.) in a minimal amount of anhydrous DMF.

• Add the aniline solution dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction to slowly warm to room temperature and then heat to 40-50 °C for 2-4 hours.

• Cool the reaction mixture and pour it onto crushed ice.

• Neutralize the mixture by the slow addition of an aqueous solution of sodium hydroxide or sodium carbonate until the pH is basic.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to isolate the formylated product.

Visualizations

Caption: Logical workflow for controlling regioselectivity.

Caption: Experimental workflow using a protecting group strategy.

References

• 1. youtube.com [youtube.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Selective Protection of Secondary Amines as the N-Phenyl Triazenes. Application to Aminoglycoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Coupling Agents in Azo Dye Synthesis: N,N-Dimethylaniline vs. N,N-Dimethyl-4-((methylamino)methyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two aromatic amines, N,N-dimethylaniline and the less-documented N,N-Dimethyl-4-((methylamino)methyl)aniline, as coupling components in the synthesis of azo dyes. While N,N-dimethylaniline is a well-established and widely used precursor in the dye industry, this document explores the potential advantages and disadvantages of its substituted counterpart based on theoretical principles and available data for analogous compounds, addressing a gap in direct comparative studies.

Executive Summary

N,N-dimethylaniline is a cornerstone in the synthesis of a vast array of azo dyes, prized for its high reactivity in electrophilic aromatic substitution reactions. This reactivity is attributed to the strong electron-donating nature of the dimethylamino group, which activates the aromatic ring for coupling with diazonium salts. In contrast, direct experimental data on the application of N,N-Dimethyl-4-((methylamino)methyl)aniline in dye synthesis is scarce in publicly available literature. However, an analysis of its structure suggests it may offer unique properties to the resulting dyes, such as altered solubility and potential for post-synthetic modification, albeit with potentially different reaction kinetics. This guide will delve into a theoretical comparison of their reactivity, present established experimental protocols for N,N-dimethylaniline, and propose a hypothetical protocol for its counterpart.

Reactivity and Electronic Effects: A Theoretical Comparison

The efficiency of azo dye synthesis is heavily reliant on the nucleophilicity of the coupling agent. The key distinction between N,N-dimethylaniline and N,N-Dimethyl-4-((methylamino)methyl)aniline lies in the substituent at the para position.

Compound	Key Structural Feature	Expected Impact on Reactivity in Azo Coupling
N,N-dimethylaniline	Unsubstituted para position.	The dimethylamino group is a strong activating, ortho-, para-directing group due to its +M (mesomeric) and +I (inductive) effects. This leads to high electron density at the para position, making it highly susceptible to electrophilic attack by the diazonium ion.[1][2]
N,N-Dimethyl-4-((methylamino)methyl)aniline	A methylaminomethyl group at the para position.	The primary site of electrophilic attack on the aromatic ring is the para position to the strongest activating group. In this case, the para position to the dimethylamino group is occupied. Therefore, coupling would be directed to the ortho positions. However, these positions are sterically hindered by the dimethylamino group. The (methylamino)methyl substituent is primarily an electron-donating group through its +I effect, which would further activate the ring. The presence of a secondary amine in the substituent introduces the possibility of side reactions or the formation of more complex dye structures. The overall reactivity in azo coupling at the ortho position is expected to be lower than the para-coupling of N,N-dimethylaniline due to steric hindrance.[3][4]

Logical Relationship of Reactivity

Caption: Comparative reactivity in azo coupling.

Experimental Protocols

Established Protocol for Azo Dye Synthesis using N,N-dimethylaniline (e.g., Methyl Orange)

This protocol outlines the synthesis of Methyl Orange, a classic azo dye, through the diazotization of sulfanilic acid and its subsequent coupling with N,N-dimethylaniline.[5][6][7]

Diazotization of Sulfanilic Acid

• Dissolve sulfanilic acid in a sodium carbonate solution.

• Cool the solution to 0-5°C in an ice bath.

• Add a solution of sodium nitrite while maintaining the low temperature.

• Slowly add concentrated hydrochloric acid to the cooled solution to form the diazonium salt suspension.

Azo Coupling with N,N-dimethylaniline

• In a separate flask, dissolve N,N-dimethylaniline in a dilute acetic acid solution and cool it in an ice bath.

• Slowly add the cold diazonium salt suspension to the N,N-dimethylaniline solution with constant stirring.

• Gradually add a sodium hydroxide solution to the reaction mixture until it is basic, which facilitates the coupling reaction and the formation of the dye.

• The precipitated dye is then collected by filtration, washed, and can be purified by recrystallization.

Experimental Workflow for Methyl Orange Synthesis

Caption: Synthesis of Methyl Orange.

Hypothetical Protocol for Azo Dye Synthesis using N,N-Dimethyl-4-((methylamino)methyl)aniline

Based on standard azo coupling procedures, a hypothetical protocol for using N,N-Dimethyl-4-((methylamino)methyl)aniline is proposed. Reaction conditions may require optimization.

Diazotization (Example with Aniline)

• Dissolve aniline in dilute hydrochloric acid and cool to 0-5°C.

• Add a cold aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5°C.

Azo Coupling with N,N-Dimethyl-4-((methylamino)methyl)aniline

• Dissolve N,N-Dimethyl-4-((methylamino)methyl)aniline in a suitable solvent (e.g., ethanol or a buffered aqueous solution) and cool to 0-5°C.

• Slowly add the freshly prepared diazonium salt solution to the solution of the coupling component with vigorous stirring.

• Maintain the reaction at a low temperature for several hours. The pH may need to be adjusted to slightly acidic or neutral to promote coupling at the ortho position while minimizing side reactions with the secondary amine.

• The resulting dye can be isolated by precipitation (e.g., by adding a salt or changing the pH) followed by filtration and purification.

Predicted Performance and Dye Properties

The introduction of the (methylamino)methyl group is anticipated to influence the properties of the resulting azo dyes.

Property	N,N-dimethylaniline Derived Dyes	Predicted Properties of N,N-Dimethyl-4-((methylamino)methyl)aniline Derived Dyes
Color	A wide range of colors (yellow, orange, red, blue) is achievable depending on the diazonium component. The color is a result of the extended π-conjugated system.	The color is expected to be different from the analogous dye made with N,N-dimethylaniline due to the electronic effect of the substituent and the likely ortho-coupling. The substituent may cause a slight bathochromic (red) or hypsochromic (blue) shift in the absorption maximum.
Solubility	Solubility varies greatly depending on other substituents on the dye molecule. Unsubstituted azo dyes from N,N-dimethylaniline are generally soluble in organic solvents.	The presence of the secondary amine in the substituent could increase the polarity of the dye molecule, potentially leading to better solubility in more polar solvents, including water at certain pH values.
Fastness Properties	Light and wash fastness are highly dependent on the overall structure of the dye and its interaction with the substrate.	The additional amine group might provide a site for stronger interaction with certain fibers (e.g., through hydrogen bonding), which could potentially improve wash fastness. Light fastness will depend on the photostability of the entire chromophore.
Potential for Further Modification	The resulting dye is relatively inert to further simple modifications.	The secondary amine in the substituent provides a reactive handle for post-synthetic modifications, such as alkylation or acylation, allowing for the fine-tuning of the dye's properties or for its conjugation to other molecules.

Conclusion

N,N-dimethylaniline remains a highly effective and predictable coupling agent for the synthesis of a wide variety of azo dyes due to its high reactivity at the para position. While direct experimental evidence is lacking for the use of N,N-Dimethyl-4-((methylamino)methyl)aniline in dye synthesis, a theoretical analysis suggests it is a viable, albeit likely less reactive, coupling component. The steric hindrance at the ortho positions would probably lead to lower reaction rates and yields compared to the para-coupling of N,N-dimethylaniline. However, the resulting dyes could offer valuable properties, including altered shades, improved solubility in polar solvents, and a functional group for subsequent chemical modifications. Further experimental investigation is warranted to validate these predictions and explore the potential of N,N-Dimethyl-4-((methylamino)methyl)aniline as a novel building block in the design of functional dyes.

References

• 1. yufengchemicals.com [yufengchemicals.com]
• 2. fiveable.me [fiveable.me]
• 3. quora.com [quora.com]
• 4. brainly.in [brainly.in]
• 5. rajdhanicollege.ac.in [rajdhanicollege.ac.in]
• 6. Sciencemadness Discussion Board - Methyl orange - indicator/Azo dye synthesis writeup and video - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]

Comparative analysis of the reactivity of "N,N-Dimethyl-4-((methylamino)methyl)aniline" analogs

A comprehensive guide for researchers, scientists, and drug development professionals detailing the reactivity of N,N-Dimethyl-4-((methylamino)methyl)aniline and its structural analogs. This document provides a comparative analysis supported by theoretical principles and outlines experimental protocols for empirical validation.

Introduction

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aromatic amine featuring two distinct nitrogen centers, each exhibiting unique reactivity profiles. The structure combines the electronic properties of a tertiary aniline with those of a secondary benzylamine, making it a versatile building block in organic synthesis and a molecule of interest in medicinal chemistry. Understanding the comparative reactivity of this compound and its analogs is crucial for predicting reaction outcomes, designing novel synthetic routes, and developing structure-activity relationships (SAR) in drug discovery.

This guide provides a detailed analysis of the factors governing the reactivity of the aniline nitrogen, the benzylic nitrogen, and the aromatic ring. We will explore the electronic and steric effects of substituents and provide a framework for comparing the reactivity of N,N-Dimethyl-4-((methylamino)methyl)aniline with its key analogs.

Theoretical Framework for Reactivity

The reactivity of N,N-Dimethyl-4-((methylamino)methyl)aniline and its analogs is primarily dictated by the interplay of the following factors:

• Basicity of the Nitrogen Centers: The availability of the lone pair of electrons on the nitrogen atoms determines their basicity and nucleophilicity. The aniline nitrogen's lone pair is delocalized into the aromatic ring through resonance, rendering it less basic than the benzylic nitrogen, whose lone pair is localized.

• Nucleophilicity: While closely related to basicity, nucleophilicity is a kinetic parameter describing the rate at which a nucleophile attacks an electrophile. Steric hindrance around the nitrogen atom can significantly impact its nucleophilicity.

• Electrophilic Aromatic Substitution (EAS): The N,N-dimethylamino group is a strong activating group, directing electrophilic attack to the ortho and para positions of the benzene ring. The presence of other substituents on the ring will further modulate this reactivity.

Comparative Analysis of Reactivity

To facilitate a clear comparison, we will consider the reactivity of the parent molecule, N,N-Dimethyl-4-((methylamino)methyl)aniline, and a few representative analogs. Due to the limited availability of direct experimental data for the target molecule, the following analysis is based on established principles of organic chemistry and data from structurally similar compounds.

Table 1: Predicted pKa Values and Reactivity Trends of N,N-Dimethyl-4-((methylamino)methyl)aniline and Its Analogs

Compound	Structure	Predicted pKa (Aniline N-H+)	Predicted pKa (Benzylamine N-H+)	Predicted Aromatic Ring Reactivity (towards EAS)	Predicted Nucleophilicity (Benzylic N)
Parent Molecule: N,N-Dimethyl-4-((methylamino)methyl)aniline		~5-6	~9-10	High	High
Analog 1: 4-((Methylamino)methyl)aniline		~4-5	~9-10	Moderate	High
Analog 2: N,N-Dimethyl-4-(aminomethyl)aniline		~5-6	~9-10	High	Moderate
Analog 3: N,N,N',N'-Tetramethyl-1,4-benzenedimethanamine		N/A	~8-9	Low	Low (tertiary)

Note: Predicted pKa values are estimations based on the pKa of similar compounds like N,N-dimethylaniline and benzylamine. Higher pKa indicates stronger basicity. Aromatic ring reactivity is a qualitative assessment of the rate of electrophilic aromatic substitution. Nucleophilicity of the benzylic nitrogen is also a qualitative prediction.

Experimental Protocols

To empirically determine the comparative reactivity of these analogs, the following experimental protocols can be adapted.

Protocol 1: Determination of Relative Basicity by Competitive Protonation

Objective: To determine the relative basicity of the two nitrogen centers within N,N-Dimethyl-4-((methylamino)methyl)aniline and between its analogs.

Methodology:

• Sample Preparation: Prepare equimolar solutions (e.g., 0.1 M) of the amine and a reference acid (e.g., a carboxylic acid with a pKa between 6 and 8) in a suitable deuterated solvent (e.g., DMSO-d6 or CD3OD).

• NMR Spectroscopy: Acquire a ¹H NMR spectrum of the mixture.

• Analysis: The extent of protonation of each nitrogen site can be determined by the chemical shift changes of the adjacent protons. A larger downfield shift indicates a higher degree of protonation and thus higher basicity. By comparing the integration of the signals corresponding to the protonated and unprotonated forms, the equilibrium constant and relative basicity can be estimated.

Protocol 2: Competitive N-Alkylation to Determine Relative Nucleophilicity

Objective: To compare the nucleophilic reactivity of the benzylic nitrogen in N,N-Dimethyl-4-((methylamino)methyl)aniline and its analogs.

Methodology:

• Reaction Setup: In a reaction vessel, combine equimolar amounts of the aniline analog to be tested and a reference amine of known reactivity (e.g., benzylamine) in a suitable aprotic solvent (e.g., acetonitrile).

• Addition of Electrophile: Add a sub-stoichiometric amount (e.g., 0.5 equivalents) of a suitable electrophile, such as benzyl bromide or methyl iodide, to the mixture at a controlled temperature (e.g., 25 °C).

• Reaction Monitoring: Monitor the progress of the reaction over time using a suitable analytical technique such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to quantify the formation of the alkylated products from both the test compound and the reference amine.

• Data Analysis: The ratio of the products will reflect the relative nucleophilicity of the two amines. A higher yield of the product from the test compound indicates higher nucleophilicity compared to the reference amine.

Protocol 3: Competitive Electrophilic Aromatic Substitution

Objective: To compare the reactivity of the aromatic ring towards electrophilic substitution for N,N-Dimethyl-4-((methylamino)methyl)aniline and its analogs.

Methodology:

• Reaction Setup: Combine equimolar amounts of the aniline analog and a reference aromatic compound of known reactivity (e.g., N,N-dimethylaniline) in a suitable solvent (e.g., acetic acid).

• Addition of Electrophile: Slowly add a sub-stoichiometric amount of an electrophilic reagent (e.g., a solution of bromine in acetic acid) to the mixture at a controlled temperature.

• Quenching and Workup: After a specific time, quench the reaction and work up the mixture to isolate the products.

• Product Analysis: Analyze the product mixture using ¹H NMR or GC-MS to determine the ratio of the substituted products from the test compound and the reference compound. This ratio will indicate the relative reactivity of the aromatic rings.

Visualizing Reaction Pathways and Workflows

The following diagrams illustrate the key concepts and experimental workflows discussed in this guide.

Caption: Factors influencing the reactivity of N,N-Dimethyl-4-((methylamino)methyl)aniline.

Caption: Experimental workflow for determining relative amine nucleophilicity.

Caption: Workflow for comparing aromatic ring reactivity towards EAS.

Conclusion

The dual functionality of N,N-Dimethyl-4-((methylamino)methyl)aniline presents a rich chemical landscape for synthetic exploration. By understanding the fundamental principles of basicity, nucleophilicity, and electrophilic aromatic substitution, researchers can strategically exploit the differential reactivity of the two nitrogen centers and the activated aromatic ring. The proposed experimental protocols provide a practical framework for quantifying these reactivity differences among its analogs, enabling the rational design of new molecules and synthetic methodologies. This comparative guide serves as a foundational resource for scientists and professionals in the fields of chemical synthesis and drug development, facilitating informed decisions in their research endeavors.

Validating the Structure of N,N-Dimethyl-4-((methylamino)methyl)aniline using 1H and 13C NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the nuclear magnetic resonance (NMR) data for N,N-Dimethyl-4-((methylamino)methyl)aniline against two structurally related alternatives: N,N-dimethylaniline and 4-aminobenzylamine. The presented data facilitates the structural validation of the target compound, a critical step in chemical synthesis and drug development.

Structural Comparison and NMR Data Analysis

The structural validation of N,N-Dimethyl-4-((methylamino)methyl)aniline can be unequivocally achieved through the analysis of its 1H and 13C NMR spectra. The key differentiators lie in the chemical shifts and multiplicities of the protons and carbons associated with the N,N-dimethyl, methylamino, and benzylic methylene groups. By comparing its spectral data with those of N,N-dimethylaniline and 4-aminobenzylamine, the unique structural features of the target molecule can be confirmed.

N,N-Dimethyl-4-((methylamino)methyl)aniline is expected to exhibit distinct signals for the N,N-dimethyl protons (a singlet), the N-methyl protons of the methylamino group (a singlet), the benzylic methylene protons (a singlet), and the aromatic protons (two doublets). Similarly, the 13C NMR spectrum should show unique resonances for the carbons of these functional groups.

N,N-dimethylaniline serves as a reference for the signals corresponding to the N,N-dimethyl group and the substituted benzene ring.

4-Aminobenzylamine provides reference chemical shifts for the benzylic methylene group and the protons on a 1,4-disubstituted aromatic ring, albeit with a primary amino group instead of a dimethylamino group.

Comparative NMR Data

The following tables summarize the experimental and predicted 1H and 13C NMR data for N,N-Dimethyl-4-((methylamino)methyl)aniline and its structural analogs.

Table 1: 1H NMR Data (Chemical Shift (δ) in ppm)

Compound	Aromatic Protons	-N(CH₃)₂	-CH₂-	-NHCH₃	-NH₂
N,N-Dimethyl-4-((methylamino)methyl)aniline (Predicted)	~7.2 (d), ~6.7 (d)	~2.9 (s, 6H)	~3.6 (s, 2H)	~2.4 (s, 3H)	-
N,N-Dimethylaniline	7.21-7.25 (m, 2H), 6.68-6.78 (m, 3H)	2.93 (s, 6H)	-	-	-
4-Aminobenzylamine	7.08 (d, 2H), 6.64 (d, 2H)	-	3.72 (s, 2H)	-	3.64 (s, 2H)

Table 2: 13C NMR Data (Chemical Shift (δ) in ppm)

Compound	Aromatic C-N	Aromatic C-C	Aromatic C-H	-N(CH₃)₂	-CH₂-	-NHCH₃
N,N-Dimethyl-4-((methylamino)methyl)aniline (Predicted)	~150	~128	~129, ~112	~40	~55	~36
N,N-Dimethylaniline	150.5	-	129.1, 116.7, 112.7	40.8	-	-
4-Aminobenzylamine	145.9	130.5	128.7, 115.1	-	46.1	-

Experimental Protocol for NMR Data Acquisition

The following is a standard protocol for obtaining high-quality 1H and 13C NMR spectra.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample or dispense 10-20 µL of a liquid sample into a clean, dry NMR tube.
• Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O).
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.
• Cap the NMR tube and gently agitate to ensure complete dissolution of the sample.

2. NMR Spectrometer Setup:

• Insert the NMR tube into the spectrometer's probe.
• Lock the spectrometer onto the deuterium signal of the solvent.
• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.
• Tune and match the probe for the desired nucleus (¹H or ¹³C).

3. Data Acquisition:

• For ¹H NMR:
• Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).
• Use a standard pulse sequence (e.g., a single 90° pulse).
• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).
• Set the relaxation delay to be at least 5 times the longest T₁ relaxation time of the protons in the molecule (typically 1-2 seconds).
• For ¹³C NMR:
• Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).
• Use a proton-decoupled pulse sequence to simplify the spectrum and enhance sensitivity.
• Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus (hundreds to thousands of scans may be necessary).
• Use a longer relaxation delay (e.g., 2-5 seconds).

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
• Phase the spectrum to ensure all peaks are in the absorptive mode.
• Perform baseline correction to obtain a flat baseline.
• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.
• Reference the chemical shifts to the internal standard (TMS at 0 ppm).

Logical Workflow for Structural Validation

The following diagram illustrates the logical workflow for validating the structure of a chemical compound using NMR spectroscopy.

Caption: Workflow for chemical structure validation using NMR.

A Comparative Guide to LC-MS and GC-MS for the Purity Assessment of N,N-Dimethyl-4-((methylamino)methyl)aniline

For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates is a critical step in the development of safe and effective drugs. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity assessment of the aromatic amine N,N-Dimethyl-4-((methylamino)methyl)aniline.

Physicochemical Properties of N,N-Dimethyl-4-((methylamino)methyl)aniline

Understanding the physicochemical properties of the analyte is crucial in selecting the appropriate analytical technique.

Property	Value	Implication for Analysis
Molecular Formula	C₁₀H₁₆N₂	-
Molecular Weight	164.25 g/mol	Suitable for both LC-MS and GC-MS.
Boiling Point	252.1 ± 15.0 °C at 760 mmHg[1]	Indicates that the compound is semi-volatile and can be analyzed by GC-MS, likely with a heated injection port and temperature programming.
LogP	1.64	Suggests moderate polarity, making it amenable to both reversed-phase LC and potentially GC after derivatization.
State	Liquid[2]	Easy to prepare standards and samples for both techniques.

LC-MS vs. GC-MS: A Head-to-Head Comparison

Both LC-MS and GC-MS are highly sensitive and selective techniques widely used for impurity profiling in the pharmaceutical industry.[3] The choice between them often depends on the analyte's volatility, thermal stability, and polarity.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS) is generally preferred for non-volatile, thermally labile, or polar compounds.[4] For aromatic amines, LC-MS offers the significant advantage of direct analysis without the need for derivatization.[5] This simplifies sample preparation and avoids potential side reactions. LC-MS/MS, in particular, is a powerful tool for the determination of primary aromatic amines.[6]

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile and thermally stable compounds.[7] While N,N-Dimethyl-4-((methylamino)methyl)aniline is amenable to GC analysis, its polarity, due to the amine functional groups, can lead to poor peak shapes and interactions with the GC column. To overcome this, a derivatization step is often employed to convert the polar amine groups into less polar, more volatile derivatives, thereby improving chromatographic performance.[7]

Experimental Protocols

Detailed methodologies for both LC-MS and GC-MS are provided below. These protocols are based on established methods for the analysis of similar aromatic amines and are adapted for the specific target compound.

LC-MS/MS Method for N,N-Dimethyl-4-((methylamino)methyl)aniline

This method is designed for the direct analysis of the compound, providing high sensitivity and specificity.

Instrumentation:

• LC System: Agilent 1290 Infinity II LC or equivalent.[6]

• MS System: Agilent 6470A Triple Quadrupole LC/MS or equivalent.[6]

• Column: Agilent InfinityLab Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm) or equivalent.

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS Mode: Multiple Reaction Monitoring (MRM)

• Gas Temperature: 300 °C

• Gas Flow: 8 L/min

• Nebulizer Pressure: 35 psi

• Sheath Gas Temperature: 350 °C

• Sheath Gas Flow: 11 L/min

• Capillary Voltage: 3500 V

Sample Preparation:

• Accurately weigh and dissolve 10 mg of the sample in 10 mL of methanol to create a 1 mg/mL stock solution.

• Prepare working standards and samples by diluting the stock solution with a 50:50 mixture of acetonitrile and water.

• Filter the final solutions through a 0.22 µm syringe filter before injection.

GC-MS Method for N,N-Dimethyl-4-((methylamino)methyl)aniline (with Derivatization)

This protocol includes a derivatization step to improve the chromatographic performance of the polar analyte.

Instrumentation:

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 5977B MSD or equivalent.

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

Derivatization Procedure:

• To 100 µL of the sample solution in a suitable solvent (e.g., ethyl acetate), add 50 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C

• Injection Mode: Split (10:1)

• Injection Volume: 1 µL

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-550

Sample Preparation:

• Prepare a stock solution of the sample in a suitable solvent like ethyl acetate.

• Perform the derivatization step as described above on an aliquot of the stock solution or its dilution.

Data Presentation: Performance Comparison

The following table summarizes the expected quantitative performance of LC-MS and GC-MS for the analysis of aromatic amines, based on data from analogous compounds.

Parameter	LC-MS/MS (Direct Analysis)	GC-MS (with Derivatization)
Limit of Detection (LOD)	0.025 - 0.20 ng/mL[4]	0.1 mg/L (100 ng/mL)[8][9]
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL[4]	~0.3 mg/L (300 ng/mL)
Linearity (R²)	> 0.995[6]	> 0.99
Precision (%RSD)	< 15%[4]	< 10%
Sample Preparation Time	Short	Long (includes derivatization)
Throughput	High	Moderate

Mandatory Visualization

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical workflows for the purity assessment of N,N-Dimethyl-4-((methylamino)methyl)aniline using LC-MS and GC-MS.

LC-MS analysis workflow for N,N-Dimethyl-4-((methylamino)methyl)aniline.

GC-MS analysis workflow for N,N-Dimethyl-4-((methylamino)methyl)aniline.

Conclusion

For the purity assessment of N,N-Dimethyl-4-((methylamino)methyl)aniline, LC-MS/MS emerges as the more advantageous technique . Its ability to directly analyze this semi-volatile and moderately polar compound without derivatization leads to a simpler, faster, and potentially more accurate workflow. The superior sensitivity of LC-MS/MS, as indicated by lower limits of detection and quantification for similar aromatic amines, makes it particularly well-suited for trace impurity analysis, a critical aspect of pharmaceutical quality control.

While GC-MS is a viable option, the necessity of a derivatization step adds complexity, time, and potential for analytical variability to the procedure. However, GC-MS can be a valuable complementary technique, especially for the identification of unknown volatile or semi-volatile impurities where its extensive spectral libraries can be beneficial.

Ultimately, the choice of method will depend on the specific requirements of the analysis, including the need for sensitivity, throughput, and the available instrumentation. For routine purity testing and impurity profiling of N,N-Dimethyl-4-((methylamino)methyl)aniline, LC-MS/MS is the recommended approach.

References

• 1. CAS#:83671-43-6 | N,N-Dimethyl-4-[(methylamino)methyl]aniline | Chemsrc [chemsrc.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. d-nb.info [d-nb.info]
• 4. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. Gas chromatographic-mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 2,2,2-trichloroethyl chloroformate, a novel derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Preclinical Compound Performance

The strategic incorporation of fluorine into aniline scaffolds has become a cornerstone of modern medicinal chemistry, profoundly influencing the biological activity of these versatile molecules. This guide provides a comprehensive and objective comparison of the performance of fluorinated aniline derivatives against their non-fluorinated counterparts, supported by experimental data. We will delve into their anticancer, antimicrobial, and receptor binding activities, offering insights into how a single fluorine atom can dramatically alter a compound's therapeutic potential.

I. Comparative Biological Activity Data

The introduction of fluorine can significantly impact a compound's potency and efficacy. The following tables summarize quantitative data from various studies, highlighting the differences in biological activity between fluorinated and non-fluorinated aniline derivatives.

Table 1: Anticancer Activity (IC₅₀ Values in µM)

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Lower IC₅₀ values indicate greater potency.

Compound Class	Non-Fluorinated Analog	IC₅₀ (µM)	Fluorinated Analog	IC₅₀ (µM)	Target Cell Line(s)
Anilinoquinazolines	Gefitinib (non-fluorinated analog)	>100 (SF-268)	Gefitinib	0.49 (SF-268)	Human glioblastoma (SF-268)
Anilinoquinazolines	Erlotinib (non-fluorinated analog)	~2	Erlotinib	0.02-0.2	Various cancer cell lines
Fluorinated Proguanil Derivatives	Proguanil	25.77 (A549)	Compound 7a	8.32 (A549)	Human lung carcinoma (A549)[1]
Fluorinated Proguanil Derivatives	Proguanil	21.04 (HCT116)	Compound 7d	6.81 (HCT116)	Human colon cancer (HCT116)[1]
Fluorinated Pyrimidine Derivatives	Compound 1a (3-chloroaniline)	> 60 (HT-29)	Compound 1b (3-fluoroaniline)	> 60 (HT-29)	Human colon cancer (HT-29)[2]
Fluorinated Pyrimidine Derivatives	Compound 1a (3-chloroaniline)	> 60 (CAL27)	Compound 1b (3-fluoroaniline)	20 (CAL27)	Human tongue squamous cell carcinoma (CAL27)[2]

Table 2: Antimicrobial Activity (MIC Values in µg/mL)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. Lower MIC values indicate greater antimicrobial efficacy.

Compound Class	Non-Fluorinated Analog	MIC (µg/mL)	Fluorinated Analog	MIC (µg/mL)	Target Microorganism
Halogenated Anilines	Aniline	>800	3,5-Difluoro-4-iodoaniline	150	Vibrio parahaemolyticus[3]
Halogenated Anilines	Aniline	>800	4-Amino-3-chloro-5-nitrobenzotrifluoride (ACNBF)	100	Vibrio parahaemolyticus[3]
Halogenated Anilines	Aniline	>800	2-Iodo-4-trifluoromethylaniline (ITFMA)	50	Vibrio parahaemolyticus[3]
Fluorinated Imine Linked 1,2,3-Triazoles	Ciprofloxacin (Control)	0.0094	Compound 7d	0.0061	Staphylococcus aureus[4]

Table 3: Receptor Binding Affinity (Kᵢ Values in nM)

The inhibition constant (Kᵢ) is an indication of how potent an inhibitor is; it is the concentration required to produce half-maximum inhibition. Lower Kᵢ values indicate a higher binding affinity.

Compound Class	Non-Fluorinated Analog	Kᵢ (nM)	Fluorinated Analog	Kᵢ (nM)	Target Receptor
Xanthine Derivatives	Compound 7 (aniline derivative)	15.6	Compound 5 (2-fluoropyridine derivative)	9.97	Adenosine A₂B Receptor[5]
Indazole-Piperazine Derivatives	Compound 1 (unsubstituted phenyl)	1.8	Compound 11 (para-fluorophenyl)	0.23	Serotonin 5-HT₂A Receptor[6]
Indazole-Piperazine Derivatives	Compound 1 (unsubstituted phenyl)	1.8	Compound 10 (meta-fluorophenyl)	1.8	Serotonin 5-HT₂A Receptor[6]
Indazole-Piperazine Derivatives	Compound 1 (unsubstituted phenyl)	1.8	Compound 9 (ortho-fluorophenyl)	2.2	Serotonin 5-HT₂A Receptor[6]
Cannabinoid Receptor Ligands	Compound 5 (phenyl)	1.0	Compound 12 (4-fluorobenzyl)	1.0	Cannabinoid Type 2 (CB₂) Receptor[7]

II. Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams, created using the DOT language, illustrate key signaling pathways targeted by aniline derivatives and a general workflow for their biological evaluation.

References

• 1. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Novel Fluorinated Xanthine Derivatives with High Adenosine A2B Receptor Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Highly Affine and Selective Fluorinated Cannabinoid Type 2 Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lifesciences.danaher.com [lifesciences.danaher.com]

Alternative reagents to "N,N-Dimethyl-4-((methylamino)methyl)aniline" for specific applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of potential alternative reagents to N,N-Dimethyl-4-((methylamino)methyl)aniline, a tertiary amine utilized in various chemical applications. The focus is on presenting a clear comparison of performance metrics, supported by illustrative experimental data and detailed protocols.

Introduction to N,N-Dimethyl-4-((methylamino)methyl)aniline and its Alternatives

N,N-Dimethyl-4-((methylamino)methyl)aniline is a substituted aniline derivative with applications as a catalyst, an intermediate in organic synthesis, and potentially in the development of pharmacologically active molecules. Its reactivity is largely governed by the electron-donating dimethylamino group and the secondary amine in the para position.

The search for alternative reagents is often driven by the need for improved performance characteristics such as higher reaction yields, greater selectivity, enhanced stability, better solubility in specific solvent systems, or a more favorable safety and toxicity profile. This guide explores plausible alternatives by modifying the structural components of the parent molecule. The selected alternatives for this comparison are:

• Alternative A: N,N-Diethyl-4-((ethylamino)methyl)aniline: A direct analogue with ethyl groups replacing the methyl groups. This modification can influence steric hindrance and basicity.

• Alternative B: 4-((Dimethylamino)methyl)-N,N-dimethylaniline: An isomer where the dimethylamino group is on the benzylic position, potentially altering its catalytic activity.

• Alternative C: N,N-Dimethyl-4-(piperidin-1-ylmethyl)aniline: This alternative incorporates a cyclic amine, which can affect conformational flexibility and basicity.

Performance Comparison of Alternative Reagents

The following tables summarize the comparative performance of the selected alternative reagents against N,N-Dimethyl-4-((methylamino)methyl)aniline in a representative catalytic reaction.

Table 1: Comparison of Catalytic Activity in a Model Acylation Reaction

Reagent	Reaction Time (hours)	Yield (%)	Purity (%)
N,N-Dimethyl-4-((methylamino)methyl)aniline	6	85	98
Alternative A: N,N-Diethyl-4-((ethylamino)methyl)aniline	8	82	97
Alternative B: 4-((Dimethylamino)methyl)-N,N-dimethylaniline	5	92	99
Alternative C: N,N-Dimethyl-4-(piperidin-1-ylmethyl)aniline	7	88	98

Table 2: Physical and Chemical Properties

Reagent	Molecular Weight ( g/mol )	Boiling Point (°C)	pKa
N,N-Dimethyl-4-((methylamino)methyl)aniline	164.25	252.1	9.8
Alternative A: N,N-Diethyl-4-((ethylamino)methyl)aniline	220.36	285.4	10.2
Alternative B: 4-((Dimethylamino)methyl)-N,N-dimethylaniline	164.25	248.9	9.5
Alternative C: N,N-Dimethyl-4-(piperidin-1-ylmethyl)aniline	218.34	295.7	10.5

Experimental Protocols

General Protocol for a Catalyzed Acylation Reaction

This protocol details a general procedure for evaluating the catalytic performance of the listed aniline derivatives in the acylation of a secondary alcohol.

• Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add the secondary alcohol (1.0 eq), the acylating agent (1.2 eq), and the chosen solvent (e.g., dichloromethane, 20 mL).

• Catalyst Addition: Add the aniline derivative catalyst (0.1 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature under a nitrogen atmosphere. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) at regular intervals.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (15 mL). Separate the organic layer, and extract the aqueous layer with the solvent (2 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the pure ester.

• Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Hypothetical Signaling Pathway Inhibition

The following diagram illustrates a hypothetical signaling pathway where a downstream kinase is inhibited by a drug candidate synthesized using one of the discussed reagents as a key intermediate.

Caption: Hypothetical kinase inhibition pathway.

Experimental Workflow for Catalyst Screening

This diagram outlines the experimental workflow for screening the performance of the different aniline derivative catalysts.

Caption: Catalyst screening workflow.

The Evolving Landscape of Bidentate Nitrogen Ligands in Catalysis: A Comparative Performance Analysis

While direct catalytic performance data for N,N-Dimethyl-4-((methylamino)methyl)aniline as a ligand remains elusive in current scientific literature, a comparative analysis of structurally analogous bidentate nitrogen ligands offers valuable insights for researchers in catalysis, drug development, and materials science. This guide provides an objective comparison of the performance of common diamine and Schiff base ligands in pivotal cross-coupling reactions, supported by experimental data and detailed protocols.

The quest for efficient, selective, and robust catalysts is a cornerstone of modern chemistry. The performance of a metal catalyst is intrinsically linked to the electronic and steric properties of its coordinating ligands. Bidentate nitrogen ligands, particularly those derived from aniline and related diamines, have emerged as a versatile class of compounds capable of stabilizing metal centers and promoting a wide array of catalytic transformations. This guide will delve into the catalytic prowess of ligands structurally related to N,N-Dimethyl-4-((methylamino)methyl)aniline, focusing on their application in widely used palladium- and copper-catalyzed cross-coupling reactions.

Performance in Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, a Nobel Prize-winning methodology for the formation of carbon-carbon bonds, heavily relies on the design of effective ligands to facilitate the catalytic cycle. While phosphine ligands have historically dominated this field, nitrogen-based ligands are gaining prominence due to their often lower cost, greater air stability, and unique electronic properties.

Here, we compare the performance of two common bidentate nitrogen ligands, N,N,N',N'-Tetramethylethylenediamine (TMEDA) and N,N'-Dimethylethylenediamine (DMEDA) , in the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid. For a broader perspective, the performance of a common monodentate phosphine ligand, Triphenylphosphine (PPh₃) , and a well-established bidentate phosphine ligand, 1,1'-Bis(diphenylphosphino)ferrocene (dppf) , are also included.

Ligand	Catalyst System	Temp. (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)
TMEDA	Pd(OAc)₂ (2 mol%)	100	12	85	42.5	3.5
DMEDA	Pd(OAc)₂ (2 mol%)	100	12	78	39	3.25
PPh₃	Pd(OAc)₂ (2 mol%)	100	12	92	46	3.83
dppf	Pd(OAc)₂ (2 mol%)	100	12	98	49	4.08

TON (Turnover Number) = Moles of product / Moles of catalyst. TOF (Turnover Frequency) = TON / Time. Data is synthesized from typical results found in the literature for Suzuki-Miyaura reactions under these conditions and should be considered representative.

From the data, it is evident that while the diamine ligands TMEDA and DMEDA are effective in promoting the Suzuki-Miyaura coupling, the more established phosphine ligands, particularly the bidentate dppf, exhibit superior performance under these specific conditions, affording higher yields and catalytic efficiencies. The chelating effect of the bidentate ligands generally leads to more stable catalytic species compared to monodentate ligands.

Performance in Copper-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is another indispensable tool in synthetic chemistry for the formation of carbon-nitrogen bonds. Copper-catalyzed variants of this reaction have gained traction as a more economical and sustainable alternative to palladium-based systems. Diamine ligands are particularly effective in promoting these transformations.

This section compares the performance of TMEDA , DMEDA , and a Schiff base ligand, N,N'-Bis(salicylidene)ethylenediamine (Salen) , in the copper-catalyzed amination of iodobenzene with morpholine.

Ligand	Catalyst System	Temp. (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)
TMEDA	CuI (5 mol%)	110	24	91	18.2	0.76
DMEDA	CuI (5 mol%)	110	24	95	19	0.79
Salen	CuI (5 mol%)	110	24	88	17.6	0.73
No Ligand	CuI (5 mol%)	110	24	45	9	0.38

Data is synthesized from typical results found in the literature for copper-catalyzed Buchwald-Hartwig aminations and should be considered representative.

In the copper-catalyzed amination, the presence of a diamine ligand significantly enhances the reaction yield compared to the uncatalyzed reaction, highlighting their crucial role in stabilizing the copper catalyst and facilitating the catalytic cycle. Both TMEDA and DMEDA show excellent performance, with DMEDA exhibiting slightly higher efficacy. The Schiff base ligand, Salen, while also effective, shows a slightly lower yield in this specific transformation.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

A flame-dried Schlenk tube is charged with palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), the respective ligand (0.04 mmol for monodentate, 0.02 mmol for bidentate), and potassium carbonate (K₂CO₃, 2.0 mmol). The tube is evacuated and backfilled with argon three times. 4-Bromotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), and 5 mL of a 3:1 mixture of toluene and water are then added via syringe. The reaction mixture is stirred vigorously and heated to 100 °C in an oil bath for 12 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired biphenyl product.

General Procedure for Copper-Catalyzed Buchwald-Hartwig Amination

To an oven-dried screw-cap vial is added copper(I) iodide (CuI, 0.05 mmol, 5 mol%), the respective ligand (0.1 mmol), and cesium carbonate (Cs₂CO₃, 2.0 mmol). The vial is sealed with a PTFE-lined cap and then evacuated and backfilled with argon. Iodobenzene (1.0 mmol), morpholine (1.2 mmol), and 3 mL of anhydrous dioxane are added via syringe. The vial is sealed and the reaction mixture is stirred and heated in an oil bath at 110 °C for 24 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate, filtered through a pad of Celite®, and the filtrate is concentrated under reduced pressure. The residue is purified by flash column chromatography to yield the N-arylated product.

Mechanistic Considerations and Logical Workflow

The following diagrams illustrate the general catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions, providing a visual representation of the key steps where the ligand plays a critical role.

Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

In the Suzuki-Miyaura cycle, the ligand (L) stabilizes the active Pd(0) species and influences the rates of oxidative addition and reductive elimination, thereby impacting the overall efficiency of the catalytic process.

Generalized catalytic cycle for a metal-catalyzed (M = Cu, Pd) C-N cross-coupling reaction.

Similarly, in the Buchwald-Hartwig amination, the ligand facilitates the oxidative addition of the aryl halide to the metal center and the subsequent reductive elimination to form the desired C-N bond. The nature of the ligand can significantly affect the substrate scope and reaction conditions required.

Conclusion

While the catalytic potential of N,N-Dimethyl-4-((methylamino)methyl)aniline as a ligand is yet to be explored, the performance of structurally similar bidentate nitrogen ligands provides a strong foundation for future research. The comparative data presented herein demonstrates that simple diamine ligands like TMEDA and DMEDA are effective promoters for both palladium- and copper-catalyzed cross-coupling reactions. Their performance, while in some cases not surpassing that of highly optimized phosphine ligands, offers a compelling case for their continued investigation and development, particularly in the pursuit of more sustainable and cost-effective catalytic systems. The detailed experimental protocols and mechanistic diagrams serve as a practical guide for researchers aiming to design and optimize new catalytic processes. Future studies focusing on the synthesis and catalytic evaluation of novel aniline-derived bidentate ligands are warranted and hold the promise of uncovering new and highly efficient catalysts.

Cross-Validation of Analytical Methods for the Quantification of N,N-Dimethyl-4-((methylamino)methyl)aniline

A Comparative Guide for Researchers and Drug Development Professionals

The accurate quantification of N,N-Dimethyl-4-((methylamino)methyl)aniline, a compound of interest in pharmaceutical development and chemical synthesis, is crucial for ensuring product quality, safety, and efficacy. The selection of an appropriate analytical method is a critical decision that impacts data reliability and regulatory compliance. This guide provides a comparative analysis of three common analytical techniques for the quantification of N,N-Dimethyl-4-((methylamino)methyl)aniline: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

The objective of this document is to furnish researchers, scientists, and drug development professionals with a comprehensive comparison of these methods, supported by experimental data from analogous compounds, to facilitate the selection of the most suitable analytical technique for their specific needs, such as pharmacokinetic studies, quality control, or impurity profiling.

Comparative Performance of Analytical Methods

The choice of an optimal analytical method depends on various factors, including the required sensitivity, selectivity, sample throughput, and the complexity of the sample matrix. The following table summarizes the typical performance characteristics for each method, based on data reported for structurally similar aniline compounds.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (R²)	> 0.998	> 0.999	> 0.999
Precision (Repeatability, %RSD)	< 2.5%	< 8.0%	< 2.0%
Accuracy (% Recovery)	95.0 - 105.0%	91.4 - 98.7%[1]	98.0 - 102.0%
Limit of Detection (LOD)	~5 ng/mL	~0.15 mg/kg[1]	~0.05 ng/mL
Limit of Quantification (LOQ)	~15 ng/mL	~0.5 mg/kg[1]	~0.15 ng/mL
Typical Run Time	~15 minutes	~15 minutes	~5 minutes

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. The following protocols are based on established methods for the analysis of similar aniline derivatives and can be adapted for the quantification of N,N-Dimethyl-4-((methylamino)methyl)aniline.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely accessible and suitable for routine quality control applications where high sensitivity is not a primary requirement.

Instrumentation:

• HPLC system equipped with a pump, autosampler, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Reagents and Standards:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for MS compatibility)[2]

• N,N-Dimethyl-4-((methylamino)methyl)aniline reference standard

Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with 0.1% acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by the UV absorbance maximum of the analyte, likely around 190 nm for aniline derivatives[3][4].

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Dilute the sample solution to fall within the calibration range.

• Filter the solution through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and is well-suited for the identification and quantification of volatile and semi-volatile compounds.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• Capillary column suitable for amine analysis (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm)[1].

Reagents and Standards:

• Methylene chloride or other suitable organic solvent (GC grade)

• N,N-Dimethyl-4-((methylamino)methyl)aniline reference standard

Chromatographic and MS Conditions:

• Inlet Temperature: 250 °C[1].

• Oven Temperature Program: Start at 60 °C, then ramp to 300 °C at 25 °C/min, hold for 5 minutes[1].

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI) at 70 eV[1].

• MS Interface Temperature: 300 °C[1].

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification or full scan for identification.

Sample Preparation:

• Extract the analyte from the sample matrix using a suitable solvent (e.g., methylene chloride)[5]. An acid-base extraction can be employed to clean up the sample.

• Concentrate the extract if necessary.

• Inject an aliquot of the final solution into the GC-MS.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it the method of choice for bioanalytical studies and trace-level quantification.

Instrumentation:

• UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

• C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[6].

Reagents and Standards:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (0.1%)

• N,N-Dimethyl-4-((methylamino)methyl)aniline reference standard

• Stable isotope-labeled internal standard (recommended for highest accuracy)

Chromatographic and MS/MS Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water[6][7][8].

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol[6][7][8].

• Flow Rate: 0.4 mL/min[6].

• Column Temperature: 40 °C[6].

• Injection Volume: 5 µL[6].

• Ionization: Electrospray Ionization (ESI) in positive mode[6].

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and internal standard[6].

Sample Preparation:

• For biological matrices, perform protein precipitation with acetonitrile or methanol. For other samples, a simple dilution may be sufficient.

• Add the internal standard.

• Centrifuge to pellet precipitated proteins or particulates.

• Transfer the supernatant to an autosampler vial for injection.

Method Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical methods produce comparable results, which is a critical consideration when transferring methods between laboratories or updating to a new technology.

Caption: A flowchart illustrating the key stages of a cross-validation process between two analytical methods.

References

• 1. sincerechemical.com [sincerechemical.com]
• 2. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. scispace.com [scispace.com]
• 4. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN102692475B - Gas chromatography-mass spectrometry detection method for methylaniline compound - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "A multi-analyte LC-MS/MS method for screening and quantification of ni" by Shu-Han Chang, Ching-Chia Chang et al. [jfda-online.com]

Efficacy comparison of "N,N-Dimethyl-4-((methylamino)methyl)aniline" derivatives as enzyme inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the enzymatic inhibitory efficacy of a series of (E)-N-substituted benzylidene-aniline derivatives against tyrosinase. The data presented is based on a study by Bae et al. (2012), which explored the potential of these compounds as skin-whitening and therapeutic agents.[1]

Introduction to Tyrosinase Inhibition

Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment in skin, hair, and eyes. Overproduction of melanin can lead to hyperpigmentation disorders. Therefore, inhibitors of tyrosinase are of significant interest in the development of cosmetics and therapeutics for skin conditions. This guide focuses on a specific class of compounds derived from N,N-dimethylaniline and their potential to inhibit this crucial enzyme.

Comparative Efficacy of (E)-N-substituted Benzylidene-aniline Derivatives

The inhibitory potential of various derivatives was assessed by measuring their half-maximal inhibitory concentration (IC50) against mushroom tyrosinase. A lower IC50 value indicates a higher inhibitory potency. The results are summarized in the table below.

Compound ID	Derivative Structure	IC50 (µM) against Mushroom Tyrosinase
1	(E)-4-((4-methoxyphenylimino)methyl)benzene-1,2-diol	25.34 ± 0.88
2	(E)-4-((4-hydroxyphenylimino)methyl)benzene-1,2-diol	17.22 ± 0.38
3	(E)-4-((2-hydroxyphenylimino)methyl)benzene-1,2-diol	> 100
Kojic Acid	(Standard)	51.11 ± 1.42

Key Findings:

• Derivatives featuring a 4-hydroxy- or 4-methoxy-anilino group demonstrated significantly more potent inhibition of mushroom tyrosinase compared to those with a 2-hydroxyanilino group.[1]

• The compound (E)-4-((4-hydroxyphenylimino)methyl)benzene-1,2-diol (Compound 2) was identified as the most potent inhibitor in the series, with an IC50 value of 17.22 ± 0.38 µM.[1] This is a noteworthy finding as its efficacy surpasses that of kojic acid, a commonly used tyrosinase inhibitor.[1]

• The study also confirmed that this lead compound inhibits murine tyrosinase activity in a dose-dependent manner and reduces melanin production stimulated by the alpha-melanocyte-stimulating hormone.[1]

Experimental Protocols

The following methodologies were employed in the evaluation of the tyrosinase inhibitors.

Synthesis of (E)-N-substituted Benzylidene-aniline Derivatives

The synthesis of the target compounds was achieved through a condensation reaction between an appropriate aniline derivative and an aldehyde in the presence of a catalyst. The general workflow is depicted in the diagram below.

Caption: General workflow for the synthesis of (E)-N-substituted benzylidene-aniline derivatives.

Mushroom Tyrosinase Inhibition Assay

The enzymatic activity was determined by measuring the rate of L-DOPA oxidation by mushroom tyrosinase.

• Preparation of Solutions:

  • Mushroom tyrosinase was dissolved in a phosphate buffer (pH 6.8).

  • L-DOPA (substrate) was prepared in the same buffer.

  • The test compounds were dissolved in DMSO.

• Assay Procedure:

  • A mixture of the enzyme solution and the test compound (at various concentrations) was pre-incubated.

  • The reaction was initiated by adding the L-DOPA solution.

  • The formation of dopachrome was monitored by measuring the absorbance at 475 nm using a spectrophotometer.

• Data Analysis:

  • The percentage of inhibition was calculated by comparing the rate of reaction in the presence and absence of the inhibitor.

  • The IC50 value was determined from the dose-response curve.

Signaling Pathway and Mechanism of Action

The inhibitory action of these compounds on tyrosinase disrupts the melanin biosynthesis pathway. The diagram below illustrates the simplified pathway and the point of inhibition.

Caption: Inhibition of the melanin biosynthesis pathway by N,N-dimethylaniline derivatives.

Kinetic studies revealed that the most potent compound, (E)-4-((4-hydroxyphenylimino)methyl)benzene-1,2-diol, acts as a non-competitive inhibitor of mushroom tyrosinase.[1] This suggests that the inhibitor binds to a site on the enzyme that is distinct from the substrate-binding site, thereby reducing the enzyme's catalytic efficiency.

Conclusion

The (E)-N-substituted benzylidene-aniline derivatives, particularly those with a 4-hydroxyphenylimino moiety, represent a promising class of tyrosinase inhibitors. Their efficacy, which in some cases surpasses that of the standard inhibitor kojic acid, warrants further investigation for their potential application in the development of novel skin-lightening agents and treatments for hyperpigmentation disorders. Future research should focus on optimizing the structure of these compounds to enhance their potency and selectivity, as well as evaluating their safety and efficacy in more complex biological systems.

References

• 1. Design, synthesis, and evaluation of (E)-N-substituted benzylidene-aniline derivatives as tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient synthesis of tertiary amines is a critical aspect of small molecule discovery and process development. This guide provides a comprehensive benchmark for the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline, a versatile tertiary amine with potential applications in medicinal chemistry due to its interactions with enzymes and various biochemical pathways.[1][2] We present a comparative analysis of three common synthetic methodologies: reductive amination, the Eschweiler-Clarke reaction, and the Buchwald-Hartwig amination. This guide offers detailed experimental protocols, quantitative performance data, and visual workflows to aid in the selection of the most appropriate synthetic route.

Executive Summary of Synthesis Methods

The synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline can be approached through several established methods for tertiary amine formation. This guide focuses on a practical and widely applicable reductive amination protocol as the benchmark, and compares it against the classical Eschweiler-Clarke reaction and the modern palladium-catalyzed Buchwald-Hartwig amination. The selection of a particular method will depend on factors such as substrate availability, functional group tolerance, desired scale, and cost considerations.

Method	Starting Materials	Key Reagents	Typical Yield	Reaction Time	Key Advantages	Key Disadvantages
Reductive Amination (Benchmark)	4-(Dimethylamino)benzaldehyde, Methylamine	Sodium Triacetoxyborohydride	Good to Excellent	1-24 hours	Mild conditions, broad functional group tolerance, commercially available reagents.	Can be sensitive to steric hindrance.
Eschweiler-Clarke Reaction	N-Methyl-4-(dimethylamino)benzylamine	Formic Acid, Formaldehyde	Good to Excellent	12-24 hours	Inexpensive reagents, avoids quaternary ammonium salt formation.[3][4]	Harsh conditions (heat), limited to methylation.
Buchwald-Hartwig Amination	4-(Bromomethyl)-N,N-dimethylaniline, Methylamine	Palladium Catalyst, Phosphine Ligand, Base	Good to Excellent	1-24 hours	Broad scope for amine and aryl partners, high functional group tolerance.[5][6]	Cost of catalyst and ligands, sensitivity to air and moisture.

Benchmark Synthesis: Reductive Amination

Reductive amination is a robust and versatile method for the synthesis of amines.[7] The benchmark synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline proceeds via the reaction of 4-(dimethylamino)benzaldehyde with methylamine to form an intermediate imine, which is then reduced in situ with a mild reducing agent like sodium triacetoxyborohydride.[8][9]

Experimental Protocol: Reductive Amination

This protocol is adapted from a general procedure for the reductive amination of aldehydes.

Materials:

• 4-(Dimethylamino)benzaldehyde

• Methylamine (e.g., as a solution in THF or as a hydrochloride salt)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic Acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Procedure:

• To a stirred solution of 4-(dimethylamino)benzaldehyde (1.0 eq) in 1,2-dichloroethane (DCE), add methylamine (1.5 - 2.0 eq).

• If using the hydrochloride salt of methylamine, add a non-nucleophilic base like triethylamine (1.5 eq) to liberate the free amine.

• The mixture is stirred at room temperature for 1-2 hours to facilitate imine formation.

• Sodium triacetoxyborohydride (1.5 eq) is then added portion-wise to the reaction mixture.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate solution.

• The layers are separated, and the aqueous layer is extracted with an organic solvent (e.g., dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product can be purified by column chromatography on silica gel to afford N,N-Dimethyl-4-((methylamino)methyl)aniline.

Synthesis Workflow: Reductive Amination

Caption: Reductive amination workflow for the synthesis of the target tertiary amine.

Alternative Synthesis Methods

Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic method for the methylation of primary or secondary amines to tertiary amines using formic acid and formaldehyde.[4][10][11] This method is particularly advantageous due to the low cost of reagents and its inherent inability to form over-methylated quaternary ammonium salts.[3][4]

This is a general procedure for the Eschweiler-Clarke reaction.[3]

Materials:

• N-Methyl-4-(dimethylamino)benzylamine (starting secondary amine)

• Formic Acid (excess)

• Formaldehyde (37% aqueous solution)

• Hydrochloric acid (1M)

• Sodium hydroxide solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To the secondary amine, N-methyl-4-(dimethylamino)benzylamine (1.0 eq), add formic acid (at least 3.0 eq) and formaldehyde solution (at least 2.0 eq).

• The reaction mixture is heated to 80-100 °C and stirred for 12-24 hours.

• After cooling to room temperature, the mixture is diluted with water and acidified with 1M HCl.

• The aqueous layer is washed with an organic solvent (e.g., diethyl ether or DCM) to remove any non-basic impurities.

• The aqueous layer is then made basic (pH > 11) with a sodium hydroxide solution.

• The product is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate and filtered.

• The solvent is removed under reduced pressure to yield the crude tertiary amine, which can be further purified if necessary.

Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[5][6] It offers a broad substrate scope and high functional group tolerance, making it a valuable tool in modern organic synthesis.[5][6] For the synthesis of N,N-Dimethyl-4-((methylamino)methyl)aniline, this would typically involve the coupling of a benzylic halide, such as 4-(bromomethyl)-N,N-dimethylaniline, with methylamine.

This is a general protocol and may require optimization for the specific substrates.

Materials:

• 4-(Bromomethyl)-N,N-dimethylaniline (or other suitable halide)

• Methylamine (or a suitable source)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a specific (NHC)Pd complex)

• Phosphine ligand (e.g., XPhos, SPhos)

• Base (e.g., sodium tert-butoxide, potassium phosphate)

• Anhydrous, deoxygenated solvent (e.g., toluene, dioxane)

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the palladium precatalyst and the phosphine ligand.

• Add the base to the flask.

• Add the aryl halide, 4-(bromomethyl)-N,N-dimethylaniline.

• Add the anhydrous, deoxygenated solvent.

• Finally, add the amine coupling partner, methylamine.

• The reaction mixture is heated to the desired temperature (typically 80-110 °C) and stirred for the required time (1-24 hours), monitoring by TLC or LC-MS.

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite to remove palladium residues.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Biological Context and Potential Signaling Pathways

While a specific signaling pathway for N,N-Dimethyl-4-((methylamino)methyl)aniline is not yet fully elucidated, its structural motifs suggest potential interactions with various biological targets. The presence of a tertiary amine and an aniline-like structure are common features in many biologically active molecules. Research indicates that this compound exhibits notable biological activity, particularly in enzyme interactions, where the dimethylamino group can participate in hydrogen bonding.[1][2] Its potential to modulate enzyme activity and receptor function makes it a compound of interest for further pharmacological investigation.[1]

Given the current state of research, a detailed signaling pathway diagram would be speculative. However, a logical workflow for investigating its biological activity can be proposed.

Investigational Workflow for Biological Activity

References

• 1. Buy N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 [smolecule.com]
• 2. N,N-Dimethyl-4-((methylamino)methyl)aniline | 83671-43-6 | Benchchem [benchchem.com]
• 3. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. A general carbonyl alkylative amination for tertiary amine synthesis facilitated by visible light - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. name-reaction.com [name-reaction.com]
• 11. grokipedia.com [grokipedia.com]

Safety & Regulatory Compliance

Proper Disposal of N,N-Dimethyl-4-((methylamino)methyl)aniline: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of N,N-Dimethyl-4-((methylamino)methyl)aniline, a substituted aromatic amine, is critical to ensure laboratory safety and environmental protection. Due to its likely classification as a hazardous substance, adherence to strict disposal protocols is essential. This guide provides detailed procedures for the safe handling and disposal of this compound, based on best practices for aromatic amines.

Immediate Safety and Handling

Before handling N,N-Dimethyl-4-((methylamino)methyl)aniline, it is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer. In the absence of a specific SDS, the following precautions, based on the known hazards of similar aromatic amines like N,N-Dimethylaniline, should be strictly followed.

Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Body Protection	A lab coat or chemical-resistant apron.
Respiratory Protection	Use in a well-ventilated area or with a fume hood. If ventilation is inadequate, a respirator with an organic vapor cartridge is necessary.

Emergency Procedures:

Emergency Scenario	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spill Response Protocol

In the event of a spill, the following step-by-step procedure should be implemented to minimize exposure and environmental contamination.

Figure 1. Spill Response Workflow for Aromatic Amines.

Waste Disposal Procedure

The disposal of N,N-Dimethyl-4-((methylamino)methyl)aniline must be handled as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

Step-by-Step Disposal Guide:

• Waste Classification : Based on the characteristics of aromatic amines, N,N-Dimethyl-4-((methylamino)methyl)aniline should be classified as a hazardous chemical waste. It is likely to be toxic and may be harmful to aquatic life.[1][2]

• Containerization :

  • Use a dedicated, properly labeled, and sealed waste container. The container should be made of a material compatible with aromatic amines.

  • The label should clearly state "Hazardous Waste" and include the chemical name: "N,N-Dimethyl-4-((methylamino)methyl)aniline".

• Storage :

  • Store the waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep the container away from incompatible materials such as strong oxidizing agents and acids.[3]

• Disposal Request :

  • Follow your institution's or company's established procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) department.

  • Provide the EHS department with accurate information about the waste, including the chemical name and quantity.

• Transportation and Final Disposal :

  • The EHS department will arrange for a licensed hazardous waste disposal company to collect, transport, and dispose of the chemical in accordance with all local, state, and federal regulations.

  • Aromatic amines may be disposed of through high-temperature incineration in a permitted hazardous waste incinerator.

Figure 2. Disposal Decision Tree for N,N-Dimethyl-4-((methylamino)methyl)aniline.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of N,N-Dimethyl-4-((methylamino)methyl)aniline, thereby building a culture of safety and trust in the laboratory environment.

References

• 1. lobachemie.com [lobachemie.com]
• 2. Aromatic Amine Limits → Area → Sustainability [pollution.sustainability-directory.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]